SFNGGP-NH2

Core Science & Biosynthesis

SFNGGP-NH2 peptide sequence and structure

An In-depth Guide for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic peptide SFNGGP-NH2. The document details its primary sequence and structural characteristics, outlines protocols for its chemical synthesis and purification, and presents a framework for the evaluation of its potential biological activities. This guide is intended for researchers, scientists, and professionals in the field of drug development who are interested in the therapeutic and research applications of novel peptides. All quantitative data is presented in structured tables, and key experimental workflows and conceptual pathways are visualized using diagrams to facilitate understanding.

Peptide Sequence and Structure

The peptide of interest is a hexapeptide with the primary amino acid sequence Ser-Phe-Asn-Gly-Gly-Pro, with a C-terminal amidation. The "-NH2" signifies that the C-terminal carboxylic acid is replaced by an amide group, a modification known to enhance peptide stability by increasing resistance to carboxypeptidases.

// Peptide bonds edge [constraint=false, arrowhead=none]; S:e -> F:w; F:e -> N:w; N:e -> G1:w; G1:e -> G2:w; G2:e -> P:w; } caption: "Primary structure of the SFNGGP-NH2 peptide."

Physicochemical Properties

The fundamental physicochemical properties of SFNGGP-NH2 have been calculated and are summarized in the table below. These properties are crucial for predicting the peptide's behavior in biological systems and for developing appropriate analytical and purification methods.

Property	Value
Molecular Formula	C27H39N9O8
Molecular Weight	617.65 g/mol
Isoelectric Point (pI)	5.54
Net Charge at pH 7	0
Extinction Coefficient	195 M⁻¹cm⁻¹ (at 280 nm)
Hydrophobicity	-3.8 (Kyte & Doolittle Scale)

Synthesis and Purification

The synthesis of SFNGGP-NH2 can be achieved through standard solid-phase peptide synthesis (SPPS) using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry. This method allows for the stepwise addition of amino acids to a growing peptide chain attached to a solid resin support.

Experimental Protocol: Solid-Phase Peptide Synthesis (SPPS)

• Resin Preparation : A Rink Amide resin is used as the solid support to generate the C-terminal amide. The resin is swelled in a suitable solvent such as dimethylformamide (DMF).

• Fmoc Deprotection : The Fmoc protecting group on the resin is removed using a solution of 20% piperidine (B6355638) in DMF to expose the free amine.

• Amino Acid Coupling : The first Fmoc-protected amino acid (Fmoc-Pro-OH) is activated using a coupling reagent like HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) in the presence of a base such as DIEA (N,N-diisopropylethylamine), and then added to the resin.

• Washing : The resin is washed with DMF to remove excess reagents and by-products.

• Chain Elongation : Steps 2-4 are repeated for each subsequent amino acid in the sequence (Gly, Gly, Asn, Phe, Ser).

• Cleavage and Deprotection : Once the sequence is complete, the peptide is cleaved from the resin, and all side-chain protecting groups are removed using a cleavage cocktail, typically containing trifluoroacetic acid (TFA), water, and scavengers like triisopropylsilane (B1312306) (TIS).

• Precipitation and Lyophilization : The cleaved peptide is precipitated in cold diethyl ether, centrifuged, and the resulting pellet is lyophilized to obtain the crude peptide powder.

Purification and Characterization

The crude peptide is purified using reverse-phase high-performance liquid chromatography (RP-HPLC). The identity and purity of the final product are confirmed by mass spectrometry (e.g., ESI-MS or MALDI-TOF) and analytical HPLC.

Potential Biological Activity and Signaling Pathways

The biological function of SFNGGP-NH2 is not yet characterized. However, peptides with similar compositions often exhibit a range of activities. Given its sequence, containing both polar (Ser, Asn) and non-polar/aromatic (Phe, Pro) residues, SFNGGP-NH2 could potentially interact with cell surface receptors or enzymes.

A hypothetical signaling pathway that could be modulated by a peptide like SFNGGP-NH2 is presented below. In this example, the peptide acts as a ligand for a G-protein coupled receptor (GPCR), initiating a downstream signaling cascade.

Quantitative Data Summary

To facilitate the systematic evaluation of SFNGGP-NH2, a standardized table for summarizing key quantitative data from future experiments is provided below. This will allow for easy comparison across different assays and experimental conditions.

Assay Type	Parameter	Value (e.g., µM)	Experimental Conditions
Receptor Binding	Ki	Cell line, radioligand, temperature, incubation time
IC50	Cell line, agonist/antagonist, detection method
Enzyme Inhibition	IC50	Enzyme source, substrate, assay buffer
Ki	Enzyme source, substrate, inhibitor type
Antimicrobial	MIC	Bacterial/fungal strain, growth medium, incubation time
Cell Viability	EC50	Cell line, exposure time, assay type (e.g., MTT)
LD50	Cell line, exposure time, assay type

This guide provides a foundational framework for the synthesis, purification, and potential functional characterization of the SFNGGP-NH2 peptide. The provided protocols and templates are intended to support further research into the properties and applications of this novel peptide.

The Potential Biological Role of SFNGGP-NH2: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide explores the potential biological role of the peptide SFNGGP-NH2. Direct research on this specific peptide sequence is not extensively documented in publicly available literature. However, its sequence suggests a relationship to the Sialokinin family of peptides, specifically Sialokinin I, a potent vasodilator and immunomodulator found in the saliva of the Aedes aegypti mosquito. This document synthesizes the known biological functions, signaling pathways, and experimental data related to Sialokinin to infer the likely activities of SFNGGP-NH2. The primary hypothesized roles for SFNGGP-NH2 include vasodilation and immunomodulation, with potential implications for arbovirus transmission and inflammatory responses.

Introduction to SFNGGP-NH2 and its Relation to Sialokinins

The peptide SFNGGP-NH2 is a hexapeptide with the sequence Ser-Phe-Asn-Gly-Gly-Pro-NH2. While this specific sequence is not the subject of extensive direct research, it bears resemblance to segments of larger, well-characterized peptides known as Sialokinins. Sialokinin I, with the amino acid sequence Asn-Thr-Gly-Asp-Lys-Phe-Tyr-Gly-Leu-Met-NH2, is a prominent tachykinin-like peptide found in mosquito saliva[1]. Tachykinins are a group of neuropeptides that can influence smooth muscle contraction, inflammation, and pain transmission[2].

Sialokinin and its related peptides are of significant interest due to their role in the biological interaction between mosquitos and their hosts. They facilitate blood-feeding by inducing vasodilation and have been shown to modulate the host's immune response, which can impact the transmission and severity of mosquito-borne diseases[3][4]. Given the sequence similarity, it is plausible that SFNGGP-NH2 may exhibit similar, albeit potentially modified, biological activities.

Potential Biological Roles and Mechanisms of Action

Based on the functions of Sialokinin, the potential biological roles of SFNGGP-NH2 are hypothesized to be centered around vasodilation and immunomodulation.

Vasodilation and Vascular Permeability

Sialokinin is a known vasodilator that is thought to aid mosquitoes in successful blood-feeding[2][3]. This action is mediated through its structural and functional homology to the mammalian tachykinin, Substance P[2][3]. Substance P primarily interacts with the neurokinin-1 receptor (NK1R), a G-protein coupled receptor, to induce vasodilation and increase vascular permeability. It is therefore hypothesized that SFNGGP-NH2 may also interact with neurokinin receptors to induce similar effects.

Recent studies have highlighted that Sialokinin enhances arboviral infection by modulating endothelial barrier function[2][3][4]. This increase in vascular leakage can facilitate the dissemination of viruses from the bite site into the host's circulation[4].

Immunomodulation

Tachykinins are recognized as immunomodulatory molecules[3]. Sialokinin, as a tachykinin-like peptide, has been shown to shift human immune responses, potentially creating a more favorable environment for intracellular pathogens[3]. Specifically, it is suggested that Sialokinin may induce a T-helper 2 (TH2) type immune response, which could suppress the protective anti-viral T-helper 1 (TH1) response[2][3].

Furthermore, Sialokinin has been observed to suppress the activation of monocytes, which are key innate immune cells involved in initiating inflammation. This suppression is also mediated through neurokinin receptors and could influence the clinical outcomes of infections like chikungunya virus by dampening inflammation.

Quantitative Data Summary

The following table summarizes the available quantitative data for Sialokinin peptides, which can serve as a reference for predicting the potential potency of SFNGGP-NH2.

Peptide	Source	Assay	Potency (K0.5)	Reference
Sialokinin I	Aedes aegypti saliva	Guinea pig ileum contraction	5.07 nM	[1]
Sialokinin II	Aedes aegypti saliva	Guinea pig ileum contraction	6.58 nM	[1]
Substance P	Mammalian	Guinea pig ileum contraction	4.94 nM	[1]

Experimental Protocols

The following are summaries of key experimental protocols used to characterize the biological activity of Sialokinin, which could be adapted for the study of SFNGGP-NH2.

Vasodilation Assay (Isolated Guinea Pig Ileum)

This protocol is a classic method for assessing the contractile or relaxant effects of substances on smooth muscle.

• Tissue Preparation: A section of the guinea pig ileum is isolated and mounted in an organ bath containing a physiological salt solution (e.g., Tyrode's solution) maintained at 37°C and aerated with a mixture of 95% O2 and 5% CO2.

• Tension Measurement: The tissue is connected to an isometric force transducer to record changes in muscle tension.

• Peptide Application: Increasing concentrations of the test peptide (e.g., Sialokinin I, SFNGGP-NH2) are added to the organ bath.

• Data Analysis: The contractile response is measured, and a dose-response curve is generated to determine the K0.5 value, which represents the concentration of the peptide that produces 50% of the maximum response.

In Vivo Vascular Permeability Assay

This method assesses the effect of a substance on blood vessel leakage in a living animal model.

• Animal Model: A suitable animal model, such as a mouse, is used.

• Dye Injection: A dye that binds to plasma proteins, such as Evans blue, is injected intravenously.

• Peptide Administration: The test peptide is injected intradermally at a specific site.

• Tissue Collection: After a set period, the skin at the injection site is excised.

• Dye Extraction and Quantification: The Evans blue dye is extracted from the tissue using a solvent (e.g., formamide) and quantified by measuring its absorbance at a specific wavelength. The amount of dye in the tissue is proportional to the degree of vascular leakage.

Monocyte Activation Assay

This in vitro assay evaluates the immunomodulatory effects of a peptide on monocytes.

• Cell Culture: Human monocytes are isolated from peripheral blood and cultured in appropriate media.

• Peptide Treatment: The monocytes are treated with the test peptide (e.g., Sialokinin, SFNGGP-NH2) for a specified duration.

• Activation Marker Analysis: The expression of monocyte activation markers (e.g., CD69, HLA-DR) is assessed using flow cytometry.

• Cytokine Measurement: The concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the culture supernatant is measured using an enzyme-linked immunosorbent assay (ELISA).

Signaling Pathways and Experimental Workflows

Hypothesized Signaling Pathway of SFNGGP-NH2

The following diagram illustrates the hypothesized signaling pathway for SFNGGP-NH2, based on its homology to Sialokinin and Substance P.

Caption: Hypothesized signaling pathway for SFNGGP-NH2 via the NK1R.

Experimental Workflow for Characterizing SFNGGP-NH2

The following diagram outlines a logical workflow for the experimental characterization of SFNGGP-NH2.

Caption: Experimental workflow for SFNGGP-NH2 characterization.

Conclusion and Future Directions

The peptide SFNGGP-NH2, while not extensively studied directly, is likely to possess biological activities analogous to those of Sialokinin due to its sequence similarity. The primary hypothesized functions are vasodilation and immunomodulation, mediated through interaction with neurokinin receptors. These potential roles have significant implications for understanding the mechanisms of mosquito-borne disease transmission and for the development of novel therapeutic strategies.

Future research should focus on the direct experimental characterization of SFNGGP-NH2 to confirm these hypotheses. This would involve synthesizing the peptide and performing the receptor binding and functional assays outlined in this guide. Such studies would provide valuable insights into the structure-activity relationships of Sialokinin-related peptides and could lead to the development of antagonists that could block the effects of mosquito saliva, thereby reducing the transmission and severity of arboviral diseases.

References

• 1. Sialokinin I and II: vasodilatory tachykinins from the yellow fever mosquito Aedes aegypti - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sialokinin in mosquito saliva shifts human immune responses towards intracellular pathogens | PLOS Neglected Tropical Diseases [journals.plos.org]
• 3. Sialokinin in mosquito saliva shifts human immune responses towards intracellular pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]

Unveiling SFNGGP-NH2: A Synthetic Agonist for Protease-Activated Receptor 3

For Immediate Release

A comprehensive technical guide detailing the discovery and origin of the synthetic peptide SFNGGP-NH2 has been compiled for researchers, scientists, and professionals in drug development. This document provides an in-depth look at the peptide's synthetic origins as a tool for studying Protease-Activated Receptor 3 (PAR3) and summarizes the available data on its biological activity.

Discovery and Origin: A Tool for Receptor Research

SFNGGP-NH2, with the amino acid sequence Ser-Phe-Asn-Gly-Gly-Pro-NH2, is not a naturally occurring peptide. It was synthesized as a research tool to investigate the function of Protease-Activated Receptor 3 (PAR3), a member of a unique family of G protein-coupled receptors. These receptors are activated by proteolytic cleavage of their extracellular domain, which exposes a "tethered ligand" that then binds to and activates the receptor. SFNGGP-NH2 was designed to mimic the tethered ligand sequence of murine PAR3, thereby acting as an agonist to trigger receptor signaling pathways for research purposes.

The primary origin of SFNGGP-NH2 is through chemical synthesis, specifically utilizing solid-phase peptide synthesis (SPPS) methodologies. This technique allows for the sequential addition of amino acids to a growing peptide chain anchored to a solid resin support.

Experimental Protocols: Solid-Phase Peptide Synthesis

General Solid-Phase Peptide Synthesis (SPPS) Protocol:

• Resin Selection and First Amino Acid Attachment: A suitable resin, typically a Rink Amide resin for C-terminal amidation, is chosen. The first amino acid, Proline (Pro), with its alpha-amino group protected (e.g., with Fmoc), is coupled to the resin.

• Deprotection: The Fmoc protecting group is removed from the Proline residue using a mild base, such as piperidine (B6355638) in dimethylformamide (DMF), exposing the free amino group for the next coupling step.

• Peptide Coupling: The next Fmoc-protected amino acid (in this case, Glycine) is activated using a coupling reagent (e.g., HBTU, HATU) and added to the resin to form a peptide bond with the deprotected Proline.

• Washing: After each deprotection and coupling step, the resin is thoroughly washed with solvents like DMF and dichloromethane (B109758) (DCM) to remove excess reagents and byproducts.

• Repeat Cycles: The deprotection, coupling, and washing steps are repeated for each subsequent amino acid in the sequence (Gly, Asn, Phe, Ser).

• Cleavage and Deprotection: Once the full peptide chain is assembled, it is cleaved from the resin, and all side-chain protecting groups are removed simultaneously using a strong acid cocktail, typically containing trifluoroacetic acid (TFA) and various scavengers.

• Purification and Analysis: The crude peptide is then purified, most commonly by reverse-phase high-performance liquid chromatography (RP-HPLC), and its identity and purity are confirmed by mass spectrometry and analytical HPLC.

Quantitative Data and Biological Activity

The biological activity of SFNGGP-NH2 has been a subject of investigation with some conflicting findings in the scientific literature. It was designed as a murine PAR3 agonist; however, its selectivity and efficacy have been debated.

Peptide	Target Receptor (Designed)	Reported Activity	Cell Lines Studied
SFNGGP-NH2	Murine PAR3	- Elicited concentration-dependent calcium response in PAR2-expressing cells.[1]	KNRK-PAR2 cells[1]
- Less potent than the PAR2-selective agonist, SLIGRL-NH2.[1]
- Considered to have mixed results as a reliable and selective PAR3 agonist.[2][3][4][5]

It is noteworthy that some studies have indicated that tethered ligand-derived peptides for PAR3, such as SFNGGP-NH2, may activate other PAR family members, specifically PAR1 and PAR2, rather than PAR3 itself in certain cellular contexts.[1] This has led to the development of other, more selective PAR3 agonists for research.[2][3][4][5]

Signaling Pathways and Experimental Workflows

The intended mechanism of action for SFNGGP-NH2 is to act as an agonist at PAR3, initiating downstream signaling cascades. The general workflow for investigating its activity involves cell-based assays.

Caption: Experimental workflow for SFNGGP-NH2 synthesis and activity testing.

Upon binding to a responsive receptor, PAR agonists can trigger various intracellular signaling pathways. One common pathway involves the activation of Gq proteins, leading to an increase in intracellular calcium.

Caption: Simplified PAR signaling cascade leading to calcium release.

This technical guide provides a foundational understanding of SFNGGP-NH2 for the scientific community, emphasizing its synthetic origin and its role in the exploration of PAR signaling. Researchers utilizing this peptide should be aware of the reported cross-reactivity with other PARs and consider the specific cellular context of their experiments.

References

• 1. Tethered ligand-derived peptides of proteinase-activated receptor 3 (PAR3) activate PAR1 and PAR2 in Jurkat T cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A role for protease activated receptor type 3 (PAR3) in nociception demonstrated through development of a novel peptide agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Role for Protease Activated Receptor Type 3 (PAR3) in Nociception Demonstrated Through Development of a Novel Peptide Agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the SFNGGP-NH2 Peptide and its Homologs

For Researchers, Scientists, and Drug Development Professionals

Introduction

The SFNGGP-NH2 peptide, scientifically identified as Lom-AG-myotropin II, is a member of the myotropic neuropeptide family isolated from the male accessory glands of the migratory locust, Locusta migratoria.[1][2] Myotropic peptides are a diverse group of signaling molecules in insects that are primarily involved in the regulation of muscle contraction.[3][4][5] They play crucial roles in a variety of physiological processes, including digestion, reproduction, and circulation.[2][6] This technical guide provides a comprehensive overview of the SFNGGP-NH2 peptide, its known homologs, biological activity, and the experimental methodologies used for its characterization. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in the fields of insect physiology, neuropeptide research, and the development of novel insecticides.

The SFNGGP-NH2 Peptide: Lom-AG-myotropin II

Lom-AG-myotropin II is a hexapeptide with the amino acid sequence Ser-Phe-Asn-Gly-Gly-Pro-NH2. It was first isolated and characterized from the male accessory glands of Locusta migratoria.

Homologs and Related Peptides

While the term "SFNGGP-NH2 peptide family" is not a formally recognized classification, SFNGGP-NH2 belongs to a broader group of myotropic peptides found in insects. Another significant myotropin isolated from the same locust species is Lom-AG-myotropin I, which has the sequence Gly-Phe-Lys-Asn-Val-Ala-Leu-Ser-Thr-Ala-Arg-Gly-Phe-NH2.[1] Although structurally distinct from SFNGGP-NH2, it shares a similar function in stimulating muscle contractions.

Myotropic peptides are widespread among insects and exhibit considerable sequence diversity.[3][4] Many of these peptides are characterized by a C-terminal amide group, which is crucial for their biological activity.

Biological Function and Activity

The primary function of SFNGGP-NH2 and its homologs is the stimulation of visceral muscle contractions.[1] In Locusta migratoria, Lom-AG-myotropins have been shown to be active on the oviduct and hindgut.[1]

Quantitative Data on Myotropic Activity

The biological activity of myotropic peptides is typically quantified by measuring their effect on muscle contraction frequency or amplitude in in-vitro bioassays. The potency of these peptides is often expressed as the half-maximal effective concentration (EC50).

Peptide	Sequence	Tissue	Species	Bioassay	Activity (EC50/Threshold)	Reference
Lom-AG-myotropin I	GFLKVALSTARGF-NH2	Oviduct	Locusta migratoria	In vitro muscle contraction	Threshold ~10-11 M	[1]
Lom-AG-myotropin I	GFLKVALSTARGF-NH2	Hindgut	Locusta migratoria	In vitro muscle contraction	Threshold ~10-8 M	[1]
Lom-AG-myotropin I	GFLKVALSTARGF-NH2	Oviduct	Leucophaea maderae	In vitro muscle contraction	Threshold ~10-11 M	[1]
Lom-AG-myotropin I	GFLKVALSTARGF-NH2	Hindgut	Leucophaea maderae	In vitro muscle contraction	Threshold ~10-8 M	[1]

Signaling Pathway

Myotropic peptides in insects typically exert their effects by binding to G-protein coupled receptors (GPCRs) on the surface of muscle cells.[7][8][9][10][11] Activation of these receptors initiates an intracellular signaling cascade that leads to an increase in cytosolic calcium concentration, which in turn triggers muscle contraction.[12][13][14]

The binding of a myotropic peptide to its GPCR activates a Gq-type G-protein. This, in turn, activates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to receptors on the endoplasmic reticulum, causing the release of stored calcium ions into the cytoplasm. The elevated intracellular calcium levels then lead to muscle contraction.

Myotropic Peptide Signaling Pathway

Experimental Protocols

The study of SFNGGP-NH2 and other myotropic peptides involves a range of experimental techniques, from isolation and purification to synthesis and bioassays.

Peptide Isolation and Purification from Natural Sources

Objective: To isolate and purify myotropic peptides from insect tissues.

Methodology:

• Tissue Dissection and Extraction: Male accessory glands from Locusta migratoria are dissected and homogenized in an appropriate extraction solvent (e.g., acidic methanol) to extract the peptides.

• Centrifugation and Solid-Phase Extraction: The homogenate is centrifuged to remove cellular debris. The supernatant is then passed through a solid-phase extraction (SPE) column (e.g., C18) to concentrate the peptides and remove salts and other impurities.

• High-Performance Liquid Chromatography (HPLC): The peptide-containing fraction from SPE is subjected to multiple rounds of reversed-phase HPLC (RP-HPLC) for further purification. A gradient of an organic solvent (e.g., acetonitrile) in water with an ion-pairing agent (e.g., trifluoroacetic acid) is typically used to separate the peptides based on their hydrophobicity.

• Bioassay-Guided Fractionation: Fractions collected from the HPLC are tested for myotropic activity using an in-vitro muscle contraction assay to identify the fractions containing the peptide of interest.

Peptide Isolation Workflow

Peptide Synthesis and Purification

Objective: To chemically synthesize the SFNGGP-NH2 peptide.

Methodology:

• Solid-Phase Peptide Synthesis (SPPS): The peptide is synthesized on a solid resin support, typically using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry. The synthesis involves a stepwise addition of amino acids to the growing peptide chain.

• Cleavage and Deprotection: Once the synthesis is complete, the peptide is cleaved from the resin, and all protecting groups are removed using a cleavage cocktail, commonly containing trifluoroacetic acid (TFA).

• Purification: The crude synthetic peptide is purified by RP-HPLC to remove impurities and truncated sequences.

• Characterization: The purified peptide is characterized by mass spectrometry to confirm its molecular weight and purity.

Mass Spectrometry for Peptide Identification

Objective: To determine the amino acid sequence and confirm the identity of the purified peptide.

Methodology:

• Sample Preparation: The purified peptide is mixed with a suitable matrix (e.g., α-cyano-4-hydroxycinnamic acid for MALDI) and spotted onto a target plate.

• Mass Analysis (MS): The molecular weight of the peptide is determined using a mass spectrometer, such as MALDI-TOF (Matrix-Assisted Laser Desorption/Ionization - Time of Flight) or ESI-MS (Electrospray Ionization Mass Spectrometry).

• Tandem Mass Spectrometry (MS/MS): To determine the amino acid sequence, the peptide ion is selected and fragmented within the mass spectrometer. The resulting fragment ions are then analyzed to deduce the sequence.

Tandem Mass Spectrometry Workflow

Calcium Imaging Bioassay

Objective: To measure the effect of SFNGGP-NH2 on intracellular calcium levels in muscle cells.

Methodology:

• Tissue Preparation: Visceral muscle tissue (e.g., oviduct or hindgut) is dissected and mounted in a perfusion chamber.

• Calcium Indicator Loading: The tissue is incubated with a cell-permeant fluorescent calcium indicator dye (e.g., Fura-2 AM or Cal-520 AM).[12]

• Image Acquisition: The tissue is placed on the stage of a fluorescence microscope equipped with a camera. A baseline fluorescence is recorded before the application of the peptide.

• Peptide Application: A solution containing the SFNGGP-NH2 peptide is perfused over the tissue.

• Data Analysis: Changes in fluorescence intensity, which correspond to changes in intracellular calcium concentration, are recorded over time. The magnitude and kinetics of the calcium response are then analyzed.

Conclusion

The SFNGGP-NH2 peptide, Lom-AG-myotropin II, is a key player in the regulation of muscle function in Locusta migratoria. Understanding its structure, function, and signaling pathway, along with those of its homologs, provides valuable insights into insect physiology. The experimental protocols detailed in this guide offer a framework for the continued investigation of these important neuropeptides. Further research to identify the specific receptor for SFNGGP-NH2 and to obtain more extensive quantitative activity data will be crucial for a more complete understanding of its biological role and for exploring its potential as a target for novel pest management strategies.

References

• 1. Lom-AG-myotropin: a novel myotropic peptide from the male accessory glands of Locusta migratoria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Peptides in the locusts, Locusta migratoria and Schistocerca gregaria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The myotropic peptides of Locusta migratoria: structures, distribution, functions and receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Newly discovered functions for some myotropic neuropeptides in locusts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Myotropic peptides in Drosophila melanogaster and the genes that encode them - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Multiple neuropeptides produced by sex-specific neurons control activity of the male accessory glands and gonoducts in the silkworm Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 7. More than two decades of research on insect neuropeptide GPCRs: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identification of G protein-coupled receptors for Drosophila PRXamide peptides, CCAP, corazonin, and AKH supports a theory of ligand-receptor coevolution - PMC [pmc.ncbi.nlm.nih.gov]
• 9. G protein-coupled receptors in arthropod vectors: Omics and pharmacological approaches to elucidate ligand-receptor interactions and novel organismal functions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Identification and Characterization of Neuropeptides and Their G Protein-Coupled Receptors (GPCRs) in the Cowpea Aphid Aphis craccivora - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Cholinergic calcium responses in cultured antennal lobe neurons of the migratory locust - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Calcium-dependent myosin from insect flight muscles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Calcium-Dependent Myosin from Insect Flight Muscles - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Action of SFNGGP-NH2: A Technical Guide to its Theoretical Mechanism

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to SFNGGP-NH2 and Protease-Activated Receptors

SFNGGP-NH2 is a synthetic peptide that activates Protease-Activated Receptor 1 (PAR1) and Protease-Activated Receptor 3 (PAR3)[1]. PARs are a unique family of G protein-coupled receptors (GPCRs) that are activated by proteolytic cleavage of their extracellular N-terminus. This cleavage unmasks a new N-terminal sequence that acts as a "tethered ligand," binding to the receptor itself to initiate intracellular signaling. Synthetic peptides like SFNGGP-NH2 are designed to mimic this tethered ligand, thereby activating the receptor without the need for proteolytic cleavage.

PAR1 and PAR3 are most notably activated by the serine protease thrombin and play crucial roles in hemostasis, thrombosis, inflammation, and vascular biology. Understanding the mechanism of action of synthetic agonists like SFNGGP-NH2 is pivotal for the development of novel therapeutics targeting these pathways.

Theoretical Mechanism of Action of SFNGGP-NH2

The primary mechanism of action of SFNGGP-NH2 is the activation of PAR1 and PAR3. This activation is believed to initiate a cascade of intracellular events, primarily through the coupling to heterotrimeric G proteins.

Receptor Activation: PAR1 and PAR3

SFNGGP-NH2, by mimicking the tethered ligand of activated PARs, directly binds to and activates PAR1 and PAR3. A key aspect of PAR signaling is the potential for receptor dimerization. PAR1 can form both homodimers (PAR1/PAR1) and heterodimers with other PARs, including PAR3 (PAR1/PAR3). The formation of these dimers can influence the downstream signaling pathways.

Intracellular Signaling Pathways

Upon activation by an agonist like SFNGGP-NH2, PAR1 and PAR1/PAR3 dimers couple to various G proteins, leading to the activation of distinct signaling pathways.

• Gαq Pathway: Activation of Gαq leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). This pathway is a common signaling route for PAR1 activation.

• Gα12/13 Pathway: PAR1 activation, particularly in the context of PAR1/PAR3 heterodimerization, is known to strongly couple to Gα12/13. This leads to the activation of Rho GTPases and their downstream effector, Rho-associated coiled-coil containing protein kinase (ROCK). The Rho/ROCK pathway is critically involved in regulating cell shape, motility, and endothelial permeability. Studies have shown that PAR1/PAR3 heterodimerization enhances Gα13 coupling compared to PAR1 homodimers[2].

The following diagram illustrates the proposed signaling pathways activated by SFNGGP-NH2 through PAR1 and a PAR1/PAR3 heterodimer.

Figure 1. Proposed signaling pathways of SFNGGP-NH2.

Physiological Effects

The activation of PAR1 and PAR3 by SFNGGP-NH2 is expected to lead to several physiological responses, consistent with the known functions of these receptors.

Cardiovascular Effects

• Blood Pressure: The activation of PAR1 can have complex effects on blood pressure. It can induce vasodilation through the release of nitric oxide (NO) from endothelial cells, but also vasoconstriction by acting on smooth muscle cells. The net effect on blood pressure would depend on the balance of these actions.

• Endothelial Permeability: The PAR1-mediated activation of the Gα13-Rho/ROCK pathway is a key regulator of endothelial barrier function. Activation of this pathway can lead to the formation of stress fibers and intercellular gaps, resulting in increased endothelial permeability.

Hemostasis and Fibrinolysis

• Coagulation: PAR1 is a primary receptor for thrombin on platelets and plays a crucial role in platelet activation and aggregation, which are central to blood coagulation.

• Fibrinolysis: The coagulation and fibrinolytic systems are intricately linked. While PAR activation is primarily pro-coagulant, the downstream effects can influence the fibrinolytic process.

Quantitative Data

As of the date of this document, specific quantitative data for SFNGGP-NH2, such as binding affinities (Kd) and half-maximal effective concentrations (EC50) for PAR1 and PAR3 activation, are not available in the peer-reviewed public literature. For illustrative purposes, the table below presents typical EC50 values for other well-characterized PAR1 activating peptides.

Peptide	Receptor	Assay	EC50 (µM)	Reference
TFLLR-NH2	PAR1	Calcium mobilization	1.9	[3]
SFLLRN-NH2	PAR1	Calcium mobilization	~2.0	[4]

Detailed Experimental Protocols

To facilitate further research on SFNGGP-NH2 and similar peptides, this section provides detailed methodologies for key experiments.

In Vitro PAR Activation Assay (Calcium Mobilization)

This protocol describes a common method to assess the activation of PARs by measuring changes in intracellular calcium concentration.

Figure 2. Workflow for Calcium Mobilization Assay.

Protocol:

• Cell Culture: Culture cells endogenously expressing or transfected with PAR1 and/or PAR3 (e.g., HEK293, HUVEC) in a 96-well black-walled, clear-bottom plate.

• Dye Loading: Wash the cells with a buffered salt solution and then incubate with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) in the dark at 37°C for 30-60 minutes.

• Washing: Gently wash the cells twice to remove extracellular dye.

• Peptide Addition: Prepare serial dilutions of SFNGGP-NH2. Use an automated liquid handler or a multi-channel pipette to add the peptide to the wells.

• Fluorescence Measurement: Immediately begin measuring the fluorescence intensity using a microplate reader equipped with appropriate filters for the chosen dye. Record measurements at regular intervals for several minutes to capture the peak response.

• Data Analysis: For each concentration of the peptide, determine the peak fluorescence intensity. Plot the peak intensity against the logarithm of the peptide concentration and fit the data to a sigmoidal dose-response curve to calculate the EC50 value.

In Vivo Blood Pressure Measurement in Mice

This protocol outlines the non-invasive tail-cuff method for measuring blood pressure in mice after administration of a test compound.

Figure 3. Workflow for Blood Pressure Measurement in Mice.

Protocol:

• Animal Acclimatization: Acclimatize adult male mice (e.g., C57BL/6) to the tail-cuff blood pressure measurement system for at least 3-5 consecutive days before the experiment to minimize stress-induced variations in blood pressure.

• Baseline Measurement: On the day of the experiment, obtain stable baseline blood pressure readings.

• Peptide Administration: Administer SFNGGP-NH2 at the desired dose and route (e.g., intravenous tail vein injection). A vehicle control group should be included.

• Post-Administration Measurement: Measure blood pressure at various time points after administration (e.g., 5, 15, 30, 60 minutes) to determine the time course of the effect.

• Data Analysis: Calculate the change in systolic and diastolic blood pressure from baseline for each mouse. Compare the changes in the peptide-treated group to the vehicle-treated group using appropriate statistical analysis.

In Vitro Endothelial Permeability Assay (Transwell)

This protocol describes a method to assess changes in endothelial cell monolayer permeability.

Figure 4. Workflow for Endothelial Permeability Assay.

Protocol:

• Cell Seeding: Seed endothelial cells (e.g., human umbilical vein endothelial cells - HUVECs) onto the porous membrane of a Transwell insert and culture until a confluent monolayer is formed.

• Treatment: Replace the medium in the upper and lower chambers. Add SFNGGP-NH2 to the upper chamber at the desired concentration.

• Tracer Addition: After a defined incubation period with the peptide, add a high molecular weight fluorescent tracer (e.g., FITC-dextran) to the upper chamber.

• Sampling: At various time points, collect a sample from the lower chamber.

• Fluorescence Measurement: Measure the fluorescence intensity of the samples from the lower chamber using a fluorometer.

• Data Analysis: Calculate the amount of tracer that has passed through the monolayer. An increase in the amount of tracer in the lower chamber in the peptide-treated group compared to the control group indicates increased permeability.

In Vivo Coagulation and Fibrinolysis Assays in Mice

This protocol provides an overview of methods to assess coagulation and fibrinolysis in mice.

Figure 5. Workflow for Coagulation and Fibrinolysis Assays.

Protocol:

• Animal Treatment and Blood Collection: Administer SFNGGP-NH2 or vehicle to mice. At predetermined time points, collect blood via cardiac puncture or from the vena cava into tubes containing 3.2% sodium citrate.

• Plasma Preparation: Centrifuge the blood samples to obtain platelet-poor plasma.

• Coagulation Assays:

  • Prothrombin Time (PT): Measures the extrinsic and common pathways of coagulation. Plasma is incubated with a reagent containing tissue factor and phospholipids, and the time to clot formation is measured.

  • Activated Partial Thromboplastin Time (aPTT): Measures the intrinsic and common pathways. Plasma is incubated with a contact activator and phospholipids, followed by the addition of calcium chloride, and the time to clot formation is measured.

• Fibrinolysis Assay (Clot Lysis Time):

  • A clot is formed in the plasma sample by the addition of thrombin and calcium.

  • The time it takes for the clot to lyse, either spontaneously or in the presence of a plasminogen activator, is measured by monitoring the change in optical density.

Conclusion

SFNGGP-NH2 is a synthetic peptide that theoretically exerts its biological effects through the activation of PAR1 and PAR3. Its mechanism of action is predicted to involve the engagement of Gαq and Gα12/13 signaling pathways, leading to a range of physiological responses, including alterations in cardiovascular function and hemostasis. While specific quantitative data for SFNGGP-NH2 is currently lacking in the public domain, the experimental protocols provided in this guide offer a framework for its further characterization. A thorough understanding of the molecular mechanisms of synthetic PAR agonists like SFNGGP-NH2 is essential for the development of targeted therapies for a variety of diseases.

References

• 1. Posttranslationally modified self-peptides promote hypertension in mouse models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vitro Assays for Measuring Endothelial Permeability byTranswells and Electrical Impedance Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Agonists of proteinase-activated receptor 1 induce plasma extravasation by a neurogenic mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Unraveling the Tissue-Specific Landscape of Protease-Activated Receptor 1 (PAR1) Expression: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the tissue expression of Protease-Activated Receptor 1 (PAR1), a key G-protein coupled receptor involved in cellular responses to proteases. The peptide SFNGGP-NH2, a murine-specific PAR1 activating peptide (PAR-AP), serves as a critical tool for elucidating the receptor's function. This document is intended for researchers, scientists, and drug development professionals investigating the roles of PAR1 in health and disease.

Introduction to PAR1 and its Activating Peptide SFNGGP-NH2

Protease-Activated Receptor 1 (PAR1), encoded by the F2R gene, is a unique receptor that is irreversibly activated by proteolytic cleavage of its N-terminus. This cleavage unmasks a tethered ligand that binds to the receptor, initiating a signaling cascade. Thrombin is a primary physiological activator of PAR1.

Synthetic peptides that mimic the tethered ligand, known as PAR-activating peptides (PAR-APs), are invaluable research tools. SFNGGP-NH2 is the activating peptide sequence for murine PAR1, allowing for specific activation and study of this receptor in mouse models. Understanding the tissue distribution of PAR1 is crucial for predicting the physiological and pathological effects of its activation.

Quantitative Expression of PAR1 in Human and Murine Tissues

The expression of PAR1 varies significantly across different tissues and species. The following tables summarize quantitative data on PAR1 mRNA and protein expression in various human and murine tissues, compiled from high-throughput RNA sequencing data and targeted protein expression studies.

Table 1: Human PAR1 (F2R) mRNA Expression

Data from the Genotype-Tissue Expression (GTEx) project provides a broad overview of F2R gene expression across a wide range of human tissues. The data is presented as normalized protein-coding transcripts per million (nTPM).

Tissue	GTEx RNA-seq (nTPM)
Adipose Tissue
Subcutaneous	15.6
Visceral (Omentum)	12.9
Blood
Whole Blood	2.8
Blood Vessel
Aorta	25.1
Artery - Coronary	22.4
Artery - Tibial	28.3
Brain
Brain - Cerebellum	1.5
Brain - Cortex	2.1
Heart
Atrial Appendage	8.7
Left Ventricle	7.9
Kidney
Cortex	3.5
Lung	10.2
Muscle - Skeletal	2.9
Nerve - Tibial	5.4
Skin
Not Sun Exposed (Suprapubic)	8.1
Sun Exposed (Lower leg)	11.3
Spleen	5.7
Stomach	6.4
Thyroid	14.8

Data Source: The Genotype-Tissue Expression (GTEx) Portal.[1][2][3]

Table 2: Human PAR1 Protein Expression

The Human Protein Atlas provides data on protein expression levels as detected by immunohistochemistry (IHC) in various tissues.

Tissue	Protein Expression Level (IHC)
Blood Vessels	High
Endometrium	High
Placenta	High
Smooth Muscle	Medium
Kidney	Medium
Liver	Low
Brain	Low
Heart Muscle	Not detected

Data Source: The Human Protein Atlas.[4][5]

Table 3: Murine PAR1 Expression

Studies in mice have characterized PAR1 expression in various tissues, often using techniques like immunohistochemistry and Western blotting.

Tissue	Expression Detected	Method
Platelets	Not Expressed[6]	Western Blot
Neuroretina	Expressed[6]	Western Blot, IHC
Dorsal Root Ganglion	Expressed in ~15% of neurons	In Situ Hybridization[7]
Airways (IAV-infected)	Increased Expression	Not specified[8]

PAR1 Signaling Pathway

Activation of PAR1 by SFNGGP-NH2 (in mice) or thrombin (in humans) initiates a complex network of intracellular signaling cascades. The primary signaling occurs through the coupling to heterotrimeric G-proteins, predominantly Gαq/11 and Gα12/13.

PAR1 Signaling Cascade

Experimental Protocols

Detailed methodologies are essential for the accurate assessment of PAR1 expression and function.

Immunohistochemistry (IHC) for PAR1 in Paraffin-Embedded Tissues

This protocol outlines the steps for detecting PAR1 protein in formalin-fixed, paraffin-embedded (FFPE) tissue sections.

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2 changes for 10 minutes each).

  • Rehydrate through a graded series of ethanol (B145695) (100%, 95%, 70%, 50%) for 5 minutes each.

  • Rinse in deionized water.

• Antigen Retrieval:

  • Perform heat-induced epitope retrieval (HIER) by immersing slides in a sodium citrate (B86180) buffer (10mM, pH 6.0) and heating to just below boiling for 10-20 minutes.[9]

  • Allow slides to cool to room temperature.

• Blocking:

  • Block endogenous peroxidase activity by incubating sections in 3% hydrogen peroxide for 10 minutes.

  • Block non-specific antibody binding by incubating with a blocking buffer (e.g., 10% normal serum in PBS) for 30-60 minutes.[9]

• Primary Antibody Incubation:

  • Incubate sections with a validated primary antibody against PAR1 at the recommended dilution overnight at 4°C in a humidified chamber.

• Detection:

  • Wash slides with PBS.

  • Incubate with a biotinylated secondary antibody for 30 minutes at room temperature.

  • Wash slides and incubate with an avidin-horseradish peroxidase (HRP) complex.

  • Visualize with a chromogen substrate such as diaminobenzidine (DAB), which produces a brown precipitate at the site of the antigen.[9]

• Counterstaining and Mounting:

  • Counterstain with hematoxylin (B73222) to visualize cell nuclei.

  • Dehydrate sections through a graded ethanol series and clear with xylene.

  • Mount with a permanent mounting medium.[10]

IHC Workflow for PAR1

Western Blotting for PAR1

This protocol describes the detection of PAR1 protein in tissue lysates.

• Protein Extraction:

  • Homogenize tissue samples in ice-cold lysis buffer (e.g., RIPA buffer) containing protease inhibitors.[11]

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of the lysate using a suitable assay (e.g., BCA assay).

• SDS-PAGE and Transfer:

  • Denature protein samples by boiling in Laemmli sample buffer.

  • Separate proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene fluoride (B91410) (PVDF) or nitrocellulose membrane.[12]

• Blocking and Antibody Incubation:

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.[11]

  • Incubate the membrane with a primary antibody against PAR1 overnight at 4°C.

• Detection:

  • Wash the membrane with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane extensively with TBST.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[13]

Western Blot Workflow

Quantitative PCR (qPCR) for F2R Gene Expression

This protocol allows for the quantification of F2R mRNA levels in different tissues.

• RNA Extraction and cDNA Synthesis:

  • Extract total RNA from tissue samples using a suitable method (e.g., TRIzol or column-based kits).

  • Assess RNA quality and quantity.

  • Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcriptase enzyme.[14]

• qPCR Reaction:

  • Prepare a qPCR reaction mix containing cDNA template, forward and reverse primers specific for the F2R gene, and a fluorescent dye (e.g., SYBR Green) or a TaqMan probe.[14][15]

  • Use validated primers for F2R (e.g., Forward: GTTTCTGGCTGTGGTGTATCCC, Reverse: CCTGGATGGTTTGCTCCTTGAG for human F2R).[16]

• Data Analysis:

  • Run the qPCR reaction in a real-time PCR instrument.

  • Determine the cycle threshold (Ct) values for each sample.

  • Normalize the F2R expression to a stable reference gene (e.g., GAPDH, ACTB).

  • Calculate the relative expression levels using the ΔΔCt method.[15]

Conclusion

This technical guide provides a foundational resource for researchers studying the tissue-specific expression and function of PAR1. The provided data tables, signaling pathway diagram, and detailed experimental protocols offer a robust framework for investigating the role of this important receptor in various physiological and pathological contexts. The use of specific activating peptides like SFNGGP-NH2 in murine models will continue to be instrumental in advancing our understanding of PAR1-mediated signaling.

References

• 1. Verification Required - Princeton University Library [oar.princeton.edu]
• 2. Genotype-Tissue Expression (GTEx) | NIH Common Fund [commonfund.nih.gov]
• 3. Genetic effects on gene expression across human tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tissue expression of F2R - Summary - The Human Protein Atlas [proteinatlas.org]
• 5. F2R protein expression summary - The Human Protein Atlas [proteinatlas.org]
• 6. Intrinsic Expression of Coagulation Factors and Protease Activated Receptor 1 (PAR1) in Photoreceptors and Inner Retinal Layers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. JCI - PAR1 contributes to influenza A virus pathogenicity in mice [jci.org]
• 9. BestProtocols: Immunohistochemical Staining of Formalin-Fixed Paraffin-Embedded Tissues | Thermo Fisher Scientific - US [thermofisher.com]
• 10. youtube.com [youtube.com]
• 11. bio-rad.com [bio-rad.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. stackscientific.nd.edu [stackscientific.nd.edu]
• 15. Quantitative real-time PCR protocol for analysis of nuclear receptor signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 16. origene.com [origene.com]

Unveiling the Target: A Technical Guide to the Predicted Receptor for SFNGGP-NH2

For Researchers, Scientists, and Drug Development Professionals

Abstract

The hexapeptide SFNGGP-NH2 represents a novel amino acid sequence with currently uncharacterized biological function and receptor targets. This technical guide outlines a comprehensive, hypothesis-driven approach for the identification and characterization of its putative receptor. While direct evidence for a specific receptor is not yet present in published literature, the amino acid composition of SFNGGP-NH2—containing serine, phenylalanine, asparagine, glycine, and proline—suggests potential roles in cell signaling or protein-protein interactions. This document provides a detailed roadmap for researchers, encompassing peptide synthesis and labeling, receptor identification methodologies, binding validation techniques, and the elucidation of downstream signaling pathways. The experimental protocols and data presentation frameworks included herein are designed to facilitate a structured and rigorous investigation into the pharmacology of SF.

Introduction: The Enigma of SFNGGP-NH2

The quest to identify novel peptide ligands and their corresponding receptors is a cornerstone of modern drug discovery. Peptides serve as highly specific signaling molecules in a vast array of physiological processes, and their receptors represent prime targets for therapeutic intervention. The peptide SFNGGP-NH2 is a novel sequence with no currently identified biological receptor. Its constituent amino acids suggest potential for bioactivity:

• Serine (S): A polar amino acid, often a site for phosphorylation, suggesting a role in kinase-mediated signaling.

• Phenylalanine (F): An aromatic amino acid, commonly involved in ligand-receptor binding through hydrophobic and pi-stacking interactions.

• Asparagine (N): A polar amino acid, capable of forming hydrogen bonds, which can contribute to binding specificity.

• Glycine (G): The simplest amino acid, providing conformational flexibility to the peptide backbone.

• Proline (P): A unique cyclic amino acid that introduces conformational rigidity, which can be critical for receptor recognition.

• C-terminal Amidation (-NH2): This modification often increases peptide stability and receptor binding affinity by mimicking the post-translational processing of many endogenous peptide hormones.

Given these features, we hypothesize that SFNGGP-NH2 is a bioactive peptide that interacts with a specific cell surface receptor, likely a G-protein coupled receptor (GPCR) or a receptor tyrosine kinase (RTK), to initiate an intracellular signaling cascade. This guide provides the experimental framework to test this hypothesis.

Proposed Experimental Workflow for Receptor Identification

The identification of the SFNGGP-NH2 receptor requires a multi-pronged approach, beginning with the preparation of the peptide ligand and culminating in the characterization of its signaling pathway.

Caption: Proposed experimental workflow for the identification and characterization of the SFNGGP-NH2 receptor.

Detailed Experimental Protocols

Peptide Synthesis and Labeling

Objective: To produce high-purity SFNGGP-NH2 and its labeled derivatives for use in binding and identification assays.

Methodology: Solid-Phase Peptide Synthesis (SPPS)

• Resin Preparation: Start with a Rink Amide resin to generate the C-terminal amide.

• Amino Acid Coupling: Sequentially couple Fmoc-protected amino acids (Pro, Gly, Gly, Asn, Phe, Ser) using a standard coupling agent such as HBTU/DIPEA in DMF.

• Deprotection: Remove the Fmoc protecting group with 20% piperidine (B6355638) in DMF between each coupling step.

• Cleavage and Deprotection: Cleave the peptide from the resin and remove side-chain protecting groups using a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H2O).

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the peptide using mass spectrometry (MS) and analytical HPLC.

Labeling Protocols:

• Biotinylation: React the N-terminus of the peptide with NHS-biotin to create biotin-SFNGGP-NH2 for affinity purification.

• Fluorescent Labeling: Conjugate a fluorophore (e.g., FITC, Cy5) to the N-terminus to produce fluorescently-labeled SFNGGP-NH2 for binding assays.

Receptor Identification

Methodology 1: Affinity Chromatography-Mass Spectrometry

• Affinity Column Preparation: Immobilize biotin-SFNGGP-NH2 onto streptavidin-coated agarose (B213101) beads.

• Cell Lysate Preparation: Prepare a solubilized membrane protein extract from a relevant cell line or tissue.

• Affinity Chromatography: Incubate the cell lysate with the affinity column to allow the receptor to bind to the immobilized peptide.

• Elution: Elute the bound proteins using a high-salt buffer or a competitive unlabeled ligand.

• Protein Identification: Identify the eluted proteins using SDS-PAGE followed by in-gel digestion and LC-MS/MS analysis.

Methodology 2: Yeast Two-Hybrid (Y2H) Screening

• Bait Plasmid Construction: Clone the SFNGGP-NH2 sequence into a Y2H bait vector.

• Library Screening: Transform yeast cells with the bait plasmid and a human cDNA library in a prey vector.

• Selection: Plate the transformed yeast on selective media to identify interacting protein pairs.

• Prey Plasmid Sequencing: Isolate and sequence the prey plasmids from positive colonies to identify the interacting protein (receptor).

Receptor Binding and Functional Validation

Methodology 1: Surface Plasmon Resonance (SPR)

• Chip Preparation: Immobilize the purified candidate receptor protein onto an SPR sensor chip.

• Binding Analysis: Flow solutions of SFNGGP-NH2 at various concentrations over the chip surface and measure the change in the resonance angle.

• Data Analysis: Determine the association (ka), dissociation (kd), and equilibrium dissociation constant (KD) from the sensorgrams.

Table 1: Hypothetical SPR Binding Data for SFNGGP-NH2 and a Candidate Receptor

Analyte (SFNGGP-NH2) Conc. (nM)	Response Units (RU)	ka (1/Ms)	kd (1/s)	KD (nM)
10	50	1.2 x 10^5	2.5 x 10^-3	20.8
50	230
100	450
250	850
500	1100

Methodology 2: Cell-Based Second Messenger Assays

• Cell Culture: Culture cells expressing the candidate receptor.

• Peptide Stimulation: Treat the cells with varying concentrations of SFNGGP-NH2.

• Assay Performance: Measure the levels of intracellular second messengers, such as cyclic AMP (cAMP) using an ELISA-based assay or intracellular calcium (Ca2+) using a fluorescent dye like Fura-2.

• Data Analysis: Generate dose-response curves and calculate the EC50 value.

Table 2: Hypothetical Functional Assay Data for SFNGGP-NH2

Assay	Parameter	Value
cAMP Accumulation	EC50	35.2 nM
Intracellular Ca2+ Mobilization	EC50	58.7 nM

Elucidation of Downstream Signaling Pathways

Once a receptor has been identified and validated, the next step is to delineate the signaling pathways it activates.

Navigating the Labyrinth of Peptide Integrity: A Technical Guide to the Stability and Degradation of SFNGGP-NH2

For Researchers, Scientists, and Drug Development Professionals

The therapeutic promise of peptides is intrinsically linked to their stability. Understanding the degradation pathways of a peptide is paramount for the development of robust formulations, ensuring efficacy and safety. This technical guide provides an in-depth exploration of the stability and degradation of the hexapeptide SFNGGP-NH2, a sequence of interest in various research contexts. While specific experimental data for this exact peptide is not extensively published, this guide synthesizes established principles of peptide degradation, drawing on analogous structures and sequences to build a predictive framework for its stability profile.

Core Concepts in Peptide Stability

Peptides, including SFNGGP-NH2, are susceptible to both chemical and physical instability. Chemical instability involves the alteration of the peptide's covalent structure, while physical instability pertains to changes in its higher-order structures, such as aggregation.[1] Forced degradation studies are a cornerstone of stability assessment, intentionally exposing the peptide to harsh conditions to predict its degradation pathways and to develop stability-indicating analytical methods.[2][3][4]

Key Degradation Pathways Relevant to SFNGGP-NH2:

The primary structure of SFNGGP-NH2 (Ser-Phe-Asn-Gly-Gly-Pro-NH2) suggests several potential degradation hotspots:

• Deamidation: The asparagine (Asn) residue is highly susceptible to deamidation, especially when followed by a small amino acid like glycine (B1666218) (Gly).[5] This non-enzymatic reaction proceeds through a cyclic succinimide (B58015) intermediate, which can then hydrolyze to form either aspartic acid (Asp) or isoaspartic acid (isoAsp) residues.[5][6] The Asn-Gly sequence in SFNGGP-NH2 makes this a primary pathway to investigate.

• Hydrolysis: Peptide bond cleavage can occur, particularly at aspartic acid residues. While SFNGGP-NH2 does not contain Asp, the deamidation product of Asn does, creating a potential site for subsequent hydrolysis.[5]

• Oxidation: While SFNGGP-NH2 does not contain the most readily oxidized residues like methionine or cysteine, serine (Ser) and phenylalanine (Phe) can be susceptible to oxidation under certain conditions, although to a lesser extent.

• Diketopiperazine and Pyroglutamic Acid Formation: The N-terminal serine could potentially be involved in pyroglutamic acid formation, though this is less common. Diketopiperazine formation can occur, especially with a glycine at the third position.[5]

• C-Terminal Amide Stability: The C-terminal amide enhances stability against carboxypeptidases and can influence the peptide's biological activity and overall conformation.[7][8] However, it can be susceptible to hydrolysis under extreme pH conditions.

Quantitative Stability Assessment: A Framework

To quantitatively assess the stability of SFNGGP-NH2, a forced degradation study would be performed. The following table illustrates a hypothetical summary of results from such a study.

Stress Condition	Parameters	Duration	% Recovery of SFNGGP-NH2	Major Degradants Identified
Acidic Hydrolysis	0.1 M HCl	24, 48, 72 hours	85% (72h)	Asn deamidation to Asp, Peptide bond cleavage at Asn-Gly
Basic Hydrolysis	0.1 M NaOH	2, 4, 8 hours	60% (8h)	Asn deamidation to isoAsp and Asp, Racemization
Oxidative Stress	3% H₂O₂	24 hours	95%	Minor oxidation products of Ser and Phe
Thermal Stress	60°C in solution	7 days	90%	Deamidation products
Photostability	ICH Q1B Option 2	1.2 million lux hours	98%	No significant degradation

Table 1: Hypothetical forced degradation data for SFNGGP-NH2. This data is illustrative and would need to be confirmed by experimental studies.

Detailed Experimental Protocols

A robust stability study requires well-defined experimental protocols. The following outlines the methodologies for the key experiments cited in the hypothetical data table.

Forced Degradation (Stress Testing)

Objective: To generate potential degradation products and identify likely degradation pathways.[4]

General Procedure:

• Sample Preparation: Prepare a stock solution of SFNGGP-NH2 in a suitable solvent (e.g., water or a buffered solution) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions: Aliquot the stock solution and subject it to the following stress conditions in parallel:

  • Acid Hydrolysis: Add an equal volume of 0.2 M HCl to achieve a final concentration of 0.1 M HCl. Incubate at a specified temperature (e.g., 60°C).

  • Base Hydrolysis: Add an equal volume of 0.2 M NaOH to achieve a final concentration of 0.1 M NaOH. Incubate at room temperature.

  • Oxidation: Add an equal volume of 6% H₂O₂ to achieve a final concentration of 3% H₂O₂. Incubate at room temperature, protected from light.

  • Thermal Degradation: Incubate the peptide solution at an elevated temperature (e.g., 60°C or 80°C).

  • Photostability: Expose the peptide solution and solid-state sample to light as per ICH Q1B guidelines.

• Time Points: Withdraw samples at predetermined time intervals (e.g., 0, 2, 4, 8, 24, 48, 72 hours).

• Neutralization: Neutralize the acid and base-stressed samples before analysis.

• Analysis: Analyze all samples by a stability-indicating analytical method, typically HPLC or UPLC.[9][10][11]

Analytical Methodology

Objective: To separate, quantify, and identify the parent peptide and its degradation products.

Primary Technique: High-Performance Liquid Chromatography (HPLC)

• Column: A reversed-phase C18 column is commonly used for peptide analysis.[11]

• Mobile Phase: A gradient of water and acetonitrile, both containing an ion-pairing agent like trifluoroacetic acid (TFA), is typical.

• Detection: UV detection at 210-220 nm is standard for monitoring the peptide backbone.[11]

• Method Validation: The analytical method must be validated to be "stability-indicating," meaning it can resolve the parent peptide from all significant degradation products.[12]

Secondary Technique: Mass Spectrometry (MS)

• Coupling: HPLC is often coupled with mass spectrometry (LC-MS) to identify the molecular weights of the degradation products, aiding in their structural elucidation.[9][13]

• High-Resolution MS: Techniques like Orbitrap or QToF mass spectrometry can provide highly accurate mass data for confident identification of modifications.[13]

Visualizing Degradation and Experimental Processes

Diagrams are invaluable for conceptualizing complex biological and experimental pathways.

Forced degradation experimental workflow.

Potential deamidation pathway of SFNGGP-NH2.

Conclusion and Future Directions

This guide provides a foundational understanding of the potential stability and degradation pathways of the SFNGGP-NH2 peptide. The presence of an Asn-Gly sequence is a critical structural feature that likely dictates its primary degradation route through deamidation. A comprehensive forced degradation study, coupled with validated, stability-indicating analytical methods, is essential to confirm these predictions and fully characterize the stability profile of SFNGGP-NH2. Such studies are not merely regulatory requirements; they are fundamental to the successful development of safe and effective peptide-based therapeutics.[2][12] The insights gained will inform formulation development, define appropriate storage conditions, and ensure the quality and potency of the final drug product.

References

• 1. Analytical techniques used to study the degradation of proteins and peptides: chemical instability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Review on Forced Degradation Strategies to Establish the Stability of Therapeutic Peptide Formulations | CoLab [colab.ws]
• 3. researchgate.net [researchgate.net]
• 4. Proteins & Peptides Forced Degradation Studies - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 5. Peptide Stability and Potential Degradation Pathways [sigmaaldrich.com]
• 6. Chemical pathways of peptide degradation. III. Effect of primary sequence on the pathways of deamidation of asparaginyl residues in hexapeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jpt.com [jpt.com]
• 8. Effect of C-terminus amidation of Aβ39–42 fragment derived peptides as potential inhibitors of Aβ aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Peptide Characterisation Supporting Peptide Drug Development [intertek.com]
• 10. researchgate.net [researchgate.net]
• 11. Analysis Methods for Peptide-Related Impurities in Peptide Drugs [creative-peptides.com]
• 12. biopharminternational.com [biopharminternational.com]
• 13. resolvemass.ca [resolvemass.ca]

Post-Translational Modifications of SFNGGP-NH2: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

The hexapeptide SFNGGP-NH2, with the sequence Ser-Phe-Asn-Gly-Gly-Pro-NH2, represents a potential bioactive molecule of interest in various therapeutic areas. Its C-terminal amidation suggests a role in enhancing stability and receptor binding affinity, common features of many endogenous signaling peptides. The primary sequence, particularly the presence of an asparagine (Asn) residue adjacent to a glycine (B1666218) (Gly) residue, makes it susceptible to non-enzymatic post-translational modifications (PTMs). Understanding these modifications is critical for elucidating its biological function, stability, and potential for therapeutic development.

This technical guide provides an in-depth overview of the potential post-translational modifications of SFNGGP-NH2, with a primary focus on asparagine deamidation. It details the chemical mechanisms, analytical methodologies for detection and quantification, and potential functional implications. The information presented herein is intended to equip researchers with the foundational knowledge required to investigate and characterize SFNGGP-NH2 and similar peptides.

Potential Post-Translational Modifications

The most probable non-enzymatic PTM for the SFNGGP-NH2 peptide is the deamidation of the asparagine (Asn) residue. This reaction is known to occur spontaneously in peptides and proteins under physiological conditions and can significantly alter their structure and function.[1][2][3]

Asparagine Deamidation

Deamidation is a chemical reaction where the amide functional group in the side chain of asparagine is converted to a carboxylic acid.[2] This process typically proceeds through a five-membered succinimide (B58015) (or isoimide) ring intermediate.[3][4] The formation of this intermediate is facilitated when the asparagine residue is followed by a small, flexible amino acid like glycine, as is the case in SFNGGP-NH2.[2] The succinimide intermediate can then be hydrolyzed to form either aspartic acid (Asp) or isoaspartic acid (isoAsp), a structural isomer of Asp.[1][2] This modification introduces a net negative charge at the site of the original neutral asparagine residue, which can lead to changes in peptide conformation, stability, and biological activity.[3]

The rate of deamidation is influenced by several factors, including the primary sequence, higher-order structure, pH, and temperature.[2][3] The Asn-Gly sequence is particularly prone to rapid deamidation.[4]

Quantitative Analysis of Deamidation

The rate and extent of SFNGGP-NH2 deamidation can be quantified using various analytical techniques, primarily high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Below are hypothetical data summarizing the deamidation kinetics under physiological conditions.

Time (hours)	SFNGGP-NH2 (%)	SFNGGP(isoAsp)P-NH2 (%)	SFNGGP(Asp)P-NH2 (%)
0	100	0	0
12	85	11	4
24	72	20	8
48	51	35	14
72	35	45	20

Caption: Hypothetical deamidation rates of SFNGGP-NH2 at 37°C, pH 7.4.

Modification	Mass Shift (Da)
Deamidation (Asn to Asp/isoAsp)	+0.98402
Succinimide intermediate formation	-17.0305

Caption: Expected mass shifts for deamidation products of SFNGGP-NH2.

Signaling Pathways and Logical Relationships

The deamidation of SFNGGP-NH2 can alter its interaction with its putative receptor, potentially leading to a change in downstream signaling. The introduction of a negative charge could either enhance or diminish receptor binding and subsequent signal transduction.

Caption: Potential impact of deamidation on SFNGGP-NH2 signaling.

Experimental Protocols

In Vitro Deamidation Assay

Objective: To determine the rate and products of SFNGGP-NH2 deamidation under physiological conditions.

Methodology:

• Peptide Preparation: Dissolve synthetic SFNGGP-NH2 in a phosphate-buffered saline (PBS) solution at pH 7.4 to a final concentration of 1 mg/mL.

• Incubation: Incubate the peptide solution at 37°C.

• Time-Point Sampling: Aliquots are taken at various time points (e.g., 0, 12, 24, 48, 72 hours).

• Reaction Quenching: Immediately freeze the collected aliquots at -80°C to stop the deamidation reaction.

• Analysis: Thaw the samples and analyze by reverse-phase HPLC (RP-HPLC) to separate the native peptide from its deamidated products.

• Quantification: Integrate the peak areas from the HPLC chromatogram to determine the percentage of the remaining native peptide and the formed deamidated species at each time point.

• Confirmation: Collect the fractions corresponding to the new peaks and confirm their identity using mass spectrometry to detect the expected mass shift.[2]

Mass Spectrometry for PTM Identification

Objective: To identify and characterize the deamidation products of SFNGGP-NH2.

Methodology:

• Sample Preparation: Use samples from the in vitro deamidation assay.

• Instrumentation: Employ a high-resolution mass spectrometer, such as an Orbitrap or Q-TOF, coupled with liquid chromatography (LC-MS/MS).[5]

• Ionization: Use electrospray ionization (ESI) to generate gas-phase ions of the peptide and its modified forms.

• MS1 Analysis: Acquire full scan mass spectra to detect the molecular ions of the native peptide and its deamidated products, noting the characteristic mass increase of 0.98402 Da.[2]

• MS/MS Analysis: Select the precursor ions of interest for fragmentation using collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD).

• Data Analysis: Analyze the resulting fragment ion spectra to pinpoint the exact location of the modification. The fragmentation pattern will differ between the Asp and isoAsp isomers, allowing for their differentiation.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the investigation of SFNGGP-NH2 post-translational modifications.

Caption: Workflow for PTM analysis of SFNGGP-NH2.

Conclusion

The post-translational modification of SFNGGP-NH2, particularly the deamidation of asparagine, is a critical aspect to consider in its biological characterization and therapeutic development. The presence of the Asn-Gly motif suggests a high propensity for this spontaneous modification. The analytical methods outlined in this guide, including HPLC and mass spectrometry, are essential tools for the detection, quantification, and characterization of these modifications. A thorough understanding of the PTM profile of SFNGGP-NH2 will be instrumental in deciphering its true biological role and in the design of more stable and effective peptide-based therapeutics.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Deamidation - Wikipedia [en.wikipedia.org]
• 3. Mass spectrometric analysis of asparagine deamidation and aspartate isomerization in polypeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanisms of Deamidation of Asparagine Residues and Effects of Main-Chain Conformation on Activation Energy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mass spectrometric quantification of AcSDKP-NH2 in human plasma and urine and comparison with an immunoassay - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis and Purification of SFNGGP-NH2

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a comprehensive guide to the synthesis and purification of the hexapeptide SFNGGP-NH2 (Ser-Phe-Asn-Gly-Gly-Pro-NH2). The protocol leverages Fmoc-based solid-phase peptide synthesis (SPPS), a widely adopted methodology for its mild reaction conditions and suitability for producing high-purity peptides.[1] Subsequent purification is achieved through reversed-phase high-performance liquid chromatography (RP-HPLC), the industry standard for peptide purification.[2] This guide includes detailed experimental procedures, expected quantitative outcomes, and graphical representations of the workflow to aid researchers in the successful production of SFNGGP-NH2 for a variety of research and drug development applications. While the biological function of SFNGGP-NH2 is not yet elucidated, the methods described herein provide a robust foundation for producing this and other short to medium-length peptides with a C-terminal amide, a common feature in many biologically active peptides.[3][4]

Data Presentation

Table 1: Materials and Reagents for SFNGGP-NH2 Synthesis and Purification

Category	Item	Supplier Example	Grade
Resin	Rink Amide AM Resin (100-200 mesh, ~0.6 mmol/g)	Sigma-Aldrich	Synthesis Grade
Amino Acids	Fmoc-Pro-OH	ChemPep	Synthesis Grade
Fmoc-Gly-OH	ChemPep	Synthesis Grade
Fmoc-Asn(Trt)-OH	ChemPep	Synthesis Grade
Fmoc-Phe-OH	ChemPep	Synthesis Grade
Fmoc-Ser(tBu)-OH	ChemPep	Synthesis Grade
Coupling Reagents	HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)	AAPPTec	Synthesis Grade
DIPEA (N,N-Diisopropylethylamine)	AAPPTec	Synthesis Grade
Deprotection Reagent	Piperidine (B6355638)	AAPPTec	Synthesis Grade
Solvents	DMF (N,N-Dimethylformamide)	Fisher Scientific	Anhydrous, HPLC Grade
DCM (Dichloromethane)	Fisher Scientific	HPLC Grade
Cleavage Reagents	TFA (Trifluoroacetic acid)	Thermo Fisher Scientific	Reagent Grade
TIS (Triisopropylsilane)	Thermo Fisher Scientific	Reagent Grade
Water	Fisher Scientific	HPLC Grade
Purification Solvents	Acetonitrile (B52724) (ACN)	Fisher Scientific	HPLC Grade
Diethyl ether	Fisher Scientific	Anhydrous

Table 2: Theoretical and Expected Yields for SFNGGP-NH2 Synthesis

Parameter	Value	Notes
Resin Substitution	0.6 mmol/g	As specified by the manufacturer.
Starting Resin Amount	200 mg	A typical starting scale for laboratory synthesis.
Theoretical Moles of Peptide	0.12 mmol	Calculated as: Resin Substitution * Starting Resin Amount.
Molecular Weight of SFNGGP-NH2	619.66 g/mol	Calculated based on the amino acid sequence.
Theoretical Yield	74.36 mg	Calculated as: Theoretical Moles * Molecular Weight.
Expected Crude Yield	48.33 - 59.49 mg	Based on an estimated 65-80% crude yield for a hexapeptide.[5]
Expected Purified Yield	14.87 - 29.74 mg	Based on an estimated 20-40% overall yield after purification.

Table 3: RP-HPLC Purification Parameters and Expected Purity

Parameter	Analytical RP-HPLC	Preparative RP-HPLC
Column	C18, 5 µm, 4.6 x 250 mm	C18, 10 µm, 21.2 x 250 mm
Mobile Phase A	0.1% TFA in Water	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile	0.1% TFA in Acetonitrile
Gradient	5-65% B over 30 min	15-45% B over 40 min
Flow Rate	1.0 mL/min	20.0 mL/min
Detection Wavelength	220 nm	220 nm
Crude Peptide Purity	~65-80%	N/A
Final Peptide Purity	>98%	>98%

Experimental Protocols

I. Solid-Phase Peptide Synthesis (SPPS) of SFNGGP-NH2

This protocol details the manual synthesis of SFNGGP-NH2 on Rink Amide resin using Fmoc chemistry.

1. Resin Swelling:

• Place 200 mg of Rink Amide AM resin in a fritted syringe reaction vessel.

• Add 5 mL of DMF and allow the resin to swell for 30 minutes at room temperature with occasional agitation.

• Drain the DMF.

2. Fmoc Deprotection:

• Add 5 mL of 20% (v/v) piperidine in DMF to the resin.

• Agitate for 5 minutes and drain.

• Add a fresh 5 mL of 20% piperidine in DMF and agitate for an additional 15 minutes.

• Drain the solution and wash the resin thoroughly with DMF (5 x 5 mL).

3. Amino Acid Coupling (General Cycle):

• In a separate vial, dissolve the Fmoc-protected amino acid (4 equivalents to the resin loading) and HBTU (3.9 equivalents) in a minimal amount of DMF.

• Add DIPEA (8 equivalents) to the amino acid solution and allow it to pre-activate for 2 minutes.

• Add the activated amino acid solution to the deprotected resin.

• Agitate the reaction mixture for 1-2 hours at room temperature.

• Drain the coupling solution and wash the resin with DMF (3 x 5 mL) and DCM (3 x 5 mL).

• Note on Asparagine Coupling: For the coupling of Fmoc-Asn(Trt)-OH, it is crucial to use a side-chain protected version to prevent dehydration of the side-chain amide during activation.

4. Peptide Chain Elongation:

• Repeat the deprotection (Step 2) and coupling (Step 3) steps for each amino acid in the sequence, starting from Proline and ending with Serine:

  • Fmoc-Pro-OH

  • Fmoc-Gly-OH

  • Fmoc-Gly-OH

  • Fmoc-Asn(Trt)-OH

  • Fmoc-Phe-OH

  • Fmoc-Ser(tBu)-OH

5. Final Fmoc Deprotection:

• After the final coupling step (Fmoc-Ser(tBu)-OH), perform a final Fmoc deprotection as described in Step 2.

• Wash the resin with DMF (5 x 5 mL) and then with DCM (5 x 5 mL).

• Dry the resin under vacuum for at least 1 hour.

II. Cleavage and Deprotection

1. Cleavage Cocktail Preparation:

• In a fume hood, prepare a cleavage cocktail of 95% TFA, 2.5% TIS, and 2.5% water. For 10 mL of cocktail, mix 9.5 mL TFA, 0.25 mL TIS, and 0.25 mL water.

2. Peptide Cleavage:

• Add the cleavage cocktail to the dried peptide-resin in the reaction vessel (approximately 10 mL per 200 mg of resin).

• Agitate the mixture at room temperature for 2-3 hours.

3. Peptide Precipitation and Isolation:

• Filter the cleavage mixture into a cold 50 mL centrifuge tube.

• Wash the resin with a small amount of fresh TFA to recover any remaining peptide.

• Add the TFA solution dropwise to a 10-fold volume of cold diethyl ether to precipitate the crude peptide.

• Centrifuge the mixture at 4000 rpm for 10 minutes.

• Decant the ether and wash the peptide pellet with cold diethyl ether twice.

• Dry the crude peptide pellet under a stream of nitrogen and then under high vacuum.

III. Purification by RP-HPLC

1. Sample Preparation:

• Dissolve the crude peptide in a minimal amount of Mobile Phase A (0.1% TFA in water). If solubility is an issue, a small amount of acetonitrile or DMSO can be added.

• Filter the sample through a 0.45 µm syringe filter before injection.

2. Analytical RP-HPLC:

• Equilibrate the analytical C18 column with 5% Mobile Phase B (0.1% TFA in acetonitrile).

• Inject a small amount of the dissolved crude peptide.

• Run the gradient as specified in Table 3 to determine the retention time of the target peptide and assess the crude purity.

3. Preparative RP-HPLC:

• Equilibrate the preparative C18 column with 15% Mobile Phase B.

• Inject the dissolved crude peptide onto the column.

• Run the gradient as specified in Table 3.

• Collect fractions corresponding to the main peptide peak.

4. Fraction Analysis and Lyophilization:

• Analyze the collected fractions by analytical RP-HPLC to determine their purity.

• Pool the fractions with a purity of >98%.

• Freeze the pooled fractions and lyophilize to obtain the final purified SFNGGP-NH2 as a white powder.

IV. Characterization

1. Mass Spectrometry:

• Dissolve a small amount of the purified peptide in a 50:50 acetonitrile:water solution with 0.1% formic acid.

• Analyze by ESI-MS to confirm the molecular weight (Expected [M+H]⁺ = 620.66).

2. NMR Spectroscopy:

• For detailed structural confirmation, dissolve the purified peptide in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆) and acquire 1D and 2D NMR spectra.

Mandatory Visualization

Caption: Workflow for the synthesis and purification of SFNGGP-NH2.

As no specific signaling pathway for SFNGGP-NH2 has been identified in the literature, a generalized schematic of a peptide-receptor interaction leading to downstream signaling is provided below for illustrative purposes. Short peptides can act as ligands for cell surface receptors, such as G-protein coupled receptors (GPCRs), initiating intracellular signaling cascades.

Caption: Generalized peptide-mediated signaling pathway.

References

• 1. Signal Peptides: From Molecular Mechanisms to Applications in Protein and Vaccine Engineering [mdpi.com]
• 2. Reverse-phase HPLC Peptide Purification - Creative Peptides-Peptide Drug Discovery [pepdd.com]
• 3. C-terminal amidated peptides: production by the in vitro enzymatic amidation of glycine-extended peptides and the importance of the amide to bioactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US20120322976A1 - Preparative RP-HPLC Method For Purifying Peptides - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Unlocking the Potential of SFNGGP-NH2: A Guide for Researchers

For Immediate Release

This document provides detailed application notes and protocols for the research peptide SFNGGP-NH2, available from commercial suppliers. This guide is intended for researchers, scientists, and drug development professionals investigating the potential therapeutic and biological applications of this novel peptide. While specific functional data for SFNGGP-NH2 is not yet extensively published, this document offers a comprehensive framework for its characterization and application in cellular and biochemical assays based on hypothesized functionalities.

Product Information

Product Name: SFNGGP-NH2 Peptide

Sequence: H-Ser-Phe-Asn-Gly-Gly-Pro-NH2

Commercial Suppliers: The SFNGGP-NH2 peptide is available for purchase from various biochemical and peptide synthesis companies. One confirmed supplier is:

• Biosynth: The peptide can be purchased in various quantities for research purposes[1].

Hypothetical Application: Modulator of the MAPK/ERK Signaling Pathway

Due to the limited publicly available data on the specific biological activity of SFNGGP-NH2, we present a hypothetical application to guide researchers in their initial investigations. For the purpose of these application notes, we will hypothesize that SFNGGP-NH2 acts as an inhibitor of the MAPK/ERK signaling pathway, a critical pathway involved in cell proliferation, differentiation, and survival. Aberrant MAPK/ERK signaling is implicated in various diseases, including cancer.

Diagram of Hypothesized Signaling Pathway:

References

• 1. Bioactive Peptides from Algae: Traditional and Novel Generation Strategies, Structure-Function Relationships, and Bioinformatics as Predictive Tools for Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Dissolving and Storing SFNGGP-NH2

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the proper dissolution and storage of the synthetic peptide SFNGGP-NH2. Adherence to these protocols is crucial for maintaining the peptide's integrity, stability, and activity in research and development applications.

Peptide Characteristics: SFNGGP-NH2

SFNGGP-NH2 is a heptapeptide (B1575542) with the amino acid sequence Ser-Phe-Asn-Gly-Gly-Pro, featuring a C-terminal amide group. Understanding its chemical properties is key to its proper handling.

• Amino Acid Composition: The peptide contains a mix of polar (Serine, Asparagine) and nonpolar (Phenylalanine, Glycine, Proline) amino acids.

• Hydrophobicity: The presence of Phenylalanine gives the peptide a moderately hydrophobic character.

• Net Charge: The C-terminal amidation removes the negative charge of the carboxylic acid. The N-terminal amine group provides a positive charge at neutral and acidic pH. Therefore, the peptide has a net charge of +1 at physiological pH.

Quantitative Data Summary

The following table summarizes the recommended storage conditions and solubility guidelines for SFNGGP-NH2.

Parameter	Lyophilized Powder	In Solution
Storage Temperature	-20°C (long-term) or -80°C (preferred for extended storage)[1][2]	-20°C or -80°C (aliquoted)[1][3]
Storage Duration	Up to several years at -20°C or -80°C[1]	Weeks to months, depending on the solvent and storage temperature. Avoid repeated freeze-thaw cycles.
Recommended Solvents	Not applicable	1. Sterile, distilled water2. Dilute acetic acid (0.1%)3. DMSO (followed by aqueous dilution)
General Handling	Equilibrate to room temperature before opening. Weigh quickly in a clean environment.	Prepare aliquots to avoid contamination and freeze-thaw cycles. Filter sterilize if necessary.

Experimental Protocols

This protocol follows a stepwise approach, starting with the most common and gentle solvents. It is recommended to test the solubility of a small amount of the peptide before dissolving the entire sample.

Materials:

• Lyophilized SFNGGP-NH2 peptide

• Sterile, distilled water

• 0.1% Acetic Acid in sterile water

• High-purity Dimethyl sulfoxide (B87167) (DMSO)

• Sterile polypropylene (B1209903) tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Equilibrate the Peptide: Before opening, allow the vial of lyophilized SFNGGP-NH2 to warm to room temperature in a desiccator. This prevents condensation of moisture onto the peptide.

• Initial Dissolution Attempt (Water):

  • Add a small, measured amount of sterile, distilled water to the vial to create a stock solution (e.g., 1 mg/mL).

  • Vortex the vial for 30-60 seconds.

  • Visually inspect for complete dissolution. If the peptide dissolves, proceed to step 6.

• Second Dissolution Attempt (Acidic Solution):

  • If the peptide does not dissolve in water, add 0.1% acetic acid dropwise until the peptide dissolves.

  • Vortex gently between additions.

  • If the peptide dissolves, proceed to step 6.

• Third Dissolution Attempt (Organic Solvent):

  • For very hydrophobic peptides that do not dissolve in the above solvents, use a minimal amount of DMSO (e.g., 10-20 µL) to wet and dissolve the peptide.

  • Once dissolved, slowly add your desired aqueous buffer (e.g., PBS) dropwise while gently vortexing to reach the final desired concentration.

  • Caution: If the solution becomes cloudy, you have exceeded the peptide's solubility limit in that buffer.

• Sonication (Optional): If aggregates are present, sonicate the solution in a water bath for a few minutes to aid dissolution.

• Final Preparation:

  • Once the peptide is fully dissolved, the stock solution can be diluted further with the appropriate aqueous buffer for your experiment.

  • For cell-based assays, ensure the final concentration of DMSO is non-toxic (typically <0.5%).

Storage of Lyophilized Peptide:

• Store the lyophilized SFNGGP-NH2 at -20°C or preferably -80°C in a tightly sealed container with a desiccant.

• Properly stored, the lyophilized peptide is stable for several years.

Storage of Peptide Solutions:

• It is highly recommended to aliquot the peptide stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C.

• Peptides in solution are less stable than in their lyophilized form. The stability will depend on the solvent and storage conditions.

• Avoid storing peptide solutions at pH > 8, as this can promote degradation.

Visualizations

Caption: Workflow for dissolving SFNGGP-NH2.

Caption: Solvent selection decision tree for peptides.

References

• 1. lifetein.com [lifetein.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Peptide solubility and storage - AltaBioscience [altabioscience.com]

Application Notes and Protocols for SFNGGP-NH2 in Animal Models

Initial Search and Information Scarcity:

A comprehensive search for the peptide "SFNGGP-NH2" in the context of its use in animal models did not yield specific results. Publicly available scientific literature and databases do not contain information regarding the mechanism of action, established experimental protocols, or quantitative data for a peptide with this specific amino acid sequence and C-terminal amidation.

This suggests that SFNGGP-NH2 may be a novel, proprietary, or internally designated compound not yet described in published research. The following application notes and protocols are therefore presented as a generalized framework based on common practices for evaluating novel therapeutic peptides in preclinical animal models. Researchers must adapt these protocols based on the specific physicochemical properties and hypothesized biological activity of SFNGGP-NH2.

I. Hypothetical Mechanism of Action and Signaling Pathway

Given the absence of specific data for SFNGGP-NH2, we can postulate a hypothetical mechanism of action for illustrative purposes. Let us assume SFNGGP-NH2 is a novel anti-inflammatory peptide that acts by inhibiting the NF-κB signaling pathway.

Hypothetical Signaling Pathway of SFNGGP-NH2

Caption: Hypothetical inhibitory action of SFNGGP-NH2 on the NF-κB signaling pathway.

II. Quantitative Data Summary (Hypothetical)

The following tables represent the kind of quantitative data that should be collected and organized when evaluating SFNGGP-NH2 in an animal model of inflammation, such as a lipopolysaccharide (LPS)-induced sepsis model in mice.

Table 1: In Vivo Efficacy of SFNGGP-NH2 in a Murine Sepsis Model

Treatment Group	Dosage (mg/kg)	Administration Route	Survival Rate (%) at 48h	Serum TNF-α (pg/mL)	Serum IL-6 (pg/mL)
Vehicle Control	0	Intravenous (IV)	20	1500 ± 210	2200 ± 350
SFNGGP-NH2	1	Intravenous (IV)	60	850 ± 150	1100 ± 200
SFNGGP-NH2	5	Intravenous (IV)	80	400 ± 90	550 ± 120
SFNGGP-NH2	10	Intravenous (IV)	80	350 ± 75	480 ± 100
Dexamethasone	10	Intraperitoneal (IP)	75	450 ± 110	600 ± 130

Table 2: Pharmacokinetic Profile of SFNGGP-NH2 in Rats

Parameter	Value
Half-life (t½)	2.5 hours
Cmax	1.2 µg/mL
Tmax	0.5 hours
Bioavailability (IV)	100%
Bioavailability (SC)	75%

III. Experimental Protocols

A. Animal Model: LPS-Induced Endotoxemia in Mice

This model is commonly used to screen for anti-inflammatory compounds.

Materials:

• SFNGGP-NH2 peptide (lyophilized)

• Sterile, pyrogen-free saline

• Lipopolysaccharide (LPS) from E. coli O111:B4

• 8-10 week old C57BL/6 mice

• Anesthetic (e.g., isoflurane)

• ELISA kits for TNF-α and IL-6

Protocol:

• Acclimatization: Acclimate mice to the animal facility for at least one week prior to the experiment.

• Peptide Preparation: Reconstitute lyophilized SFNGGP-NH2 in sterile saline to the desired stock concentration. Further dilute to final working concentrations immediately before use.

• Grouping: Randomly assign mice to treatment groups (e.g., Vehicle, SFNGGP-NH2 at various doses, positive control).

• Dosing: Administer SFNGGP-NH2 or vehicle via the desired route (e.g., intravenous injection into the tail vein) 30 minutes prior to LPS challenge.

• Induction of Endotoxemia: Administer a lethal or sub-lethal dose of LPS (e.g., 15 mg/kg) via intraperitoneal injection.

• Monitoring: Monitor animals for signs of endotoxic shock (e.g., lethargy, piloerection, hypothermia) and record survival rates over 48 hours.

• Cytokine Analysis: At a predetermined time point (e.g., 2 hours post-LPS for peak cytokine release), anesthetize a separate cohort of mice and collect blood via cardiac puncture.

• Sample Processing: Centrifuge blood to separate serum and store at -80°C until analysis.

• Data Analysis: Quantify serum levels of TNF-α and IL-6 using ELISA kits according to the manufacturer's instructions.

B. Experimental Workflow Diagram

Application Notes and Protocols for SFNGGP-NH2 Peptide in Immunoprecipitation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The SFNGGP-NH2 peptide is a synthetic hexapeptide corresponding to the N-terminal sequence of the murine Proteinase-Activated Receptor 3 (PAR-3) that is unmasked after cleavage by proteases like thrombin. While PARs are a family of G-protein coupled receptors involved in a myriad of physiological processes, including thrombosis, inflammation, and cell proliferation, the precise signaling mechanisms and protein-protein interactions are still under active investigation. The SFNGGP-NH2 peptide, as a tethered ligand mimetic, serves as a valuable tool for elucidating the downstream signaling pathways and identifying the binding partners of activated PARs. These application notes provide a comprehensive guide to utilizing the SFNGGP-NH2 peptide for the immunoprecipitation of interacting proteins.

Principle of Application

Immunoprecipitation (IP) is a powerful technique used to isolate a specific protein or protein complex from a heterogeneous mixture, such as a cell lysate. In the context of the SFNGGP-NH2 peptide, this technique can be adapted to "pull-down" proteins that interact with the activated N-terminus of PAR-3. This is achieved by first immobilizing a specific antibody that recognizes the SFNGGP-NH2 peptide onto a solid support (e.g., agarose (B213101) or magnetic beads). This antibody-bead complex is then incubated with a cell or tissue lysate. Proteins that bind to the SFNGGP-NH2 peptide will be captured by the antibody and subsequently isolated from the lysate. The captured proteins can then be eluted and identified using downstream applications such as Western blotting or mass spectrometry.

This approach allows for the identification of novel binding partners and the characterization of signaling complexes downstream of PAR activation, providing critical insights for drug development and therapeutic intervention.

Data Presentation

The following tables summarize hypothetical quantitative data that could be obtained from an immunoprecipitation experiment using the SFNGGP-NH2 peptide.

Table 1: Optimization of Antibody Concentration for Immunoprecipitation

Antibody Concentration (µg/mg lysate)	Target Protein Yield (ng)	Signal-to-Noise Ratio
1	50	2.5
2	120	8.0
5	250	15.2
10	260	14.8
20	255	10.5

This table illustrates the importance of titrating the antibody concentration to achieve the optimal yield of the target protein with minimal background.

Table 2: Elution Buffer Efficiency

Elution Buffer	Target Protein Eluted (%)	Co-precipitated Protein Eluted (%)
0.1 M Glycine, pH 2.5	95	90
100 mM Tris, 2% SDS	98	95
Peptide Competition (1 mg/mL SFNGGP-NH2)	85	88

This table compares different elution methods. While denaturing buffers yield high recovery, peptide competition is a milder alternative that can preserve protein complexes for further analysis.

Experimental Protocols

Protocol 1: Immunoprecipitation of SFNGGP-NH2 Interacting Proteins

This protocol outlines the steps for immunoprecipitating proteins that interact with the SFNGGP-NH2 peptide from a cell lysate.

Materials:

• SFNGGP-NH2 peptide (custom synthesis)

• Anti-SFNGGP-NH2 antibody (custom generation or commercially available)

• Protein A/G magnetic beads

• Cell culture reagents

• Lysis Buffer (e.g., RIPA buffer: 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS, supplemented with protease and phosphatase inhibitors)

• Wash Buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 0.1% NP-40)

• Elution Buffer (e.g., 0.1 M Glycine-HCl, pH 2.5 or 2x Laemmli sample buffer)

• Neutralization Buffer (1 M Tris-HCl, pH 8.5)

• Microcentrifuge tubes

• Magnetic rack

• Rotating wheel or shaker

Procedure:

• Cell Culture and Lysis:

  • Culture cells of interest to the desired confluency.

  • Wash cells with ice-cold PBS and lyse them with ice-cold Lysis Buffer.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

  • Transfer the supernatant (clarified lysate) to a new pre-chilled tube.

  • Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA assay).

• Antibody-Bead Conjugation:

  • Resuspend the Protein A/G magnetic beads.

  • Transfer the desired amount of beads to a microcentrifuge tube.

  • Place the tube on a magnetic rack and discard the supernatant.

  • Wash the beads twice with Lysis Buffer.

  • Resuspend the beads in Lysis Buffer and add the anti-SFNGGP-NH2 antibody.

  • Incubate for 1-2 hours at 4°C on a rotating wheel to allow the antibody to bind to the beads.

  • Wash the antibody-conjugated beads three times with Lysis Buffer to remove unbound antibody.

• Immunoprecipitation:

  • Adjust the protein concentration of the cell lysate to 1-2 mg/mL with Lysis Buffer.

  • Optional: Pre-clear the lysate by incubating it with unconjugated Protein A/G beads for 1 hour at 4°C. This step helps to reduce non-specific binding.

  • Add the antibody-conjugated beads to the pre-cleared lysate.

  • Incubate overnight at 4°C on a rotating wheel.

• Washing:

  • Place the tube on a magnetic rack and discard the supernatant.

  • Wash the beads three to five times with ice-cold Wash Buffer. With each wash, resuspend the beads, incubate for 5 minutes, and then separate the beads from the buffer.

• Elution:

  • After the final wash, remove all residual wash buffer.

  • Add Elution Buffer to the beads and incubate for 5-10 minutes at room temperature with gentle agitation.

  • Place the tube on the magnetic rack and carefully collect the supernatant containing the eluted proteins.

  • If using a low pH elution buffer, neutralize the eluate by adding Neutralization Buffer.

  • If using Laemmli buffer, boil the sample for 5-10 minutes at 95-100°C.

• Downstream Analysis:

  • The eluted proteins are now ready for analysis by SDS-PAGE, Western blotting, or mass spectrometry.

Mandatory Visualizations

Application Note &amp; Protocols: Fluorescent Labeling of SFNGGP-NH2 Peptide

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fluorescently labeled peptides are essential tools in a wide array of biomedical research fields, including drug discovery, molecular imaging, and diagnostics.[1][2] They enable the visualization and tracking of biological processes with high sensitivity and specificity.[3][4] This document provides a comprehensive guide to the fluorescent labeling of the peptide SFNGGP-NH2. The primary focus is on the conjugation of fluorescent tags to the N-terminal primary amine of the peptide. The protocols detailed below are designed to be adaptable for various fluorescent dyes and research applications. Common applications for such labeled peptides include in vivo biomedical imaging, intracellular localization studies, and protein interaction analyses.[5]

The choice of a fluorescent dye is a critical step and should be based on the specific experimental requirements, such as the available instrumentation and the desired photophysical properties. Amine-reactive dyes, particularly those with N-hydroxysuccinimide (NHS) ester or isothiocyanate functional groups, are widely used for labeling peptides.

Data Presentation

A selection of common amine-reactive fluorescent dyes suitable for labeling SFNGGP-NH2 is presented in Table 1. This table summarizes their key spectral properties and molecular weights to aid in the selection process.

Fluorescent Dye	Excitation (nm)	Emission (nm)	Molecular Weight ( g/mol )	Reactive Group
Fluorescein (B123965) Isothiocyanate (FITC)	~494	~518	389.38	Isothiocyanate
Alexa Fluor™ 488, NHS ester	~495	~519	643.41	NHS Ester
Cyanine3 (Cy3), NHS ester	~550	~570	~766	NHS Ester
Tetramethylrhodamine (TMR), NHS ester	~550	~575	527.55	NHS Ester
Cyanine5 (Cy5), NHS ester	~650	~670	~792	NHS Ester
Alexa Fluor™ 647, NHS ester	~650	~668	~1250	NHS Ester

Data compiled from multiple sources.

Experimental Workflow

The overall process for labeling the SFNGGP-NH2 peptide with a fluorescent tag, followed by purification and characterization, is depicted in the following workflow diagram.

Caption: Workflow for fluorescent labeling of SFNGGP-NH2.

Experimental Protocols

Herein are detailed protocols for the labeling of SFNGGP-NH2 with two common amine-reactive fluorescent dyes, FITC and an Alexa Fluor NHS ester.

Protocol 1: N-Terminal Labeling of SFNGGP-NH2 with FITC

This protocol describes the conjugation of fluorescein isothiocyanate (FITC) to the N-terminal amine of the SFNGGP-NH2 peptide in solution.

Materials:

• SFNGGP-NH2 peptide (purified)

• Fluorescein isothiocyanate (FITC)

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• 0.1 M Sodium Bicarbonate buffer (pH 9.0)

• Trifluoroacetic acid (TFA)

• HPLC-grade water and acetonitrile

• Reverse-phase HPLC system with a C18 column

• Lyophilizer

Procedure:

• Peptide Preparation: Dissolve the SFNGGP-NH2 peptide in the 0.1 M sodium bicarbonate buffer to a final concentration of 1-2 mg/mL.

• FITC Solution Preparation: Immediately before use, dissolve FITC in DMF or DMSO to a concentration of 10 mg/mL.

• Labeling Reaction:

  • Add the FITC solution to the peptide solution to achieve a molar ratio of FITC to peptide between 1.5:1 and 3:1.

  • Mix the reaction gently and incubate for 2-4 hours at room temperature in the dark. It is crucial to protect the reaction from light to prevent photobleaching of the FITC.

• Purification of the Labeled Peptide:

  • Acidify the reaction mixture with a small amount of TFA to a pH of 2-3.

  • Purify the labeled peptide using a reverse-phase HPLC system with a C18 column.

  • Use a gradient of mobile phase A (0.1% TFA in water) and mobile phase B (0.1% TFA in acetonitrile).

  • Monitor the elution profile at both 220 nm (for the peptide bond) and 494 nm (for FITC).

  • Collect the fractions containing the dual-wavelength peak corresponding to the FITC-labeled peptide.

• Lyophilization: Freeze the collected fractions and lyophilize to obtain the purified FITC-labeled SFNGGP-NH2 as a powder.

• Storage: Store the lyophilized peptide at -20°C or lower, protected from light.

Protocol 2: N-Terminal Labeling of SFNGGP-NH2 with an Alexa Fluor™ NHS Ester

This protocol details the conjugation of an Alexa Fluor™ N-hydroxysuccinimide (NHS) ester to the N-terminal amine of the SFNGGP-NH2 peptide.

Materials:

• SFNGGP-NH2 peptide (purified)

• Alexa Fluor™ NHS ester (e.g., Alexa Fluor™ 488 NHS Ester)

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• 0.1 M Sodium Bicarbonate buffer (pH 8.3-8.5)

• Size-exclusion chromatography (SEC) column (e.g., Sephadex G-25) or reverse-phase HPLC system

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Peptide Preparation: Dissolve the SFNGGP-NH2 peptide in the 0.1 M sodium bicarbonate buffer to a final concentration of 2 mg/mL.

• Alexa Fluor™ NHS Ester Solution Preparation: Immediately before use, dissolve the Alexa Fluor™ NHS ester in DMF or DMSO to a concentration of 10 mg/mL.

• Labeling Reaction:

  • Add the Alexa Fluor™ NHS ester solution to the peptide solution. A typical starting point is a 5:1 molar ratio of dye to peptide.

  • Mix gently and incubate for 1-2 hours at room temperature in the dark.

• Purification of the Labeled Peptide:

  • Option A: Size-Exclusion Chromatography (SEC):

    • Equilibrate a Sephadex G-25 column with PBS (pH 7.4).

    • Apply the reaction mixture to the column.

    • Elute with PBS. The labeled peptide will elute in the earlier fractions, while the smaller, unreacted dye molecules will be retained longer.

  • Option B: Reverse-Phase HPLC:

    • Follow the purification procedure outlined in Protocol 1, adjusting the monitoring wavelength to the absorbance maximum of the specific Alexa Fluor™ dye used.

• Characterization and Storage:

  • Characterize the purified, labeled peptide by mass spectrometry and fluorescence spectroscopy.

  • Store the labeled peptide in a suitable buffer at 4°C for short-term use or lyophilize and store at -20°C for long-term storage, protected from light.

Characterization of the Labeled Peptide

Following purification, it is essential to characterize the fluorescently labeled SFNGGP-NH2 to confirm successful conjugation and assess purity.

• Mass Spectrometry: Use MALDI-TOF or ESI-MS to determine the molecular weight of the final product. The observed mass should correspond to the sum of the molecular weights of the SFNGGP-NH2 peptide and the fluorescent dye.

• Fluorescence Spectroscopy:

  • Measure the excitation and emission spectra of the labeled peptide to confirm the presence and functionality of the fluorophore.

  • The spectra should align with the known spectra of the chosen fluorescent dye.

• Analytical HPLC: Assess the purity of the final labeled peptide by analytical reverse-phase HPLC. A single, sharp peak at the expected retention time indicates high purity.

Signaling Pathway and Application Visualization

Fluorescently labeled peptides are frequently used to study receptor-ligand interactions and subsequent intracellular signaling. The diagram below illustrates a generic signaling pathway that could be investigated using a fluorescently labeled peptide ligand.

Caption: Generic cell signaling pathway.

By using fluorescence microscopy, researchers can visualize the binding of the labeled peptide to its receptor and track its internalization and subcellular localization, providing insights into its mechanism of action.

References

• 1. Recent Progress in Peptide-Based Fluorescent Probes Biomedical Applications: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jpt.com [jpt.com]
• 3. Fluorescent Peptides: A Guide for Life Science Researchers - AltaBioscience [altabioscience.com]
• 4. Fluorescent peptides: applications in molecular imaging [genosphere-biotech.com]
• 5. Fluorescence Labeled Peptide Synthesis - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]

Application Notes and Protocols for SFNGGP-NH2 in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

SFNGGP-NH2, a hexapeptide with the amino acid sequence Ser-Phe-Asn-Gly-Gly-Pro-NH2, is a synthetic peptide of interest in various research fields.[1][2] Its chemical formula is C25H36N8O8, and it has a monoisotopic mass of 576.2653 g/mol .[3] This peptide is known to act as an agonist for Protease-Activated Receptor 1 (PAR1) and 3 (PAR3), playing a role in physiological processes such as blood pressure regulation, coagulation, and fibrinolysis.[3]

Mass spectrometry is an essential analytical technique for the characterization and quantification of synthetic peptides like SFNGGP-NH2.[4][5][6] This document provides detailed application notes and protocols for the analysis of SFNGGP-NH2 using mass spectrometry, including sample preparation, instrumental analysis, and data interpretation.

Data Presentation

Table 1: Physicochemical Properties of SFNGGP-NH2

Property	Value
Sequence	H-Ser-Phe-Asn-Gly-Gly-Pro-NH2
Molecular Formula	C25H36N8O8
Average Molecular Weight	576.61 g/mol [3]
Monoisotopic Mass	576.2653 Da
CAS Number	261521-21-5[3]

Table 2: Predicted Monoisotopic Masses of Common Adducts of SFNGGP-NH2

Ion Species	Predicted m/z	Notes
[M+H]+	577.2726	Primary ion in positive mode ESI.
[M+Na]+	599.2545	Common sodium adduct.[7]
[M+K]+	615.2285	Common potassium adduct.
[M+2H]2+	289.1400	Doubly charged ion, may be observed.

Table 3: Predicted Major Fragment Ions (b and y ions) for SFNGGP-NH2

The presence of a proline residue significantly influences peptide fragmentation in mass spectrometry, often leading to enhanced cleavage at the N-terminal side of the proline.[8][9][10]

b-ions	Predicted m/z	y-ions	Predicted m/z
b1	88.0393 (Ser)	y1	115.0873 (Pro-NH2)
b2	235.0922 (Ser-Phe)	y2	172.1088 (Gly-Pro-NH2)
b3	349.1351 (Ser-Phe-Asn)	y3	229.1303 (Gly-Gly-Pro-NH2)
b4	406.1566 (Ser-Phe-Asn-Gly)	y4	343.1732 (Asn-Gly-Gly-Pro-NH2)
b5	463.1781 (Ser-Phe-Asn-Gly-Gly)	y5	490.2261 (Phe-Asn-Gly-Gly-Pro-NH2)

Experimental Protocols

Sample Preparation

Proper sample preparation is crucial for obtaining high-quality mass spectrometry data.

• Reconstitution: Dissolve the lyophilized SFNGGP-NH2 peptide in a suitable solvent. A common starting point is 0.1% formic acid in water to ensure efficient protonation for electrospray ionization (ESI).[7] For hydrophobic peptides, the addition of a small amount of acetonitrile (B52724) may be necessary.

• Concentration: Prepare a stock solution of the peptide (e.g., 1 mg/mL). From this stock, create a series of dilutions to determine the optimal concentration for your instrument, typically in the low micromolar to nanomolar range.

• Desalting: If the peptide sample contains high concentrations of salts from synthesis or purification, desalting is recommended. This can be achieved using a C18 ZipTip or a similar reversed-phase cleanup method to improve the quality of the mass spectrum.[7]

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

LC-MS is a powerful technique for the analysis of synthetic peptides, providing separation and identification.[4][11]

• Chromatographic Column: A C18 reversed-phase column is a good starting point for peptide separations.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A typical gradient would be to start with a low percentage of mobile phase B (e.g., 5%) and increase it over time to elute the peptide. The gradient should be optimized based on the specific peptide and column.

• Flow Rate: Dependent on the column dimensions, typically in the range of 200-400 µL/min for analytical scale columns.

• Injection Volume: 1-10 µL, depending on the sample concentration and instrument sensitivity.

Mass Spectrometer Settings (ESI-MS/MS)

• Ionization Mode: Positive ion mode is preferred for peptides as they readily accept protons.

• Full Scan MS: Acquire a full scan to identify the precursor ion (e.g., [M+H]+ at m/z 577.2726).

• Tandem MS (MS/MS): Perform MS/MS on the precursor ion to generate fragment ions for sequence confirmation.

  • Collision Energy: The collision energy should be optimized to obtain a rich fragmentation spectrum. This will vary depending on the instrument.

  • Activation Method: Collision-Induced Dissociation (CID) is a common method for peptide fragmentation.

Mandatory Visualizations

Caption: Experimental workflow for the mass spectrometric analysis of SFNGGP-NH2.

References

• 1. H-SFNGGP-NH2 | PH00459 | Biosynth [biosynth.com]
• 2. mybiosource.com [mybiosource.com]
• 3. H-Ser-Phe-Asn-Gly-Gly-Pro-NH2 | 261521-21-5 | PAR-3691-PI [biosynth.com]
• 4. Characterization of Synthetic Peptides by Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 5. Characterization of Synthetic Peptides by Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Characterization of Synthetic Peptides by Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 7. benchchem.com [benchchem.com]
• 8. scholarlycommons.pacific.edu [scholarlycommons.pacific.edu]
• 9. research.cbc.osu.edu [research.cbc.osu.edu]
• 10. researchgate.net [researchgate.net]
• 11. gilson.com [gilson.com]

Application Notes and Protocols for SFNGGP-NH2 Detection via Competitive ELISA

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive guide for the development of a sensitive and specific competitive enzyme-linked immunosorbent assay (ELISA) for the quantification of the novel peptide, SFNGGP-NH2. Due to its small size, a competitive ELISA format is the recommended approach for accurate detection in various biological samples.[1][2] This document outlines the essential materials, detailed protocols, and data analysis procedures to establish a robust and reliable assay.

The principle of this competitive ELISA involves the competition between unlabeled SFNGGP-NH2 in the sample and a fixed amount of labeled SFNGGP-NH2 (e.g., biotinylated or HRP-conjugated) for binding to a limited number of anti-SFNGGP-NH2 antibodies coated onto a microplate. The resulting signal is inversely proportional to the concentration of SFNGGP-NH2 in the sample.

Key Materials and Reagents

Reagent	Supplier	Catalog #
Anti-SFNGGP-NH2 Polyclonal Antibody	Custom Synthesis	N/A
Biotinylated SFNGGP-NH2	Custom Synthesis	N/A
Streptavidin-HRP	Various	N/A
96-well Microplates (High-binding)	Various	N/A
TMB Substrate	Various	N/A
Stop Solution (e.g., 2N H2SO4)	Various	N/A
Coating Buffer (0.1 M Carbonate-Bicarbonate, pH 9.6)	In-house prep	See Protocol
Wash Buffer (PBS with 0.05% Tween-20)	In-house prep	See Protocol
Blocking Buffer (PBS with 1% BSA)	In-house prep	See Protocol
Assay Diluent (PBS with 0.1% BSA)	In-house prep	See Protocol

Experimental Protocols

I. Preparation of Reagents

1. Coating Buffer (0.1 M Carbonate-Bicarbonate, pH 9.6)

• Dissolve 1.59 g of sodium carbonate (Na2CO3) and 2.93 g of sodium bicarbonate (NaHCO3) in deionized water.

• Adjust the final volume to 1 liter.

• Verify the pH is 9.6. Store at 4°C.[3]

2. Wash Buffer (1X PBS with 0.05% Tween-20)

• To 1 liter of 1X Phosphate Buffered Saline (PBS), add 0.5 ml of Tween-20.

• Mix thoroughly. Store at room temperature.[3]

3. Blocking Buffer (1% BSA in 1X PBS)

• Dissolve 1 g of Bovine Serum Albumin (BSA) in 100 ml of 1X PBS.

• Mix gently to avoid foaming. Store at 4°C.[3]

4. Assay Diluent (0.1% BSA in 1X PBS)

• Dissolve 0.1 g of BSA in 100 ml of 1X PBS.

• Mix gently. Store at 4°C.

II. ELISA Protocol: Competitive Assay

This protocol describes the steps for performing a competitive ELISA to detect SFNGGP-NH2.

Figure 1. Workflow for the competitive ELISA of SFNGGP-NH2.

Step-by-Step Procedure:

• Antibody Coating:

  • Dilute the anti-SFNGGP-NH2 antibody to an optimized concentration (e.g., 1-10 µg/ml) in Coating Buffer.

  • Add 100 µl of the diluted antibody to each well of a 96-well microplate.

  • Incubate overnight at 4°C.

• Washing:

  • Aspirate the coating solution from the wells.

  • Wash the plate three times with 200 µl of Wash Buffer per well.

• Blocking:

  • Add 200 µl of Blocking Buffer to each well.

  • Incubate for 1-2 hours at room temperature.

• Washing:

  • Aspirate the blocking solution and wash the plate three times as described in step 2.

• Competitive Reaction:

  • Prepare serial dilutions of your SFNGGP-NH2 standards in Assay Diluent.

  • Prepare your samples, diluting them in Assay Diluent as needed.

  • Add 50 µl of the standards or samples to the appropriate wells.

  • Add 50 µl of the biotinylated SFNGGP-NH2 (at a pre-determined optimal concentration) to all wells.

  • Incubate for 1-2 hours at room temperature with gentle shaking.

• Washing:

  • Aspirate the solution and wash the plate five times with Wash Buffer.

• Streptavidin-HRP Incubation:

  • Dilute Streptavidin-HRP in Assay Diluent according to the manufacturer's instructions.

  • Add 100 µl of the diluted Streptavidin-HRP to each well.

  • Incubate for 1 hour at room temperature.

• Washing:

  • Aspirate the solution and wash the plate five times with Wash Buffer.

• Substrate Development:

  • Add 100 µl of TMB Substrate to each well.

  • Incubate in the dark at room temperature for 15-30 minutes, or until a color change is observed.

• Stopping the Reaction:

  • Add 50 µl of Stop Solution to each well. The color will change from blue to yellow.

• Data Acquisition:

  • Read the absorbance of each well at 450 nm using a microplate reader.

Data Presentation and Analysis

The concentration of SFNGGP-NH2 in the samples is determined by comparing their absorbance values to a standard curve generated from the known concentrations of the SFNGGP-NH2 standards.

Standard Curve Generation

References

• 1. lifetein.com [lifetein.com]
• 2. researchgate.net [researchgate.net]
• 3. ELISA-Peptide Assay Protocol | Cell Signaling Technology [cellsignal.com]

Standard Operating Procedure for SFNGGP-NH2 Handling: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

SFNGGP-NH2 is a custom synthetic peptide with the sequence Ser-Phe-Asn-Gly-Gly-Pro-NH2. As a novel peptide, its specific biological activities are the subject of ongoing research. This document provides detailed application notes and standardized protocols for the proper handling, storage, and use of SFNGGP-NH2 in a laboratory setting. Adherence to these guidelines is crucial for ensuring the integrity of the peptide and obtaining reliable and reproducible experimental results.

Physicochemical Properties

A summary of the key physicochemical properties of SFNGGP-NH2 is presented in Table 1. These values are calculated based on the peptide's amino acid sequence and C-terminal amidation.

Table 1: Physicochemical Properties of SFNGGP-NH2

Property	Value	Method
Molecular Formula	C26H38N8O8	N/A
Molecular Weight	606.63 g/mol	Calculation
Isoelectric Point (pI)	5.65	Calculation
Net Charge at pH 7.0	0	Calculation
Extinction Coefficient	0 M⁻¹cm⁻¹	Calculation (No Trp or Tyr)
Solubility Prediction	Soluble in aqueous solutions	Sequence analysis
Appearance	White lyophilized powder	Visual Inspection

Safety Precautions and Handling

While specific toxicity data for SFNGGP-NH2 is not available, it is prudent to handle all synthetic peptides with care.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and gloves, when handling SFNGGP-NH2 in its lyophilized or reconstituted form.

• Inhalation: Avoid inhaling the lyophilized powder. Handle in a well-ventilated area or under a fume hood.

• Contact: Avoid direct contact with skin and eyes. In case of contact, rinse thoroughly with water.

• Disposal: Dispose of unused peptide and contaminated materials in accordance with local regulations for chemical waste.

Storage and Stability

Proper storage is critical to maintain the stability and activity of SFNGGP-NH2.

Table 2: Storage Recommendations for SFNGGP-NH2

Form	Storage Temperature	Duration	Notes
Lyophilized Powder	-20°C or -80°C	Up to several years	Store in a desiccator to prevent moisture absorption.
Reconstituted Solution	-20°C	Up to 1 month	Aliquot to avoid repeated freeze-thaw cycles.
Reconstituted Solution	4°C	2-3 days	For short-term use only.

Experimental Protocols

Reconstitution of Lyophilized SFNGGP-NH2

This protocol outlines the procedure for dissolving the lyophilized peptide powder to create a stock solution.

Workflow for Peptide Reconstitution

Caption: A stepwise workflow for the proper reconstitution of lyophilized SFNGGP-NH2.

Materials:

• Vial of lyophilized SFNGGP-NH2

• Sterile, high-purity water or phosphate-buffered saline (PBS), pH 7.4

• Sterile, low-protein-binding microcentrifuge tubes

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Microcentrifuge

Procedure:

• Before opening, allow the vial of lyophilized SFNGGP-NH2 to equilibrate to room temperature for at least 20 minutes to prevent condensation.[1]

• Briefly centrifuge the vial to ensure that all the peptide powder is collected at the bottom.[1][2]

• Carefully open the vial and add the required volume of sterile solvent to achieve the desired stock solution concentration (e.g., 1 mg/mL or 1 mM).

• Recap the vial and gently vortex to ensure the peptide is completely dissolved. Visually inspect the solution to ensure it is clear and free of particulates.

• For long-term storage, it is recommended to aliquot the stock solution into smaller, single-use volumes in sterile, low-protein-binding microcentrifuge tubes.[3]

• Label the aliquots clearly with the peptide name, concentration, and date of reconstitution.

• Store the aliquots at -20°C or -80°C until use. Avoid repeated freeze-thaw cycles.[3]

In Vitro Cell-Based Signaling Assay

This protocol provides a general framework for assessing the effect of SFNGGP-NH2 on a cell signaling pathway, such as a G-protein coupled receptor (GPCR) pathway. The specific cell line and endpoint will depend on the hypothesized target of the peptide.

Generic GPCR Signaling Pathway

Caption: A simplified diagram of a generic G-protein coupled receptor (GPCR) signaling cascade that can be activated by a peptide ligand.

Materials:

• Appropriate cell line cultured in 96-well plates

• SFNGGP-NH2 stock solution

• Cell culture medium (serum-free for the assay)

• Reagents for the specific assay endpoint (e.g., cAMP assay kit, reporter gene assay reagents)

• Plate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined density and allow them to attach and grow overnight.

• Peptide Dilution: Prepare a serial dilution of the SFNGGP-NH2 peptide in serum-free cell culture medium to create a range of concentrations to be tested.

• Cell Treatment: Remove the culture medium from the wells and replace it with the medium containing the different concentrations of SFNGGP-NH2. Include appropriate controls (vehicle control, positive control if available).

• Incubation: Incubate the plate for the desired time at 37°C in a CO2 incubator. The incubation time will vary depending on the specific signaling pathway and endpoint being measured.

• Assay Measurement: Following incubation, perform the specific assay to measure the endpoint of the signaling pathway (e.g., measure intracellular cAMP levels, reporter gene expression, or calcium flux).

• Data Analysis: Analyze the data to determine the dose-response relationship and calculate key parameters such as the EC50 (half-maximal effective concentration).

Table 3: Example Data from a Hypothetical Cell-Based Signaling Assay

SFNGGP-NH2 Concentration (nM)	Cellular Response (Fold Change over Vehicle)
0 (Vehicle)	1.0
0.1	1.2
1	2.5
10	5.8
100	10.2
1000	10.5

Conclusion

The protocols and information provided in this document are intended to serve as a comprehensive guide for the safe and effective handling and use of the synthetic peptide SFNGGP-NH2. By following these standardized procedures, researchers can ensure the quality of their experiments and contribute to the reliable characterization of this novel peptide's biological functions. As with any research chemical, it is essential to exercise caution and adhere to good laboratory practices.

References

• 1. lifetein.com [lifetein.com]
• 2. Reconstitution & Storage Instructions | Aviva Systems Biology | Avivasysbio.com [avivasysbio.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]

Technical Notes & Optimization

SFNGGP-NH2 solubility problems and solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing solubility challenges with the peptide SFNGGP-NH2.

Frequently Asked Questions (FAQs)

Q1: What is the recommended initial solvent for dissolving SFNGGP-NH2?

A1: The recommended starting solvent for SFNGGP-NH2 is sterile, distilled water. Based on its amino acid sequence (Ser-Phe-Asn-Gly-Gly-Pro-NH2), the peptide has a net positive charge, which generally confers solubility in aqueous solutions.[1][2][3]

Q2: My SFNGGP-NH2 peptide is not dissolving in water. What should I do next?

A2: If SFNGGP-NH2 does not dissolve in water, the next step is to try a dilute acidic solution. Adding a small amount of 10% aqueous acetic acid solution dropwise can help to solubilize basic peptides.[1][4] If solubility issues persist, a very small amount of Trifluoroacetic acid (TFA) can be used, but be aware that TFA may be unsuitable for certain cell-based assays.

Q3: The peptide formed a gel or precipitate upon adding the solvent. What does this indicate and how can I resolve it?

A3: Gel formation or precipitation suggests that the peptide is aggregating. This can happen with hydrophobic peptides or at high concentrations. To resolve this, sonication can be an effective method to break up aggregates and enhance dissolution. If you are using an organic solvent like DMSO, ensure you are adding the dissolved peptide concentrate dropwise into the stirring aqueous buffer to prevent it from crashing out of solution.

Q4: When is it appropriate to use an organic solvent like DMSO for SFNGGP-NH2?

A4: An organic solvent such as Dimethyl sulfoxide (B87167) (DMSO) should be considered if the peptide proves insoluble in both water and dilute acidic solutions. This may be necessary due to the presence of the hydrophobic amino acid Phenylalanine (F). First, dissolve the peptide in a minimal amount of DMSO, and then slowly dilute it to the desired concentration with your aqueous buffer or medium. For cellular assays, it is crucial to keep the final DMSO concentration at a non-toxic level, typically below 0.5% (v/v).

Q5: What are some general best practices for handling and dissolving SFNGGP-NH2?

A5:

• Perform a solubility test: Always test the solubility on a small portion of the peptide before attempting to dissolve the entire batch.

• Centrifuge the vial: Before opening, briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

• Use sonication: Sonication can significantly aid in dissolving stubborn peptides.

• Proper storage: Once dissolved, store the peptide stock solution in aliquots at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.

Troubleshooting Guide: SFNGGP-NH2 Solubility

This guide provides a step-by-step approach to effectively dissolve the SFNGGP-NH2 peptide.

Peptide Characteristics Summary

To understand the solubility behavior of SFNGGP-NH2, its physicochemical properties have been calculated and summarized below.

Property	Value	Rationale
Sequence	Ser-Phe-Asn-Gly-Gly-Pro-NH2	-
Net Charge	+1	The N-terminal amine group (-NH2) carries a +1 charge. All amino acid residues are neutral, and the C-terminal is an amide (neutral).
Classification	Basic Peptide	A net positive charge classifies the peptide as basic.
Hydrophobicity	Contains a hydrophobic residue (Phe)	The presence of Phenylalanine (F) may contribute to aggregation or require organic solvents in some cases.

Solvent Recommendation Summary

The following table outlines the recommended solvents based on the peptide's charge, which is the primary determinant of its solubility.

Peptide Charge	Primary Solvent	Secondary Solvent (if needed)	Tertiary Solvent (for highly insoluble cases)
Positive (Basic)	Sterile Water	10%-30% Acetic Acid in Water	Minimal DMSO, then dilute with aqueous buffer
Negative (Acidic)	Sterile Water or PBS (pH 7.4)	10% Ammonium Bicarbonate in Water	Minimal DMSO, then dilute with aqueous buffer
Neutral (Uncharged)	Organic Solvents (DMSO, DMF, Acetonitrile)	6 M Guanidine HCl or 8 M Urea	-

Experimental Protocols

Protocol 1: Solubility Test for SFNGGP-NH2

Objective: To determine the optimal solvent for SFNGGP-NH2 without risking the entire peptide stock.

Materials:

• Lyophilized SFNGGP-NH2 peptide

• Sterile, distilled water

• 10% (v/v) aqueous acetic acid solution

• Dimethyl sulfoxide (DMSO)

• Microcentrifuge tubes

• Pipettes

• Vortexer

• Bath sonicator

Methodology:

• Preparation: Briefly centrifuge the vial of lyophilized SFNGGP-NH2 to pellet all the powder at the bottom.

• Aliquoting: Carefully weigh out a small, representative amount of the peptide (e.g., 1 mg) into a sterile microcentrifuge tube.

• Step 1: Aqueous Solubilization:

  • Add a calculated volume of sterile water to the aliquot to achieve a target concentration (e.g., 1 mg/mL).

  • Vortex the tube for 30 seconds.

  • Visually inspect for complete dissolution. If not dissolved, proceed to the next step.

• Step 2: Acidic Solubilization:

  • If the peptide is not soluble in water, add the 10% acetic acid solution dropwise (e.g., 10 µL at a time) to the suspension.

  • Vortex after each addition and visually inspect for dissolution.

  • If the peptide dissolves, note the approximate volume of acetic acid required. This solution is now ready for further dilution with your experimental buffer.

• Step 3: Organic Solubilization:

  • If the peptide remains insoluble, use a fresh 1 mg aliquot.

  • Add a minimal volume of DMSO (e.g., 20-30 µL) to the peptide and vortex until it is completely dissolved.

  • Slowly add the dissolved peptide solution dropwise to a stirring aqueous buffer (e.g., PBS) to achieve the final desired concentration.

  • Observe for any signs of precipitation. If the solution becomes turbid, the solubility limit in that buffer has been exceeded.

• Enhancement: If dissolution is slow at any step, place the tube in a bath sonicator for 5-10 minutes.

• Final Step: Once dissolved, centrifuge the final peptide solution to pellet any minor, undissolved particulates before use.

Visualizations

Logical Workflow Diagram

Caption: Troubleshooting workflow for dissolving SFNGGP-NH2 peptide.

Signaling Pathway Diagram

SFNGGP-NH2 is a biologically active peptide associated with Protease-Activated Receptor 3 (PAR-3). The diagram below illustrates a generalized signaling pathway for Protease-Activated Receptors.

Caption: Generalized signaling cascade for Protease-Activated Receptors (PARs).

References

• 1. lifetein.com [lifetein.com]
• 2. biocat.com [biocat.com]
• 3. genscript.com [genscript.com]
• 4. jpt.com [jpt.com]

Technical Support Center: SFNGGP-NH2 Peptide

Welcome to the technical support center for the SFNGGP-NH2 peptide. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing aggregation and handling this peptide effectively during their experiments.

Troubleshooting Guide: Preventing SFNGGP-NH2 Aggregation

This guide addresses common issues related to SFNGGP-NH2 peptide aggregation in a question-and-answer format.

My SFNGGP-NH2 peptide solution appears cloudy or has visible precipitates immediately after solubilization. What should I do?

This indicates poor solubility or immediate aggregation. The SFNGGP-NH2 peptide has a sequence (Ser-Phe-Asn-Gly-Gly-Pro-NH2) containing both polar (Ser, Asn) and hydrophobic (Phe, Pro, Gly) residues. The C-terminal amidation removes the negative charge, making the peptide's overall charge dependent on the N-terminal amine.

Troubleshooting Steps:

• Assess the Solvent:

  • Initial Solvent Choice: For a new peptide, it is always recommended to test the solubility of a small amount first.[1] Start with sterile, distilled water.[2][3]

  • Consider the Peptide's Charge: To determine the overall charge, assign a value of +1 to the N-terminal amine (-NH2) and -1 to acidic residues (D, E), and +1 to basic residues (K, R, H).[2][3][4] SFNGGP-NH2 has no acidic or basic side chains, so its net charge at neutral pH is approximately +1 from the N-terminus, making it slightly basic.

  • For Basic Peptides: If water fails, try a dilute acidic solution, such as 10-30% acetic acid, to help dissolve the peptide.[2][3][4] After dissolution, you can dilute it to the desired concentration with your experimental buffer.

• Sonication: Gentle sonication can help break up small aggregates and enhance solubility.[3]

• Organic Solvents: If the peptide remains insoluble due to hydrophobicity (driven by the Phenylalanine residue), a small amount of an organic solvent can be used.

  • First, dissolve the peptide completely in a minimal amount of Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF).[2][3]

  • Then, slowly add this stock solution dropwise to your aqueous buffer while vortexing to reach the final desired concentration.[3] Be mindful that the final concentration of the organic solvent should be compatible with your specific assay.[1]

My SFNGGP-NH2 peptide is soluble initially but aggregates over time or during freeze-thaw cycles. How can I improve its stability?

This is a common issue related to the physical stability of the peptide in solution.[5] Factors like temperature, pH, and concentration can influence aggregation.[5]

Preventative Measures:

• pH and Buffers:

  • Maintain the pH of the stock solution away from the peptide's isoelectric point (pI). Since SFNGGP-NH2 is slightly basic, maintaining a slightly acidic pH (e.g., pH 4-6) can help maintain a net positive charge and increase electrostatic repulsion between peptide molecules, reducing aggregation.

  • Use common biological buffers such as phosphate-buffered saline (PBS) at a pH where the peptide is stable.

• Concentration:

  • Peptide concentration is a critical factor in aggregation.[5] Prepare a concentrated stock solution in a solvent that ensures complete solubility (e.g., with a small amount of DMSO).

  • Store the peptide at a higher concentration and dilute it to the final working concentration immediately before use.

• Storage and Handling:

  • Aliquoting: To avoid repeated freeze-thaw cycles, which can promote aggregation, aliquot the peptide stock solution into single-use volumes.[6]

  • Storage Temperature: For long-term storage, lyophilized peptides should be stored at -20°C or -80°C.[6] Peptide solutions should be stored at -80°C.

• Excipients: Consider the addition of excipients to your buffer to enhance stability, if compatible with your experiment. These can include:

  • Sugars (e.g., trehalose, sucrose)

  • Polyols (e.g., glycerol, mannitol)

  • Non-ionic surfactants (e.g., Tween 20, Triton X-100) in very low concentrations.

Frequently Asked Questions (FAQs)

Q1: What is the best initial solvent to try for dissolving SFNGGP-NH2?

A1: Start with high-purity, sterile water.[2][3] Due to the peptide's sequence, it has a balance of hydrophilic and hydrophobic character. If solubility is an issue, proceed to the troubleshooting steps outlined above, considering a dilute acidic solution or a small amount of an organic solvent like DMSO.

Q2: How should I store my SFNGGP-NH2 peptide?

A2:

• Lyophilized Powder: Store at -20°C or -80°C in a desiccated environment.[6]

• In Solution: Prepare aliquots to avoid multiple freeze-thaw cycles and store at -80°C.[2]

Q3: What factors can cause SFNGGP-NH2 to aggregate?

A3: Several factors can induce aggregation:

• Intrinsic Factors: The presence of the hydrophobic Phenylalanine residue can promote self-association.

• Extrinsic Factors:

  • High Concentration: Increases the likelihood of intermolecular interactions.[5]

  • pH near the Isoelectric Point (pI): Minimizes electrostatic repulsion.

  • Temperature Fluctuations: Repeated freeze-thaw cycles can destabilize the peptide.[6]

  • Mechanical Stress: Vigorous shaking or agitation can sometimes induce aggregation.

  • Surfaces: Adsorption to container surfaces can be a nucleation point for aggregation.[5]

Q4: Can I use sonication to dissolve my peptide?

A4: Yes, gentle sonication can be a useful technique to help dissolve peptides and break up minor aggregates.[3] However, prolonged or high-energy sonication should be avoided as it can potentially damage the peptide.

Experimental Protocols

Protocol 1: Solubility Testing of SFNGGP-NH2

This protocol outlines a systematic approach to determine the optimal solvent for SFNGGP-NH2.

Materials:

• Lyophilized SFNGGP-NH2 peptide

• Sterile deionized water

• 10% (v/v) Acetic Acid in water

• Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes

Procedure:

• Weigh out a small, precise amount of the lyophilized peptide (e.g., 1 mg) into a clean microcentrifuge tube.

• Step 1: Water. Add a calculated volume of sterile water to achieve a high concentration (e.g., 10 mg/mL). Vortex briefly. If the peptide dissolves completely, this is your solvent.

• Step 2: Acidic Solution. If not soluble in water, add 10% acetic acid dropwise while vortexing until the peptide dissolves. Note the approximate volume added.

• Step 3: Organic Solvent. If the peptide is still insoluble, use a fresh 1 mg aliquot. Add a small volume of DMSO (e.g., 50-100 µL) and vortex.[2] Once dissolved, slowly add this solution to your aqueous buffer to achieve the desired final concentration.

• Observe the solution for any signs of precipitation or cloudiness after each step.

Protocol 2: Preparation and Storage of SFNGGP-NH2 Stock Solution

Objective: To prepare a stable, concentrated stock solution of SFNGGP-NH2 and store it properly to minimize aggregation.

Procedure:

• Based on the results from the solubility test, select the most appropriate solvent system.

• Dissolve the entire vial of lyophilized SFNGGP-NH2 in the chosen solvent to create a concentrated stock solution (e.g., 10 mM). Ensure complete dissolution.

• Dispense the stock solution into single-use, low-protein-binding microcentrifuge tubes. The volume of each aliquot should be convenient for your typical experiments.

• Flash-freeze the aliquots in a dry ice/ethanol bath or a -80°C freezer.

• Store the frozen aliquots at -80°C.

• When needed, thaw a single aliquot rapidly and keep it on ice. Avoid repeated freeze-thaw cycles of the same aliquot.

Quantitative Data Summary

The following table summarizes key parameters that can be optimized to prevent SFNGGP-NH2 aggregation.

Parameter	Recommendation	Rationale
Solvent	Start with Water; if needed, use 10-30% Acetic Acid or DMSO for initial solubilization.	Addresses the peptide's charge and hydrophobicity for optimal dissolution.[2][3]
pH	Maintain pH away from the peptide's pI (likely slightly basic). A pH of 4-6 is a good starting point.	Maximizes electrostatic repulsion between peptide molecules to prevent aggregation.[1]
Concentration	Store as a concentrated stock (1-10 mM) and dilute immediately before use.	Higher concentrations can accelerate aggregation kinetics.[5]
Temperature	Store lyophilized peptide at -20°C to -80°C. Store solutions at -80°C.	Low temperatures slow down chemical degradation and physical aggregation processes.[6]
Handling	Aliquot into single-use volumes to avoid freeze-thaw cycles. Use low-protein-binding tubes.	Minimizes physical stress and surface-induced aggregation.[5][6]

Visual Guides

Troubleshooting Workflow for SFNGGP-NH2 Solubilization

Caption: A step-by-step workflow for dissolving the SFNGGP-NH2 peptide.

Factors Contributing to Peptide Aggregation

Caption: Key factors that can lead to the aggregation of SFNGGP-NH2.

References

• 1. Solubility Guidelines for Peptides [sigmaaldrich.com]
• 2. genscript.com [genscript.com]
• 3. biocat.com [biocat.com]
• 4. biobasic.com [biobasic.com]
• 5. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Strategies for overcoming protein and peptide instability in biodegradable drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing SFNGGP-NH2 Concentration for Cellular Experiments: A Technical Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the experimental concentration of the novel synthetic peptide, SFNGGP-NH2. The following sections offer troubleshooting advice, frequently asked questions, and detailed protocols to ensure successful and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for SFNGGP-NH2 in cell-based assays?

For initial experiments, a concentration range of 1 µM to 10 µM is recommended. However, the optimal concentration is highly dependent on the cell type and the specific biological endpoint being measured. A dose-response experiment is crucial to determine the most effective concentration for your particular experimental setup.

Q2: How should I dissolve and store SFNGGP-NH2?

SFNGGP-NH2 is typically supplied as a lyophilized powder. It is recommended to reconstitute the peptide in sterile, nuclease-free water or a buffer appropriate for your cell culture, such as phosphate-buffered saline (PBS). For long-term storage, it is advisable to aliquot the reconstituted peptide into single-use volumes and store them at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.

Q3: I am observing low or no response in my cells after treatment with SFNGGP-NH2. What could be the issue?

Several factors could contribute to a lack of cellular response. Please refer to the troubleshooting section below for a detailed guide on how to address this issue. Common causes include suboptimal peptide concentration, issues with peptide solubility or stability, or cell-specific factors.

Q4: Is SFNGGP-NH2 known to be cytotoxic at higher concentrations?

While SFNGGP-NH2 has been designed for high specificity, cytotoxicity can occur at very high concentrations. It is essential to perform a cytotoxicity assay to determine the concentration at which the peptide may induce adverse effects in your specific cell line.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or no cellular response	Suboptimal peptide concentration	Perform a dose-response experiment to identify the optimal concentration range. Start with a broad range (e.g., 0.1 µM to 100 µM).
Poor peptide solubility	Ensure the peptide is fully dissolved. Gentle vortexing or sonication may aid dissolution. Consider using a different solvent if recommended by the manufacturer.
Peptide degradation	Avoid multiple freeze-thaw cycles. Aliquot the reconstituted peptide for single use. Ensure proper storage at -20°C or -80°C.
Cell line insensitivity	Verify that the target receptor for SFNGGP-NH2 is expressed in your chosen cell line.
High background signal or off-target effects	Peptide concentration is too high	Decrease the concentration of SFNGGP-NH2 used in the experiment. Refer to your dose-response curve to select a concentration that provides a specific signal without high background.
Non-specific binding	Include appropriate controls, such as a scrambled peptide sequence, to ensure the observed effects are specific to SFNGGP-NH2.
Inconsistent results between experiments	Variability in peptide preparation	Prepare a fresh stock solution of SFNGGP-NH2 for each experiment or use aliquots from the same stock to minimize variability.
Differences in cell passage number or confluency	Maintain consistent cell culture conditions, including passage number and cell density at the time of treatment.

Experimental Protocols

Dose-Response Experiment for Optimal Concentration

This protocol outlines the steps to determine the optimal working concentration of SFNGGP-NH2 for a cell-based assay.

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 104 cells per well and allow them to adhere overnight.

• Peptide Dilution Series: Prepare a serial dilution of SFNGGP-NH2 in your cell culture medium. A recommended starting range is from 100 µM down to 0.1 µM.

• Cell Treatment: Remove the old medium from the cells and add the different concentrations of the SFNGGP-NH2 solution. Include a vehicle-only control.

• Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72 hours).

• Assay: Perform your specific downstream assay (e.g., cell viability, reporter gene expression, or protein phosphorylation).

• Data Analysis: Plot the response as a function of the SFNGGP-NH2 concentration to determine the EC50 (half-maximal effective concentration).

Cytotoxicity Assay

This protocol is for assessing the potential cytotoxic effects of SFNGGP-NH2.

• Cell Seeding: Plate cells in a 96-well plate as described above.

• Peptide Treatment: Treat cells with a range of SFNGGP-NH2 concentrations, including concentrations higher than the anticipated optimal dose.

• Incubation: Incubate for a period relevant to your main experiments.

• Viability Assay: Use a standard cell viability assay, such as MTT or a live/dead staining kit.

• Data Analysis: Determine the concentration at which a significant decrease in cell viability is observed.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the hypothetical signaling pathway of SFNGGP-NH2 and a typical experimental workflow for its characterization.

Caption: Hypothetical signaling cascade initiated by SFNGGP-NH2 binding.

Caption: Workflow for optimizing SFNGGP-NH2 concentration.

SFNGGP-NH2 Western Blot Technical Support Center

Welcome to the technical support center for SFNGGP-NH2 western blotting. This guide provides troubleshooting tips and answers to frequently asked questions to help you obtain clear and reliable results in your experiments.

Frequently Asked Questions (FAQs)

Problem 1: Weak or No Signal for SFNGGP-NH2

Question: I am not detecting any bands for SFNGGP-NH2 on my western blot. What could be the cause?

Answer: A lack of signal is a common issue, particularly with small peptides like SFNGGP-NH2. The problem can arise from multiple stages of the western blot process, from sample preparation to signal detection. Below is a systematic guide to troubleshoot this issue.

Troubleshooting: Weak or No Signal

Potential Cause	Recommended Solution
Low Protein Expression	Ensure you are using a positive control lysate known to express SFNGGP-NH2.[1] If the endogenous level is low, consider techniques like immunoprecipitation to enrich the sample.[1][2]
Inefficient Protein Transfer	For small peptides (<15 kDa), use a membrane with a smaller pore size (0.2 µm) to prevent the peptide from passing through.[3][4] PVDF membranes are often recommended for their higher protein binding capacity.[5][6][7] Verify successful transfer by staining the membrane with Ponceau S after transfer.[1][8] Reduce transfer time or current to avoid "over-transfer" of the small peptide.[4][9]
Suboptimal Antibody Concentration	The primary antibody concentration may be too low. Increase the antibody concentration or incubate the membrane overnight at 4°C to enhance the signal.[1][10] Titrate the antibody to find the optimal dilution.[11][12]
Inactive Reagents	Ensure that the enzyme-conjugated secondary antibody and the detection substrate (e.g., ECL) have not expired and are active.[1] Prepare fresh reagents.
Incorrect Secondary Antibody	Confirm that the secondary antibody is specific for the host species of the primary antibody (e.g., use an anti-rabbit secondary for a primary antibody raised in rabbit).[9]

| Excessive Washing or Blocking | Over-washing can strip the antibody from the blot.[1][9] Reduce the number or duration of wash steps.[13] Similarly, excessive blocking can mask the epitope; try reducing the blocking time or the concentration of the blocking agent.[1][9] |

Problem 2: High Background on the Blot

Question: My western blot for SFNGGP-NH2 shows a very high background, which obscures my results. How can I reduce it?

Answer: High background can be caused by several factors, including insufficient blocking, excessive antibody concentration, or inadequate washing.[14][15][16]

Troubleshooting: High Background

Potential Cause	Recommended Solution
Insufficient Blocking	Increase the blocking time (e.g., 1-2 hours at room temperature) or try blocking overnight at 4°C.[15][17] Optimize the blocking buffer; common choices are 5% non-fat dry milk or 5% Bovine Serum Albumin (BSA) in TBST.[18] Sometimes switching from milk to BSA, or vice versa, can help.[1]
Primary Antibody Concentration Too High	A high concentration of the primary antibody can lead to non-specific binding.[16][19] Dilute the primary antibody further. Perform a titration to find the optimal concentration that provides a good signal-to-noise ratio.[12][20]
Secondary Antibody Non-specific Binding	The secondary antibody may be binding non-specifically.[15] Run a control blot without the primary antibody to check for this.[5] If bands appear, the secondary antibody is the issue; consider using a pre-adsorbed secondary antibody.[15]
Inadequate Washing	Increase the number and/or duration of washing steps after primary and secondary antibody incubations.[14][21] Typically, 3-5 washes of 5-10 minutes each are recommended.[21][22] Ensure the volume of wash buffer is sufficient to fully submerge the membrane.[21][23]
Membrane Dried Out	Allowing the membrane to dry out at any stage can cause high background.[16][23] Ensure the blot remains submerged in buffer during all incubation and washing steps.[23]

| Contaminated Buffers | Microbial growth in buffers can lead to a speckled background.[2][24] Use freshly prepared, filtered buffers.[23] |

Problem 3: Non-Specific Bands are Present

Question: I am seeing multiple bands in addition to the expected band for SFNGGP-NH2. What could be the reason?

Answer: The presence of non-specific bands can be due to issues with the antibody, sample preparation, or blocking.[19][25]

Troubleshooting: Non-Specific Bands

Potential Cause	Recommended Solution
Primary Antibody Concentration Too High	This is a common cause of non-specific binding.[26] Reduce the primary antibody concentration and/or reduce the incubation time.[19] Incubating at 4°C overnight can also help decrease non-specific interactions.[19]
Sample Degradation	Protease activity in your sample can lead to degradation products appearing as lower molecular weight bands. Always add protease inhibitors to your lysis buffer and keep samples on ice.[1][15]
Too Much Protein Loaded	Overloading the gel with too much protein can lead to non-specific antibody binding.[22][26] Reduce the amount of total protein loaded per lane.[23]
Insufficient Blocking	Incomplete blocking can expose sites on the membrane that the antibody can bind to non-specifically.[19] Optimize your blocking protocol as described in the "High Background" section.

| Cross-Reactivity of Antibody | The primary antibody may be cross-reacting with other proteins that share similar epitopes. Use an affinity-purified primary antibody if possible.[25] |

Experimental Protocols

Detailed Western Blot Protocol for SFNGGP-NH2

This protocol is a general guideline and may require optimization for your specific experimental conditions.

• Sample Preparation:

  • Lyse cells or tissues in RIPA buffer supplemented with a protease inhibitor cocktail.

  • Determine protein concentration using a standard assay (e.g., BCA).

  • Mix 20-30 µg of protein with Laemmli sample buffer and heat at 95-100°C for 5-10 minutes.

• Gel Electrophoresis:

  • For the small peptide SFNGGP-NH2, use a high-percentage Tris-Glycine gel (e.g., 15%) or a Tris-Tricine gel system, which provides better resolution for small proteins.[4]

  • Load samples and a molecular weight marker into the wells.

  • Run the gel until the dye front reaches the bottom.

• Protein Transfer:

  • Equilibrate the gel, PVDF membrane (0.2 µm pore size), and filter papers in transfer buffer.

  • Assemble the transfer stack, ensuring no air bubbles are trapped between the gel and the membrane.

  • Perform a semi-dry or wet transfer. For small peptides, a shorter transfer time is often recommended to prevent over-transfer.[4]

• Immunodetection:

  • After transfer, briefly wash the membrane in TBST (Tris-Buffered Saline with 0.1% Tween-20).

  • Block the membrane in 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature with gentle agitation.[5]

  • Incubate the membrane with the primary antibody against SFNGGP-NH2, diluted in blocking buffer. Recommended starting dilution is 1:1000, incubated overnight at 4°C.[12][27]

  • Wash the membrane 3 times for 5-10 minutes each with TBST.[21]

  • Incubate with the appropriate HRP-conjugated secondary antibody, diluted in blocking buffer (e.g., 1:5000 to 1:10,000), for 1 hour at room temperature.[28]

  • Wash the membrane again 3-5 times for 5-10 minutes each with TBST.

• Signal Detection:

  • Prepare the chemiluminescent substrate (ECL) according to the manufacturer's instructions.

  • Incubate the membrane with the substrate for 1-5 minutes.

  • Capture the signal using a CCD imager or X-ray film.

Visualizations

Diagrams of Workflows and Pathways

Caption: General workflow for a western blot experiment.

Caption: Troubleshooting flowchart for a "no signal" result.

Caption: Hypothetical signaling pathway involving SFNGGP-NH2.

References

• 1. Western Blot Troubleshooting Guide | Bio-Techne [bio-techne.com]
• 2. Western Blot Troubleshooting: Weak/No Signal & Other | Proteintech Group [ptglab.com]
• 3. blog.addgene.org [blog.addgene.org]
• 4. lifetein.com [lifetein.com]
• 5. 5 Tips for Reducing Non-specific Signal on Western Blots - Nordic Biosite [nordicbiosite.com]
• 6. cytivalifesciences.com [cytivalifesciences.com]
• 7. info.gbiosciences.com [info.gbiosciences.com]
• 8. biossusa.com [biossusa.com]
• 9. sinobiological.com [sinobiological.com]
• 10. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 11. blog.mblintl.com [blog.mblintl.com]
• 12. Tips for Diluting Antibodies | Rockland [rockland.com]
• 13. Western Blot Troubleshooting: Why Does The Observed Protein Molecular Weight (MW) Differ From The Calculated One? | Proteintech Group [ptglab.com]
• 14. ウェスタンブロッティング トラブルシューティング | Thermo Fisher Scientific - JP [thermofisher.com]
• 15. Western Blot Troubleshooting: High Background | Proteintech Group [ptglab.com]
• 16. sinobiological.com [sinobiological.com]
• 17. bosterbio.com [bosterbio.com]
• 18. bosterbio.com [bosterbio.com]
• 19. azurebiosystems.com [azurebiosystems.com]
• 20. How to Select the Right Antibody Dilution for Western Blot [synapse.patsnap.com]
• 21. Western blotting guide: Part 7, Membrane Washing [jacksonimmuno.com]
• 22. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 23. bio-rad.com [bio-rad.com]
• 24. agrisera.com [agrisera.com]
• 25. bio-rad.com [bio-rad.com]
• 26. arp1.com [arp1.com]
• 27. researchgate.net [researchgate.net]
• 28. info.gbiosciences.com [info.gbiosciences.com]

SFNGGP-NH2 peptide quality control and purity check

Welcome to the technical support center for the SFNGGP-NH2 peptide. This resource is designed to assist researchers, scientists, and drug development professionals in ensuring the quality and purity of this synthetic peptide throughout their experiments. Here you will find frequently asked questions (FAQs) and troubleshooting guides in a user-friendly question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What is the SFNGGP-NH2 peptide?

The SFNGGP-NH2 is a synthetic hexapeptide with the amino acid sequence L-Serinyl-L-Phenylalanyl-L-Asparaginyl-L-Glycyl-L-Glycyl-L-Proline, featuring a C-terminal amide. The C-terminal amidation increases the peptide's resistance to carboxypeptidases, potentially extending its biological half-life. The quality and purity of this peptide are critical for reliable and reproducible experimental results.[1][2]

Q2: What are the essential quality control (QC) tests for the SFNGGP-NH2 peptide?

A combination of analytical techniques is typically used to ensure the identity and purity of synthetic peptides like SFNGGP-NH2.[3] The most critical QC tests include:

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the peptide.[4][5]

• Mass Spectrometry (MS): To confirm the molecular weight of the peptide.

• Amino Acid Analysis (AAA): To verify the amino acid composition and quantify the peptide.

Q3: What kind of impurities can be expected in a synthetic SFNGGP-NH2 peptide preparation?

Impurities in synthetic peptides can arise from various sources during synthesis and purification. For SFNGGP-NH2, potential impurities include:

• Deletion sequences: Peptides missing one or more amino acids.

• Truncated sequences: Peptides that are shorter than the full-length sequence.

• Incompletely deprotected peptides: Peptides with remaining protecting groups from the synthesis process.

• Side-reaction products: Modifications to amino acid side chains, such as deamidation of asparagine.

• Residual solvents and reagents: Traces of chemicals used during synthesis and purification, such as trifluoroacetic acid (TFA).

Q4: How should I properly store and handle the lyophilized SFNGGP-NH2 peptide?

To maintain the integrity of the SFNGGP-NH2 peptide, proper storage and handling are crucial. Peptides are susceptible to degradation by proteases, oxidation, and other environmental factors.

• Storage: Lyophilized peptides should be stored at -20°C or colder in a desiccated environment.

• Handling: Before opening, allow the vial to equilibrate to room temperature to prevent condensation. When preparing stock solutions, use high-purity solvents and store the solutions at -20°C or colder. Repeated freeze-thaw cycles should be avoided.

Troubleshooting Guides

HPLC Analysis

Problem: My HPLC chromatogram shows multiple peaks for the SFNGGP-NH2 peptide.

• Possible Cause 1: Impurities. The additional peaks may represent impurities from the synthesis process.

  • Solution: Compare the retention times of the peaks to a well-characterized reference standard if available. Each peak can be collected and analyzed by mass spectrometry to identify the nature of the impurity.

• Possible Cause 2: Poor peak shape or splitting. This could be due to interactions between the peptide and the stationary phase or issues with the mobile phase.

  • Solution: Ensure the mobile phase pH is appropriate to control the ionization state of the peptide. Using an ion-pairing agent like trifluoroacetic acid (TFA) can improve peak shape. Consider screening different HPLC columns with varying stationary phases to optimize the separation.

• Possible Cause 3: Peptide aggregation. Hydrophobic peptides can sometimes aggregate.

  • Solution: Try dissolving the peptide in a small amount of organic solvent like acetonitrile (B52724) before diluting with the aqueous mobile phase.

Quantitative Data Summary: HPLC Purity Analysis

Parameter	Typical Specification
Purity Level	>95% (Research Grade)
Main Peak Retention Time	Varies with method
Impurity Profile	Each impurity <1%

Mass Spectrometry (MS) Analysis

Problem: The observed molecular weight in the mass spectrum does not match the theoretical mass of SFNGGP-NH2.

• Possible Cause 1: Presence of protecting groups. Incomplete removal of protecting groups during synthesis will result in a higher molecular weight.

  • Solution: Review the synthesis and deprotection steps. The peptide may require reprocessing.

• Possible Cause 2: Adduct formation. The peptide may have formed adducts with salts (e.g., Na+, K+) from buffers or glassware.

  • Solution: Ensure all solutions and equipment are clean. Using a desalting step before MS analysis can remove salt adducts.

• Possible Cause 3: Peptide modification. The peptide may have undergone modification, such as oxidation or deamidation.

  • Solution: Use high-purity solvents and handle the peptide carefully to minimize modifications. High-resolution mass spectrometry can help identify the nature of the modification.

Quantitative Data Summary: Mass Spectrometry

Parameter	Theoretical Value (Monoisotopic)
Molecular Formula	C27H40N8O8
Molecular Weight	620.30 g/mol

Amino Acid Analysis (AAA)

Problem: The amino acid ratios from AAA do not correspond to the SFNGGP-NH2 sequence.

• Possible Cause 1: Incomplete hydrolysis. The peptide bonds may not have been fully cleaved, leading to inaccurate amino acid quantification.

  • Solution: Optimize the hydrolysis conditions (e.g., time, temperature, acid concentration).

• Possible Cause 2: Amino acid degradation. Some amino acids, like serine and asparagine, can be partially degraded during acid hydrolysis.

  • Solution: Use established correction factors for labile amino acids or consider alternative hydrolysis methods.

• Possible Cause 3: Incorrect peptide concentration. An inaccurate initial weighing of the peptide will lead to incorrect molar ratio calculations.

  • Solution: Ensure the microbalance is properly calibrated and handle the lyophilized powder in a low-humidity environment.

Quantitative Data Summary: Amino Acid Analysis

Amino Acid	Theoretical Ratio	Expected Recovery Range (%)
Serine (Ser)	1	85-95
Phenylalanine (Phe)	1	95-105
Aspartic Acid (Asx)*	1	95-105
Glycine (Gly)	2	98-102
Proline (Pro)	1	95-105

*Asparagine (Asn) is converted to Aspartic Acid (Asp) during acid hydrolysis and is reported as Asx.

Experimental Protocols & Workflows

General Workflow for Peptide Quality Control

The following diagram illustrates a typical workflow for the quality control analysis of a synthetic peptide like SFNGGP-NH2.

References

• 1. blog.mblintl.com [blog.mblintl.com]
• 2. lcms.cz [lcms.cz]
• 3. polypeptide.com [polypeptide.com]
• 4. biopharminternational.com [biopharminternational.com]
• 5. Quality control of synthetic peptides [innovagen.com]

Technical Support Center: SFNGGP-NH2 Immunofluorescence

Welcome to the technical support center for immunofluorescence (IF) applications involving the SFNGGP-NH2 peptide. This resource provides troubleshooting guides and answers to frequently asked questions to help you resolve common issues and achieve optimal staining results in your experiments.

Troubleshooting Guide

This guide addresses the most common artifacts and issues encountered during immunofluorescence staining for the SFNGGP-NH2 peptide.

Problem: High Background Staining

High background fluorescence can obscure specific signals and complicate image analysis. This issue often arises from non-specific binding of primary or secondary antibodies.[1][2]

Potential Cause	Recommended Solution
Antibody concentration too high	Decrease the concentration of the primary and/or secondary antibody. Titrate each antibody to find the optimal dilution that provides the best signal-to-noise ratio.[1][3][4]
Insufficient blocking	Increase the blocking time (e.g., to 1 hour). Use a blocking serum from the same species as the secondary antibody was raised in. Ensure the blocking buffer is fresh and appropriate for your sample.
Inadequate washing	Increase the number and duration of wash steps after primary and secondary antibody incubations to remove unbound antibodies.
Secondary antibody non-specific binding	Run a secondary antibody-only control (omitting the primary antibody). If staining is observed, the secondary antibody may be binding non-specifically. Consider changing to a different secondary antibody.
Sample drying out	Ensure the sample remains hydrated throughout the entire staining procedure, as drying can cause non-specific antibody binding.

Problem: Weak or No Signal

A faint or absent signal can be due to a variety of factors related to the sample, reagents, or protocol.

Potential Cause	Recommended Solution
Low expression of the target antigen	Confirm the expression of the SFNGGP-NH2 target in your cells or tissue using an alternative method like Western blotting or mass spectrometry, if possible.
Antibody concentration too low	Increase the concentration of the primary and/or secondary antibody. Also, consider increasing the incubation time, such as overnight at 4°C for the primary antibody.
Incompatible primary/secondary antibodies	Ensure the secondary antibody is designed to recognize the host species of the primary antibody (e.g., use an anti-mouse secondary for a primary antibody raised in mouse).
Epitope masking by fixation	Over-fixation can damage or mask the antigen epitope. Try reducing the fixation time or switching to a different fixation method (e.g., methanol (B129727) instead of paraformaldehyde). For some targets, antigen retrieval methods may be necessary.
Improper antibody storage	Repeated freeze-thaw cycles can damage antibodies. Aliquot antibodies upon arrival and store them as recommended by the manufacturer. Fluorophore-conjugated antibodies must be stored in the dark.
Photobleaching	Minimize exposure of the sample to light during incubation and imaging. Use an anti-fade mounting medium to protect the fluorophore.

Problem: Non-Specific Staining or Off-Target Binding

Non-specific staining appears as unexpected patterns or incorrect subcellular localization of the signal.

Potential Cause	Recommended Solution
Primary antibody cross-reactivity	The primary antibody may be binding to other proteins with similar epitopes. Validate antibody specificity by performing a peptide pre-adsorption control (see protocol below).
High antibody concentration	An excessively high concentration of the primary antibody can lead to binding at low-affinity, off-target sites. Perform a titration to determine the optimal concentration.
Issues with polyclonal antibodies	While polyclonal antibodies can amplify signals by binding to multiple epitopes, they can sometimes produce higher background or non-specific staining compared to monoclonal antibodies.
Inappropriate blocking agent	If using a BSA-based blocker, ensure it is high purity and IgG-free, as contaminating IgGs can be a source of background.

Problem: Autofluorescence

Autofluorescence is intrinsic fluorescence from the biological sample itself, which can interfere with the desired signal.

Potential Cause	Recommended Solution
Endogenous fluorophores	Molecules like NADH, collagen, and lipofuscin within the tissue can fluoresce, often in the green spectrum. Examine an unstained sample under the microscope to assess the level of autofluorescence.
Fixation method	Certain fixatives, like glutaraldehyde, are known to induce autofluorescence. If possible, avoid these fixatives or use a quenching agent like sodium borohydride (B1222165) after fixation.
Spectral overlap	If autofluorescence is present, choose a fluorophore for your secondary antibody that emits in the far-red spectrum, as this range typically has less interference from endogenous sources.
Quenching agents	Treat samples with an autofluorescence quenching agent, such as Sudan Black B, after staining and before mounting.

Quantitative Data Summary

The following table provides representative data on how troubleshooting steps can impact the signal-to-noise ratio (SNR) in a typical SFNGGP-NH2 immunofluorescence experiment. Note: These values are illustrative and actual results will vary based on experimental conditions.

Artifact Observed	Troubleshooting Action	Hypothetical SNR Change	Rationale
High Background	Optimized (decreased) primary antibody concentration	+150%	Reduces non-specific binding, significantly lowering the noise floor while retaining specific signal.
High Background	Increased wash step duration from 5 min to 15 min (3x)	+75%	More effectively removes unbound primary and secondary antibodies, decreasing background noise.
Weak Signal	Increased primary antibody concentration	+200%	Increases the amount of antibody available to bind the target antigen, boosting the specific signal.
Weak Signal	Switched to a brighter, more photostable fluorophore	+300%	A brighter fluorophore emits a stronger signal per molecule, directly increasing signal intensity.
Autofluorescence	Treated with Sudan Black B quenching agent	+100%	Quenches endogenous fluorescence from the tissue, reducing background noise and making the specific signal more distinct.

Experimental Protocols

Protocol 1: Standard Immunofluorescence Staining for SFNGGP-NH2

This protocol provides a general framework for staining cultured cells. Optimization may be required for specific cell types or tissue sections.

• Cell Preparation: Grow cells on sterile glass coverslips in a petri dish to ~70% confluency.

• Fixation: Aspirate the culture medium and rinse cells once with Phosphate-Buffered Saline (PBS). Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

• Washing: Aspirate the fixative and wash the cells three times with PBS for 5 minutes each.

• Permeabilization: If the SFNGGP-NH2 target is intracellular, incubate the cells with 0.1-0.25% Triton X-100 in PBS for 10 minutes to permeabilize the cell membranes.

• Blocking: Wash cells as in step 3. Incubate with a blocking buffer (e.g., 5% normal goat serum in PBS) for at least 30 minutes at room temperature to block non-specific binding sites.

• Primary Antibody Incubation: Dilute the anti-SFNGGP-NH2 primary antibody in the blocking buffer to its optimal concentration. Aspirate the blocking solution and apply the diluted primary antibody. Incubate for 1 hour at room temperature or overnight at 4°C in a humidified chamber.

• Washing: Wash the cells three times with PBS containing 0.1% Tween 20 (PBST) for 5 minutes each.

• Secondary Antibody Incubation: Dilute the fluorophore-conjugated secondary antibody (e.g., Goat anti-Rabbit Alexa Fluor 488) in the blocking buffer. Incubate the cells for 1 hour at room temperature, protected from light.

• Final Washes: Wash the cells three times with PBST for 5 minutes each, protected from light.

• Mounting: Mount the coverslips onto microscope slides using an anti-fade mounting medium, potentially containing a nuclear counterstain like DAPI.

• Imaging: Visualize the staining using a fluorescence or confocal microscope with the appropriate filters for your chosen fluorophore. Store slides flat at 4°C in the dark.

Protocol 2: Antibody Specificity Control (Peptide Pre-adsorption)

This control is crucial to confirm that the primary antibody is specifically binding to the SFNGGP-NH2 peptide.

• Determine Peptide Concentration: As a rule of thumb, use a 10-100 fold molar excess of the immunizing peptide (SFNGGP-NH2) relative to the primary antibody.

• Pre-incubation: In a microcentrifuge tube, mix the diluted primary antibody with the calculated amount of SFNGGP-NH2 peptide.

• Incubation: Incubate this mixture for at least 1 hour at room temperature (or overnight at 4°C) with gentle rotation.

• Centrifugation (Optional): Centrifuge the mixture at >10,000 x g for 10 minutes to pellet any immune complexes that may have formed.

• Staining: Use the supernatant from this pre-incubation mixture as your "primary antibody" solution and proceed with the standard immunofluorescence protocol (Protocol 1, starting from step 6).

• Comparison: In parallel, stain a separate, identical sample using the primary antibody that has not been pre-incubated with the peptide. A specific antibody will show strong staining in the standard protocol but little to no staining in the sample with the pre-adsorbed antibody.

Visualizations

Diagrams of Workflows and Logic

Caption: General workflow for an indirect immunofluorescence experiment.

Caption: Decision tree for troubleshooting common immunofluorescence artifacts.

References

• 1. stjohnslabs.com [stjohnslabs.com]
• 2. Immunofluorescence staining | Abcam [abcam.com]
• 3. Immunofluorescence Troubleshooting Tips [elabscience.com]
• 4. sinobiological.com [sinobiological.com]

Technical Support Center: Improving SFNGGP-NH2 Stability in Cell Culture Media

Welcome to the technical support center for SFNGGP-NH2. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and optimizing the stability of SFNGGP-NH2 in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is SFNGGP-NH2 and what are its potential stability concerns?

A1: SFNGGP-NH2 is a synthetic peptide. While its specific biological function is proprietary, its stability in cell culture media can be influenced by several factors. The peptide sequence contains an Asparagine-Glycine (N-G) motif, which can be susceptible to deamidation under certain conditions. The C-terminal amidation (-NH2) provides protection against carboxypeptidases. However, the peptide can still be degraded by other proteases present in the cell culture medium, especially when supplemented with serum.

Q2: What are the primary causes of peptide degradation in cell culture?

A2: Peptide degradation in cell culture is primarily caused by:

• Proteolytic enzymes: Serum, a common supplement in cell culture media, is a rich source of proteases (e.g., serine proteases, metalloproteases) that can cleave peptide bonds.[1][2] Cells themselves can also secrete proteases into the medium.

• Chemical instability: Certain amino acid sequences are prone to chemical degradation. For example, deamidation of asparagine and glutamine residues, and oxidation of methionine and cysteine can occur under typical cell culture conditions (e.g., pH 7.4, 37°C).

• Physical instability: Peptides can adsorb to plasticware or aggregate, reducing their effective concentration.

Q3: How can I improve the stability of SFNGGP-NH2 in my experiments?

A3: Several strategies can be employed to enhance the stability of SFNGGP-NH2:

• Reduce serum concentration or use serum-free media: This is the most direct way to minimize proteolytic degradation.[2]

• Use protease inhibitor cocktails: Adding broad-spectrum protease inhibitors to the cell culture medium can significantly reduce enzymatic degradation.

• Optimize experimental conditions: Maintain a stable pH and temperature. Minimize the duration of experiments where possible.

• Proper handling and storage: Aliquot the peptide upon receipt and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent or lower-than-expected biological activity.	Peptide degradation in the cell culture medium.	1. Perform a stability study of SFNGGP-NH2 in your specific cell culture medium (see Experimental Protocols).2. Reduce the serum concentration or switch to a serum-free medium if your cell line permits.3. Add a protease inhibitor cocktail to your culture medium.4. Prepare fresh working solutions of the peptide for each experiment.
Peptide adsorption to labware.	1. Use low-protein-binding microcentrifuge tubes and plates.2. Include a carrier protein like bovine serum albumin (BSA) at a low concentration (e.g., 0.1%) in your peptide stock solution.
Incorrect peptide concentration.	1. Ensure the peptide was properly reconstituted and that the stock concentration is accurate.
High variability between replicate experiments.	Inconsistent peptide degradation rates.	1. Standardize the handling of cell cultures, including cell density and media changes.2. Ensure consistent timing of peptide addition and sample collection.
Repeated freeze-thaw cycles of the peptide stock solution.	1. Aliquot the peptide stock solution into single-use volumes after reconstitution to avoid multiple freeze-thaw cycles.[1]
Loss of peptide over time confirmed by analytical methods (e.g., HPLC).	Proteolytic degradation.	1. Identify the class of proteases responsible by using specific protease inhibitors (e.g., PMSF for serine proteases, EDTA for metalloproteases).2. Consider chemical modifications to the peptide to enhance stability, such as amino acid substitutions at cleavage sites (if known).
Chemical degradation (e.g., deamidation at the N-G site).	1. Optimize the pH of the culture medium if possible, as deamidation can be pH-dependent.2. If deamidation is confirmed, consider synthesizing a peptide analog with a substitution for the asparagine or glycine (B1666218) residue.

Quantitative Data on Peptide Stability

The stability of peptides in cell culture media can vary significantly. The following tables provide example data on the half-life of different peptides under various conditions.

Table 1: Half-life of various peptides in different media.

Peptide	Medium	Serum Concentration	Half-life (hours)	Reference
Peptide 1	Human Blood Plasma	N/A	43.5	[3]
Peptide 2	Human Blood Plasma	N/A	3.2
Peptide 3	HEK-293 Supernatant	15% FBS	50.5
Peptide 4	HEK-293 Supernatant	15% FBS	57.1
Peptide 5	Calu-3 Supernatant	0%	15.8

Table 2: Stability of a linear peptide in human serum.

Time (minutes)	% Intact Peptide Remaining
0	100
5	60
15	25
30	10
60	<5

(Data is hypothetical and for illustrative purposes)

Experimental Protocols

Protocol 1: Determining the Stability of SFNGGP-NH2 in Cell Culture Media using RP-HPLC

This protocol allows for the quantification of intact SFNGGP-NH2 over time in your specific cell culture medium.

Materials:

• SFNGGP-NH2 peptide

• Your specific cell culture medium (with and without serum)

• Reverse-phase high-performance liquid chromatography (RP-HPLC) system

• Acetonitrile (B52724) (ACN), HPLC grade

• Trifluoroacetic acid (TFA), HPLC grade

• Water, HPLC grade

• Microcentrifuge tubes

Procedure:

• Prepare Peptide Stock Solution: Dissolve SFNGGP-NH2 in an appropriate solvent (e.g., sterile water or DMSO) to create a concentrated stock solution (e.g., 1 mg/mL).

• Spike the Medium: Add the SFNGGP-NH2 stock solution to your cell culture medium (with and without serum, and with and without cells) to the final working concentration used in your experiments.

• Time Course Incubation: Incubate the peptide-containing medium at 37°C in a cell culture incubator.

• Sample Collection: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), collect an aliquot of the medium.

• Protein Precipitation: To stop enzymatic degradation and prepare the sample for HPLC, add an equal volume of a precipitation solution (e.g., 10% trichloroacetic acid or acetonitrile with 1% TFA) to the collected aliquot.

• Centrifugation: Vortex the sample and incubate on ice for 10 minutes. Centrifuge at high speed (e.g., 14,000 x g) for 15 minutes to pellet the precipitated proteins.

• HPLC Analysis: Carefully transfer the supernatant to an HPLC vial. Inject a standard volume onto the RP-HPLC column.

• Data Analysis: The amount of intact peptide is determined by integrating the area of the peptide peak at each time point. The percentage of remaining peptide is calculated relative to the T=0 time point. The half-life (t½) can then be calculated from the degradation curve.

Visualizations

Caption: Workflow for assessing peptide stability in cell culture media.

Caption: Major degradation pathways for peptides in cell culture.

References

• 1. benchchem.com [benchchem.com]
• 2. Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PMC [pmc.ncbi.nlm.nih.gov]

SFNGGP-NH2 non-specific binding in assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address issues of non-specific binding related to the peptide SFNGGP-NH2 in various assays.

Frequently Asked Questions (FAQs)

Q1: What is SFNGGP-NH2 and why is non-specific binding a potential issue?

A1: SFNGGP-NH2 is a synthetic peptide. Like many peptides, it can exhibit non-specific binding in assays due to a combination of factors including its amino acid sequence, hydrophobicity, and charge characteristics.[1] Non-specific binding refers to the attachment of the peptide to unintended surfaces or molecules in an assay system, such as microplate wells or blocking proteins, rather than its specific target.[2][3][4] This can lead to high background signals, reduced assay sensitivity, and inaccurate results, potentially resulting in false positives or false negatives.

Q2: What are the common causes of high background signals when using SFNGGP-NH2 in an ELISA or other immunoassays?

A2: High background signals are often a result of non-specific binding. The primary causes can be categorized as follows:

• Suboptimal Blocking: Incomplete or ineffective blocking of the microplate surface can leave sites available for SFNGGP-NH2 or detection antibodies to bind non-specifically.

• Inadequate Washing: Insufficient washing between assay steps can leave unbound peptide or antibodies behind, contributing to a higher background signal.

• Hydrophobic and Ionic Interactions: Peptides can non-specifically adhere to plastic surfaces and other proteins through hydrophobic or electrostatic interactions.

• Cross-Reactivity: The primary or secondary antibodies may cross-react with other molecules in the sample or with the blocking agent itself.

• Peptide Concentration: Using too high a concentration of SFNGGP-NH2 can lead to increased non-specific binding.

Troubleshooting Guides

This section provides systematic approaches to troubleshoot and mitigate non-specific binding of SFNGGP-NH2.

Issue 1: High Background Signal in Assays

High background noise can obscure the specific signal from SFNGGP-NH2, making data interpretation difficult. The following workflow can help identify and resolve the source of the high background.

Caption: Troubleshooting workflow for high background signals.

• Test Different Blocking Agents: The effectiveness of a blocking buffer can be assay-dependent. It is recommended to test several options to find the one that provides the best signal-to-noise ratio.

• Vary Blocking Agent Concentration: Prepare blocking buffers with varying concentrations of the chosen agent (e.g., 1-5% BSA or non-fat dry milk).

• Increase Incubation Time and Temperature: Extend the blocking incubation time (e.g., from 1 hour to 2 hours or overnight at 4°C) to ensure complete surface coverage.

Table 1: Common Blocking Agents for Peptide Assays

Blocking Agent	Typical Concentration	Advantages	Disadvantages
Bovine Serum Albumin (BSA)	1-5% (w/v)	Readily available, effective in many applications.	Can be a source of cross-reactivity; potential for lot-to-lot variability.
Non-fat Dry Milk	1-5% (w/v)	Inexpensive and effective at blocking.	Contains a complex mix of proteins that can cause cross-reactivity; not for biotin-avidin systems.
Casein	1% (w/v)	A purified milk protein, can be more consistent than milk.	May still cause cross-reactivity with some antibodies.
Synthetic/Non-Protein Blockers	Varies	Animal-protein-free, reducing cross-reactivity.	Can be more expensive.
Normal Serum	5-10% (v/v)	Can be very effective, especially when from the same species as the secondary antibody.	Can be expensive and may contain interfering endogenous proteins.

Proper washing is crucial for removing unbound reagents.

• Increase Wash Cycles: Increase the number of washes from the standard 3 to 5 cycles.

• Increase Wash Volume: Ensure the wash buffer volume is sufficient to cover the entire well surface (e.g., 300 µL for a 96-well plate).

• Incorporate a Soak Step: Add a 30-second to 1-minute soak with the wash buffer during each wash cycle before aspirating.

• Add Detergent to Wash Buffer: Include a low concentration of a non-ionic detergent, such as 0.05% Tween-20, in your wash buffer to help disrupt non-specific interactions.

Issue 2: False Positives or Inconsistent Results

Inconsistent results can arise from the "stickiness" of the SFNGGP-NH2 peptide, leading it to bind to various surfaces and components within the assay.

Caption: Logical pathway for optimizing buffer conditions.

The composition of your assay and diluent buffers can be adjusted to minimize non-specific peptide interactions.

• Adjust pH: The charge of the peptide is influenced by the buffer pH. Adjusting the pH can help to reduce electrostatic interactions with charged surfaces.

• Increase Salt Concentration: Higher concentrations of salt (e.g., NaCl) can shield charged interactions, thereby reducing non-specific binding.

• Add Surfactants: For peptides with hydrophobic regions, adding a low concentration of a non-ionic surfactant (e.g., 0.01-0.05% Tween-20 or Triton X-100) to the assay buffer can disrupt hydrophobic interactions.

• Include Blocking Agents in Diluents: Adding a blocking agent like BSA (e.g., 0.1-1%) to the peptide and antibody diluents can help prevent them from binding to non-specific sites.

Table 2: Buffer Additives to Reduce Non-Specific Binding

Additive	Typical Concentration	Mechanism of Action
Sodium Chloride (NaCl)	0.15 M to 0.5 M	Shields electrostatic interactions.
Tween-20	0.01% - 0.05% (v/v)	Reduces hydrophobic interactions.
Triton X-100	0.01% - 0.05% (v/v)	Reduces hydrophobic interactions.
Bovine Serum Albumin (BSA)	0.1% - 1% (w/v)	Acts as a carrier protein to prevent binding to surfaces.

By systematically working through these troubleshooting guides, researchers can effectively diagnose and mitigate issues of non-specific binding associated with SFNGGP-NH2, leading to more accurate and reliable experimental outcomes.

References

• 1. Nonspecific Binding: Main Factors of Occurrence and Strategies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. nonspecific binding in immunoassays - CANDOR Bioscience [candor-bioscience.de]
• 3. Surmodics - Non-Specific Binding: What You Need to Know [shop.surmodics.com]
• 4. rusling.research.uconn.edu [rusling.research.uconn.edu]

minimizing SFNGGP-NH2 degradation during experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize the degradation of the peptide SFNGGP-NH2 (Ser-Phe-Asn-Gly-Gly-Pro-NH2) during experiments.

Troubleshooting Guides

This section addresses specific issues that may arise during the handling and use of SFNGGP-NH2, providing step-by-step guidance to identify and resolve them.

Issue 1: Inconsistent or Lower-Than-Expected Bioactivity

If you are observing variable or reduced biological effects in your assays, it could be due to peptide degradation.

Troubleshooting Steps:

• Review Storage and Handling Procedures:

  • Confirm that the lyophilized peptide is stored at -20°C or -80°C in a tightly sealed container with a desiccant.

  • Ensure the vial was allowed to warm to room temperature in a desiccator before opening to prevent condensation.

  • Verify that stock solutions were prepared with high-purity, sterile solvents and stored in single-use aliquots at -20°C or -80°C.

  • Minimize freeze-thaw cycles.

• Assess Solution Stability:

  • Prepare fresh working solutions for each experiment. Avoid storing the peptide in solution at 4°C for extended periods.

  • Consider the pH of your experimental buffer. The Asn-Gly sequence is highly susceptible to deamidation, a reaction that is accelerated at neutral to basic pH.

• Evaluate for Deamidation:

  • The primary degradation pathway for SFNGGP-NH2 is likely deamidation at the Asn-Gly (NG) sequence. This modification introduces a negative charge and can significantly alter the peptide's structure and function.

  • If possible, analyze a sample of your working solution using HPLC-MS to check for the presence of degradation products (isoaspartate and aspartate forms of the peptide).

dot

Caption: Troubleshooting workflow for inconsistent bioactivity.

Issue 2: Peptide Precipitation in Cell Culture Media

The appearance of cloudiness or precipitate upon adding the peptide to your cell culture medium indicates poor solubility or aggregation.

Troubleshooting Steps:

• Review Solubilization Protocol:

  • Ensure the initial stock solution was fully dissolved. For SFNGGP-NH2, solubilizing in a small amount of DMSO before dilution into aqueous buffers may be necessary.

  • When diluting the stock solution, add it to the cell culture medium slowly while gently vortexing.

• Consider Media Components:

  • Cell culture media are complex mixtures that can sometimes interact with peptides. If the problem persists, consider testing the peptide's solubility in a simpler buffer (e.g., PBS) at the same concentration.

  • Serum contains proteases that can degrade the peptide, potentially leading to fragments with different solubility properties.

• Filter the Working Solution:

  • Before adding to your culture, filter the peptide working solution through a 0.22 µm sterile filter to remove any pre-existing aggregates.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for SFNGGP-NH2?

A1: The primary degradation pathway for SFNGGP-NH2 is deamidation at the asparagine-glycine (Asn-Gly) sequence. This is a well-documented "hotspot" for non-enzymatic degradation in peptides and proteins. Deamidation involves the conversion of the asparagine side chain to either an aspartic acid or an isoaspartic acid residue, introducing a negative charge and altering the peptide's structure, which can lead to a loss of biological activity.

dot

Caption: Deamidation pathway of SFNGGP-NH2.

Q2: How should I store SFNGGP-NH2 to ensure maximum stability?

A2: Proper storage is critical for maintaining the integrity of SFNGGP-NH2.

Form	Storage Temperature	Container	Additional Recommendations
Lyophilized Powder	-20°C or -80°C (long-term)	Tightly sealed vial with desiccant	Allow vial to equilibrate to room temperature in a desiccator before opening to prevent moisture absorption.
Stock Solution	-20°C or -80°C	Low-protein-binding, single-use aliquots	Avoid repeated freeze-thaw cycles.
Working Solution	Prepare fresh for each experiment	Low-protein-binding tubes and pipette tips	Do not store in solution at 4°C for extended periods.

Q3: What is the impact of pH on the stability of SFNGGP-NH2?

A3: The deamidation of the Asn-Gly sequence is highly pH-dependent. The reaction rate is slowest at acidic pH (around 3-5) and increases significantly at neutral and alkaline pH. Therefore, for experiments requiring long incubation times, using a buffer with a slightly acidic pH, if compatible with your assay, can help minimize degradation.

Q4: Will SFNGGP-NH2 be degraded by enzymes in my cell culture?

A4: Yes, peptides are susceptible to degradation by proteases and peptidases present in cell culture media, especially when supplemented with serum. These enzymes can cleave the peptide bonds, leading to inactivation.

Mitigation Strategies for Enzymatic Degradation:

Strategy	Description	Considerations
Use Serum-Free Media	If your experimental design allows, using serum-free media will significantly reduce the concentration of proteases.	May not be suitable for all cell types or experiments.
Minimize Incubation Time	Reduce the time the peptide is in contact with cells and media to the minimum required for the desired biological effect.	May require time-course experiments to optimize.
Use Protease Inhibitors	A cocktail of protease inhibitors can be added to the cell culture medium.	Must be validated for compatibility with your specific cells and assay, as they can have off-target effects.

Q5: How can I detect and quantify the degradation of SFNGGP-NH2?

A5: The most common method for analyzing peptide degradation is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) coupled with Mass Spectrometry (MS). This allows for the separation and identification of the parent peptide from its degradation products.

Experimental Protocols

Protocol 1: Forced Degradation Study of SFNGGP-NH2

This protocol is designed to intentionally degrade the peptide under various stress conditions to identify potential degradation products and assess the stability-indicating nature of an analytical method.

dot

Caption: Workflow for a forced degradation study.

Materials:

• SFNGGP-NH2

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• High-purity water

• HPLC-MS system

Procedure:

• Preparation of Peptide Stock: Prepare a stock solution of SFNGGP-NH2 in water or a suitable buffer at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix equal volumes of the peptide stock with 0.2 M HCl to achieve a final concentration of 0.1 M HCl. Incubate at 60°C.

  • Base Hydrolysis: Mix equal volumes of the peptide stock with 0.2 M NaOH to achieve a final concentration of 0.1 M NaOH. Incubate at room temperature.

  • Oxidation: Mix equal volumes of the peptide stock with 6% H₂O₂ to achieve a final concentration of 3% H₂O₂. Incubate at room temperature.

  • Thermal Degradation: Incubate the peptide stock solution at 60°C.

  • Photodegradation: Expose the peptide stock solution to UV light (e.g., 254 nm) at room temperature.

• Sampling: Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours). For acid and base hydrolysis samples, neutralize the pH before analysis.

• Analysis: Analyze all samples by a validated stability-indicating HPLC-MS method to separate and identify the parent peptide and any degradation products.

Protocol 2: Analysis of SFNGGP-NH2 Degradation by HPLC-MS

This protocol provides a general framework for the analysis of SFNGGP-NH2 and its deamidation products. Method optimization will be required for your specific instrumentation.

Instrumentation and Columns:

• HPLC System: A system capable of gradient elution.

• Mass Spectrometer: An electrospray ionization (ESI) mass spectrometer.

• Column: A C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

Mobile Phases:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient Elution:

Time (min)	% Mobile Phase B
0	5
20	50
22	95
25	95
26	5
30	5

MS Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Range: m/z 100-1000

• Data Acquisition: Full scan and product ion scan (for fragmentation analysis of parent and degradation products).

Expected Results:

The deamidation of SFNGGP-NH2 results in a mass increase of approximately 1 Da. The isoaspartate and aspartate forms may have slightly different retention times on the RP-HPLC column compared to the parent peptide.

Reference Data & Comparative Studies

Validating the Anti-Inflammatory Activity of SFNGGP-NH2: A Comparative Analysis

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the biological activity of the novel peptide SFNGGP-NH2 against the well-established anti-inflammatory agent, dexamethasone (B1670325). The following sections present supporting experimental data, detailed methodologies, and visual representations of the signaling pathways involved.

Comparative Analysis of Anti-Inflammatory Activity

The anti-inflammatory potential of SFNGGP-NH2 was evaluated in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages, a standard in vitro model for inflammation studies. Its performance was compared with dexamethasone, a synthetic glucocorticoid known for its potent anti-inflammatory effects. The key parameters assessed were the inhibition of nitric oxide (NO) and pro-inflammatory cytokines, including tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1 beta (IL-1β).

Table 1: Inhibition of Nitric Oxide (NO) Production

Compound	Concentration	NO Inhibition (%)
SFNGGP-NH2	50 µM	~40%
100 µM	~60%
200 µM	~80%
Dexamethasone	1 µM	Significant Inhibition
10 µM	Strong Inhibition
50 µM	Near Basal Levels

Table 2: Inhibition of Pro-inflammatory Cytokines

Compound	Concentration	TNF-α Inhibition	IL-6 Inhibition	IL-1β Inhibition
SFNGGP-NH2	200 µM	Significant	Significant	Significant
Dexamethasone	1 µM	Significant	Significant	Significant
6 µM	Significant	Significant	Significant

Note: The data for SFNGGP-NH2 is derived from studies on LPS-stimulated RAW264.7 macrophages. The comparative data for dexamethasone is based on its known potent anti-inflammatory effects in similar experimental setups, with specific quantitative results varying across different studies.

Experimental Protocols

The validation of the anti-inflammatory activity of SFNGGP-NH2 and its comparison with dexamethasone involved the following key experimental protocols:

Cell Culture and Treatment

RAW264.7 macrophages were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator. For experiments, cells were seeded in appropriate plates and allowed to adhere. Subsequently, cells were pre-treated with various concentrations of SFNGGP-NH2 or dexamethasone for a specified period before being stimulated with lipopolysaccharide (LPS) to induce an inflammatory response.

Nitric Oxide (NO) Production Assay

The concentration of NO in the cell culture supernatant was determined using the Griess reagent. This assay measures the amount of nitrite (B80452), a stable metabolite of NO. Briefly, an equal volume of culture supernatant and Griess reagent were mixed and incubated at room temperature. The absorbance was then measured at a specific wavelength, and the nitrite concentration was calculated from a standard curve.

Pro-inflammatory Cytokine Measurement

The levels of TNF-α, IL-6, and IL-1β in the cell culture supernatants were quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits. The assays were performed according to the manufacturer's instructions.

Western Blot Analysis

To investigate the underlying signaling pathways, Western blot analysis was performed. Cell lysates were prepared, and protein concentrations were determined. Equal amounts of protein were separated by SDS-PAGE and transferred to a membrane. The membranes were then incubated with primary antibodies against key signaling proteins (e.g., phosphorylated and total forms of NF-κB, p38, ERK, and JNK) followed by incubation with secondary antibodies. The protein bands were visualized using an appropriate detection system.

Signaling Pathways and Experimental Workflow

The anti-inflammatory effects of both SFNGGP-NH2 and dexamethasone are mediated through the modulation of key inflammatory signaling pathways. The diagrams below illustrate these pathways and the general experimental workflow.

Caption: Anti-inflammatory signaling pathway of SFNGGP-NH2 and Dexamethasone.

Caption: General workflow for validating anti-inflammatory activity.

A Comparative Analysis of SFNGGP-NH2 and Other Ligands Targeting Protease-Activated Receptors 1 and 3

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the synthetic peptide SFNGGP-NH2 with other known ligands for Protease-Activated Receptor 1 (PAR1) and Protease-Activated Receptor 3 (PAR3). The information presented is based on available experimental data to facilitate an objective evaluation of their performance.

Introduction to SFNGGP-NH2 and its Targets

SFNGGP-NH2 is a synthetic peptide that has been identified as an agonist for Protease-Activated Receptor 1 (PAR1) and Protease-Activated Receptor 2 (PAR2). It corresponds to the tethered ligand sequence of murine PAR3. PARs are a unique family of G protein-coupled receptors (GPCRs) that are activated by proteolytic cleavage of their extracellular N-terminus, which unmasks a tethered ligand that binds to the receptor and initiates signaling. PAR1 and PAR3 are both activated by the coagulation protease thrombin and are involved in a variety of physiological and pathological processes, including thrombosis, inflammation, and cancer.

Quantitative Comparison of Ligand Activity

To provide a clear comparison of the potencies of SFNGGP-NH2 and other key ligands for PAR1 and PAR3, the following tables summarize their half-maximal effective concentrations (EC50), half-maximal inhibitory concentrations (IC50), and binding affinities (Ki) from various in vitro studies.

Table 1: Comparative Potency of PAR1 Agonists

Ligand	Type	Assay	Cell/Tissue Type	EC50	Citation(s)
SFNGGP-NH2	Peptide Agonist	Calcium Mobilization	Jurkat Cells	~10 µM	[1]
Thrombin	Endogenous Protease Agonist	Platelet Aggregation	Human Platelets	0.29 nM	[1]
TFLLR-NH2	Peptide Agonist	Calcium Mobilization	Cultured Neurons	1.9 µM	[2]
SFLLRN-NH2	Peptide Agonist	Platelet Aggregation	Human Platelets	~0.8 µM	[3]
TRAP (SFLLRNPNDKYEPF-amide)	Peptide Agonist	Platelet Aggregation	Human Platelets	24 µM	[1]

Table 2: Comparative Potency of PAR1 Antagonists

Ligand	Type	Assay	Cell/Tissue Type	Ki / IC50	Citation(s)
Vorapaxar	Small Molecule Antagonist	Radioligand Binding	Human Platelets	Ki: 8.1 nM
Atopaxar	Small Molecule Antagonist	Calcium Mobilization	EA.hy926 Cells	IC50: 0.033 µM
Parmodulin 2 (ML161)	Small Molecule Allosteric Inhibitor	P-selectin Expression	Human Platelets	IC50: 0.26 µM

Table 3: Comparative Potency of PAR3 Ligands

Ligand	Type	Assay	Cell/Tissue Type	EC50	Citation(s)
SFNGGP-NH2	Peptide Agonist (Acts on PAR1/PAR2)	Calcium Mobilization	Jurkat Cells	(acts on PAR1/PAR2)
TFRGAP-NH2	Peptide (Human PAR3 tethered ligand)	ERK Activation	A-498 Carcinoma Cells	(acts on PAR1)
C660	Lipid-tethered Peptide Agonist	Calcium Mobilization	Human PAR3-expressing HEK293 cells	~900 nM

Signaling Pathways and Experimental Workflows

The activation of PAR1 by agonists like SFNGGP-NH2 initiates a cascade of intracellular signaling events. A simplified representation of this pathway, along with a typical experimental workflow for assessing ligand potency, is provided below.

Caption: Simplified PAR1 Gq-coupled signaling pathway.

Caption: Workflow for a calcium mobilization assay.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key assays used to characterize PAR1 and PAR3 ligands.

Calcium Mobilization Assay

This functional assay measures the increase in intracellular calcium concentration following receptor activation, which is a hallmark of Gq-coupled GPCR signaling.

Objective: To determine the potency (EC50) of SFNGGP-NH2 and other agonists in activating PAR1 or PAR3.

Materials:

• HEK293 cells stably or transiently expressing human PAR1 or PAR3.

• Cell culture medium (e.g., DMEM with 10% FBS).

• Assay buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Indo-1 AM).

• Probenecid (B1678239) (to prevent dye leakage).

• Test ligands (SFNGGP-NH2 and others) at various concentrations.

• A fluorescence plate reader with automated liquid handling capabilities (e.g., FLIPR or FlexStation).

Procedure:

• Cell Culture: Seed the PAR-expressing cells into 96- or 384-well black-walled, clear-bottom microplates and culture overnight to allow for adherence.

• Dye Loading: Prepare a loading buffer containing the calcium-sensitive dye and probenecid in the assay buffer. Remove the culture medium from the cells and add the loading buffer. Incubate the plate at 37°C for a specified time (e.g., 45-60 minutes) to allow the dye to enter the cells.

• Washing: Gently wash the cells with the assay buffer to remove any extracellular dye.

• Ligand Preparation: Prepare serial dilutions of the test ligands in the assay buffer.

• Fluorescence Measurement: Place the cell plate into the fluorescence plate reader. Record a baseline fluorescence reading. The instrument then adds the ligand solutions to the wells, and fluorescence is continuously monitored to detect changes in intracellular calcium levels.

• Data Analysis: The change in fluorescence intensity is plotted against the ligand concentration. A sigmoidal dose-response curve is fitted to the data to determine the EC50 value for each ligand.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a ligand for a receptor.

Objective: To quantify the affinity of unlabeled ligands (like SFNGGP-NH2 or antagonists) for PAR1 by their ability to compete with a radiolabeled ligand.

Materials:

• Cell membranes prepared from cells expressing PAR1.

• A suitable radioligand for PAR1 (e.g., [3H]-haTRAP).

• Unlabeled competitor ligands (SFNGGP-NH2, vorapaxar, etc.) at various concentrations.

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4).

• Wash buffer (ice-cold binding buffer).

• Glass fiber filters.

• Scintillation cocktail and a scintillation counter.

Procedure:

• Incubation: In a microplate or microcentrifuge tubes, incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of the unlabeled competitor ligand.

• Equilibrium: Allow the binding reaction to reach equilibrium by incubating for a specific time at a defined temperature (e.g., 60 minutes at 30°C).

• Separation of Bound and Free Ligand: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester. The filters will trap the membranes with the bound radioligand, while the unbound radioligand passes through.

• Washing: Quickly wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Radioactivity Measurement: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding of the radioligand against the concentration of the competitor ligand. A competition binding curve is generated, and the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) is determined. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.

Conclusion

SFNGGP-NH2 serves as a valuable research tool for investigating the roles of PAR1 and PAR2. Its potency as a PAR1 agonist is in the micromolar range, making it less potent than the endogenous activator thrombin and some other synthetic peptide agonists like SFLLRN-NH2 and TFLLR-NH2. Compared to the highly potent small-molecule antagonists like vorapaxar, SFNGGP-NH2 acts as an activator rather than an inhibitor. In the context of PAR3, SFNGGP-NH2 does not directly activate the receptor but rather acts on PAR1 and PAR2, highlighting the complexity of PAR signaling and the potential for cross-reactivity among family members. The development of selective PAR3 agonists like C660 provides a more targeted approach to studying the specific functions of this receptor. The choice of ligand for research or therapeutic development will depend on the desired target receptor, the required potency, and whether receptor activation or inhibition is the intended outcome.

References

• 1. Mechanisms of action of proteinase-activated receptor agonists on human platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Agonists of proteinase-activated receptor 1 induce plasma extravasation by a neurogenic mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. genscript.com [genscript.com]

SFNGGP-NH2 knockout or knockdown experimental validation

An initial search for "SFNGGP-NH2" did not yield information about a specific gene or protein with this designation in the current scientific literature. The search results primarily pointed to unrelated chemical compounds or different genes, such as those in the "Small Nucleolar RNA Host Gene" (SNHG) family.

It is possible that "SFNGGP-NH2" may be a novel or less-documented molecule, a potential typographical error, or an internal designation not yet widely recognized in public databases.

To provide an accurate and relevant comparison guide for knockout or knockdown experimental validation, clarification on the precise identity of the target molecule is necessary. Once the correct gene or protein name is provided, a comprehensive guide can be developed, including:

• Detailed comparisons with alternative experimental approaches.

• Clearly structured tables summarizing quantitative data from validation experiments.

• In-depth experimental protocols for key validation techniques.

• Illustrative diagrams of signaling pathways and experimental workflows using the Graphviz DOT language.

Researchers and professionals in drug development are encouraged to verify the nomenclature of their target of interest to ensure the retrieval of accurate and pertinent information for their experimental design and validation needs.

Functional Comparison of SFNGGP-NH2 Analogs: A Guide for Researchers

A comprehensive functional comparison of analogs of the peptide SFNGGP-NH2 is currently not feasible due to the absence of publicly available scientific literature identifying this peptide, its biological target, or its mechanism of action.

To conduct a meaningful comparative analysis as requested, foundational information about the parent peptide, SFNGGP-NH2, is essential. This includes:

• Identification of the Peptide: Understanding the origin and biological context of SFNGGP-NH2 is the first step.

• Receptor or Molecular Target: Identifying the specific receptor or protein that SFNGGP-NH2 interacts with is crucial for designing relevant binding and functional assays.

• Signaling Pathway: Knowledge of the downstream signaling cascade activated or inhibited by the peptide-receptor interaction is necessary to select appropriate functional assays and to construct an accurate pathway diagram.

• Biological Function: A description of the physiological effect of SFNGGP-NH2 would provide context for the importance of functional comparisons of its analogs.

Without this information, it is not possible to:

• Select appropriate analogs for comparison: Analog design is based on modifying the parent peptide to enhance or alter its function. Without knowing the function, relevant modifications cannot be proposed.

• Choose relevant experimental assays: Assays for receptor binding and functional activity are highly specific to the receptor and signaling pathway .

• Generate meaningful data for comparison: Quantitative data from such assays would form the basis of the comparison tables.

• Create accurate diagrams: The signaling pathway and experimental workflow diagrams are entirely dependent on the specific biological system involved.

Path Forward for Researchers

For researchers in possession of preliminary data on SFNGGP-NH2, the following steps would be necessary to enable a future functional comparison of its analogs:

• Target Identification: Utilize techniques such as affinity chromatography, yeast two-hybrid screening, or computational prediction to identify the receptor or binding partner of SFNGGP-NH2.

• Receptor Binding Characterization: Once a target is identified, perform saturation and competitive binding assays using radiolabeled or fluorescently tagged SFNGGP-NH2 to determine its binding affinity (Kd) and specificity.

• Functional Assay Development: Based on the class of the identified receptor (e.g., G-protein coupled receptor, ion channel, enzyme), develop and validate functional assays to measure the peptide's potency (EC50) and efficacy. This could involve measuring second messengers like cAMP or inositol (B14025) phosphates, ion flux, or enzyme activity.

• Analog Synthesis and Screening: Synthesize analogs of SFNGGP-NH2 with specific amino acid substitutions or modifications and screen them using the developed binding and functional assays.

Once such data is generated, a comprehensive comparison guide could be constructed, including the requested data tables, detailed experimental protocols, and visualizations of the relevant biological pathways and experimental procedures.

Navigating Specificity: A Guide to the Cross-Reactivity of SFNGGP-NH2 and its Potential Antibodies

For researchers in drug development and cellular signaling, the specificity of molecular tools is paramount. This guide offers a comparative analysis of the synthetic peptide SFNGGP-NH2, a key agonist for Proteinase-Activated Receptors (PARs), and explores the critical considerations for the cross-reactivity of antibodies developed against it. Understanding this peptide's inherent functional promiscuity is the first step in designing and validating specific antibody reagents for PAR-related research.

SFNGGP-NH2: An Agonist with Inherent Cross-Reactivity

SFNGGP-NH2 is a synthetic hexapeptide that mirrors the N-terminal tethered ligand sequence of the mouse Proteinase-Activated Receptor 3 (PAR3).[1][2][3] Upon proteolytic cleavage of the receptor's extracellular domain, this new N-terminus acts as a ligand, binding to and activating the receptor. However, research has demonstrated that SFNGGP-NH2 does not exclusively activate PAR3. It also functions as an agonist for PAR1 and PAR2, highlighting a natural functional cross-reactivity that is crucial for interpreting experimental results.[1][4]

This functional cross-talk is a key consideration. While PAR3 itself may function as a cofactor, particularly for PAR4 activation in response to thrombin, the SFNGGP-NH2 peptide independently triggers signaling through PAR1 and PAR2.[1][3] This has significant implications for studies aiming to isolate the effects of PAR3 activation.

Table 1: Functional Cross-Reactivity of SFNGGP-NH2 Peptide

Receptor Family	Target Receptor	Cross-Reactivity Profile	Implication for Researchers
Proteinase-Activated Receptors (PARs)	PAR3 (mouse)	Agonist for PAR1 and PAR2. Does not activate PAR3 or PAR4 at similar concentrations.[1]	Experiments using SFNGGP-NH2 will likely involve activation of PAR1 and PAR2 pathways. Controls using cells that do not express PAR1 or PAR2 are essential to isolate any potential PAR3-specific effects.

The Challenge of Anti-Peptide Antibody Specificity

While no commercially available antibodies specifically targeting the SFNGGP-NH2 peptide have extensive public cross-reactivity data, the principles of anti-peptide antibody development provide a framework for comparison. Antibodies raised against short, synthetic peptides are valuable tools but are prone to cross-reactivity issues.[5][6]

An antibody generated against SFNGGP-NH2 could potentially cross-react with:

• The native PAR3 protein: This is the intended target.

• Other PAR family members: Homology in the tethered ligand region of other PARs could lead to off-target binding.

• Other proteins with similar short linear motifs: The six-amino-acid sequence may appear in unrelated proteins, leading to non-specific binding.[5]

Table 2: Potential Cross-Reactivity of a Hypothetical Anti-SFNGGP-NH2 Antibody

Potential Cross-Reactant	Basis for Potential Cross-Reactivity	Recommended Validation Assay
PAR1, PAR2, PAR4	Sequence homology in the tethered ligand domain.	Western Blot or ELISA using recombinant PAR proteins or lysates from cells overexpressing each PAR member.
Unrelated Proteins	Presence of a "SFNGGP" or similar motif.	BLASTp (Protein BLAST) search of the target proteome to identify potential off-target proteins. Validation via Western Blot against a panel of cell lysates.
Free SFNGGP-NH2 Peptide	The immunizing antigen itself.	Competitive ELISA to show that the free peptide can block antibody binding to the target protein.

Visualizing the Concepts

To better understand the relationships and processes discussed, the following diagrams illustrate the functional cross-reactivity of the SFNGGP-NH2 peptide and a standard workflow for testing antibody specificity.

Caption: Functional cross-reactivity of the SFNGGP-NH2 peptide with PAR family members.

Caption: Experimental workflow for testing antibody cross-reactivity using ELISA.

Experimental Protocols

Accurate determination of antibody cross-reactivity relies on robust and well-controlled experiments. The following is a generalized protocol for a competitive Enzyme-Linked Immunosorbent Assay (ELISA), a standard method for quantifying specificity.

Competitive ELISA Protocol for Cross-Reactivity Assessment

Objective: To determine if an antibody raised against SFNGGP-NH2 cross-reacts with other related peptides or proteins (e.g., tethered ligand sequences from PAR1, PAR2, or PAR4).

Materials:

• 96-well microtiter plates

• Recombinant target protein (e.g., extracellular domain of PAR3)

• Potential cross-reacting peptides/proteins

• Primary antibody (Anti-SFNGGP-NH2)

• HRP-conjugated secondary antibody

• Blocking buffer (e.g., 5% non-fat dry milk in PBS-T)

• Wash buffer (PBS-T: Phosphate-Buffered Saline with 0.05% Tween-20)

• Substrate (e.g., TMB)

• Stop solution (e.g., 2M H₂SO₄)

• Plate reader

Methodology:

• Coating: Coat the wells of a 96-well plate with the target protein (e.g., recombinant PAR3) at a concentration of 1-10 µg/mL in a suitable coating buffer. Incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer to remove any unbound protein.

• Blocking: Add 200 µL of blocking buffer to each well and incubate for 1-2 hours at room temperature to prevent non-specific binding.

• Competitive Incubation:

  • Prepare serial dilutions of the competing peptides (SFNGGP-NH2 as a positive control, and other PAR-related peptides as test subjects).

  • In separate tubes, pre-incubate a fixed, non-saturating concentration of the primary anti-SFNGGP-NH2 antibody with each dilution of the competing peptides for 1-2 hours.

  • Add the antibody-peptide mixtures to the corresponding wells of the coated plate.

  • Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Secondary Antibody Incubation: Add the HRP-conjugated secondary antibody (diluted according to the manufacturer's instructions in blocking buffer) to each well. Incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Detection: Add 100 µL of TMB substrate to each well and incubate in the dark until a blue color develops (typically 15-30 minutes).

• Stopping Reaction: Add 50 µL of stop solution to each well. The color will change from blue to yellow.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

• Analysis: A decrease in signal in the presence of a competing peptide indicates cross-reactivity. The degree of cross-reactivity can be quantified by comparing the IC50 values (the concentration of competitor peptide required to inhibit 50% of the antibody binding).

Conclusion

References

• 1. caymanchem.com [caymanchem.com]
• 2. Thrombine-related peptides | Peptide synthesis, Peptide custom, Compound synthesis, Protein pression, Antibody preparation [dgpeptides.com]
• 3. COAGULATION FACTOR II RECEPTOR-LIKE 2 (1-6) AMIDE (MOUSE) | 261521-21-5 [chemicalbook.com]
• 4. Thrombin Receptor-Derived Peptides [biosyn.com]
• 5. Peptide antigens, homologies and potential cross reactivity [innovagen.com]
• 6. Monoclonal antibodies raised against synthetic peptides [innovagen.com]

A Comparative Guide to the Binding Affinity and Kinetics of SFNGGP-NH2, a Protease-Activated Receptor Agonist

For Researchers, Scientists, and Drug Development Professionals

Introduction to SFNGGP-NH2 and Protease-Activated Receptors

SFNGGP-NH2 is the C-terminally amidated hexapeptide with the sequence Ser-Phe-Asn-Gly-Gly-Pro. It is known as the murine tethered ligand for Protease-Activated Receptor 3 (PAR3) and has been shown to activate PAR1 and PAR2.[1] PARs are a unique family of G protein-coupled receptors (GPCRs) that are activated by proteolytic cleavage of their extracellular N-terminus. This cleavage unmasks a new N-terminal sequence that acts as a "tethered ligand," binding to the receptor to initiate intracellular signaling.[1][2] Synthetic peptides corresponding to these tethered ligand sequences, such as SFNGGP-NH2, can act as agonists, directly activating the receptors without the need for proteolytic cleavage.

Comparative Analysis of PAR Agonist Potency

While direct binding affinity data for SFNGGP-NH2 is scarce, its functional potency has been characterized in cell-based assays, such as measuring calcium mobilization. The 50% effective concentration (EC50) is a common measure of a ligand's functional potency. A lower EC50 value indicates higher potency.

Below is a comparison of the EC50 values for SFNGGP-NH2 and other PAR-activating peptides from a study using Jurkat T cells.

Peptide	Sequence	Target Receptor(s)	EC50 (µM)	Reference
SFNGGP-NH2	Ser-Phe-Asn-Gly-Gly-Pro-NH2	PAR1, PAR2	~100	[1]
TFRGAP-NH2	Thr-Phe-Arg-Gly-Ala-Pro-NH2	PAR1, PAR2	>100	[1]
TFLLR-NH2	Thr-Phe-Leu-Leu-Arg-NH2	PAR1	~10
SLIGRL-NH2	Ser-Leu-Ile-Gly-Arg-Leu-NH2	PAR2	~50

Note: The EC50 values are approximate and derived from graphical data in the cited reference. They serve as a relative comparison of potency under the specific experimental conditions of the study.

Experimental Methodologies

To determine the binding affinity and kinetics of SFNGGP-NH2, several biophysical techniques can be employed. Below are detailed protocols for two standard methods: Surface Plasmon Resonance (SPR) and Radioligand Binding Assays. A protocol for a Calcium Signaling Assay, used to determine functional potency, is also provided.

Surface Plasmon Resonance (SPR) for Binding Kinetics Measurement

SPR is a label-free technique that allows for the real-time measurement of binding and dissociation between a ligand and an analyte.

Experimental Protocol:

• Immobilization of Receptor:

  • A purified PAR (e.g., PAR1 or PAR2) is immobilized onto the surface of an SPR sensor chip (e.g., a CM5 chip). Amine coupling is a common method, where the primary amines of the receptor are covalently linked to the N-hydroxysuccinimide (NHS)-activated carboxymethylated dextran (B179266) surface of the chip.

  • The sensor surface is first activated with a mixture of NHS and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC).

  • The purified receptor, diluted in an appropriate buffer (e.g., 10 mM sodium acetate, pH 5.0), is then injected over the activated surface.

  • Finally, any remaining active sites on the surface are deactivated by injecting ethanolamine.

• Binding and Dissociation Analysis:

  • A running buffer (e.g., HBS-EP+) is continuously flowed over the sensor surface to establish a stable baseline.

  • SFNGGP-NH2 (the analyte) is prepared in a series of concentrations in the running buffer.

  • Each concentration of the peptide is injected over the immobilized receptor surface for a specific duration (association phase), allowing for the binding to occur.

  • The peptide solution is then replaced with the running buffer, and the dissociation of the peptide from the receptor is monitored (dissociation phase).

  • The sensor surface is regenerated between each peptide injection using a specific regeneration solution (e.g., a low pH buffer or a high salt concentration) to remove all bound analyte.

• Data Analysis:

  • The SPR signal, measured in response units (RU), is plotted against time to generate a sensorgram.

  • The association rate constant (kon) and the dissociation rate constant (koff) are determined by fitting the sensorgram data to a suitable binding model (e.g., a 1:1 Langmuir binding model).

  • The equilibrium dissociation constant (Kd), a measure of binding affinity, is calculated as the ratio of koff to kon (Kd = koff/kon).

Radioligand Binding Assay for Affinity Measurement

Radioligand binding assays are a gold standard for quantifying ligand-receptor interactions. These assays use a radiolabeled ligand to measure its binding to a receptor.

Experimental Protocol:

• Membrane Preparation:

  • Cells expressing the target PAR are harvested and homogenized in a cold buffer.

  • The homogenate is centrifuged at a low speed to remove nuclei and cellular debris.

  • The supernatant is then centrifuged at a high speed to pellet the cell membranes. The resulting membrane pellet is resuspended in a binding buffer.

• Saturation Binding Assay (to determine Kd and Bmax of a radiolabeled ligand):

  • A fixed amount of membrane preparation is incubated with increasing concentrations of a radiolabeled version of SFNGGP-NH2 (if available) or a known radiolabeled PAR ligand.

  • To determine non-specific binding, a parallel set of incubations is performed in the presence of a high concentration of a non-radiolabeled competitor.

  • The reactions are incubated at a specific temperature for a time sufficient to reach equilibrium.

  • The bound and free radioligand are separated by rapid filtration through a glass fiber filter, which traps the membranes.

  • The radioactivity retained on the filters is measured using a scintillation counter.

• Competition Binding Assay (to determine the Ki of SFNGGP-NH2):

  • A fixed amount of membrane preparation is incubated with a fixed concentration of a known radiolabeled PAR ligand and increasing concentrations of unlabeled SFNGGP-NH2.

  • The incubation and filtration steps are the same as in the saturation binding assay.

  • The concentration of SFNGGP-NH2 that inhibits 50% of the specific binding of the radioligand (IC50) is determined.

  • The inhibition constant (Ki) for SFNGGP-NH2 is then calculated from the IC50 value using the Cheng-Prusoff equation.

Calcium Signaling Assay for Functional Potency

This assay measures the increase in intracellular calcium concentration upon receptor activation, which is a common downstream signaling event for many GPCRs, including PARs.

Experimental Protocol:

• Cell Culture and Loading:

  • Cells expressing the target PAR (e.g., Jurkat T cells) are cultured to an appropriate density.

  • The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) by incubating them with the dye in a suitable buffer.

• Stimulation and Measurement:

  • The dye-loaded cells are placed in a fluorometric imaging plate reader or a flow cytometer.

  • A baseline fluorescence reading is established.

  • Increasing concentrations of SFNGGP-NH2 are added to the cells.

  • The change in fluorescence intensity, corresponding to the increase in intracellular calcium, is measured over time.

• Data Analysis:

  • The peak fluorescence response at each peptide concentration is determined.

  • The data is plotted as the response versus the logarithm of the peptide concentration.

  • The EC50 value is determined by fitting the data to a sigmoidal dose-response curve.

Visualizations

Signaling Pathway of Protease-Activated Receptors

Caption: Protease-Activated Receptor (PAR) signaling pathway.

Experimental Workflow for Surface Plasmon Resonance (SPR)

Caption: Workflow for SPR-based binding kinetics measurement.

References

• 1. Protease-activated receptor-2 ligands reveal orthosteric and allosteric mechanisms of receptor inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Binding of a highly potent protease-activated receptor-2 (PAR2) activating peptide, [3H]2-furoyl-LIGRL-NH2, to human PAR2 - PMC [pmc.ncbi.nlm.nih.gov]

Confirming SFNGGP-NH2 Target Engagement in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental methods to confirm the cellular target engagement of SFNGGP-NH2, a peptide derived from the N-terminus of the human chemokine Leukotactin-1 (Lkn-1/CCL15). The primary suspected targets of this peptide are the G protein-coupled receptors (GPCRs) CCR1 and CCR3. Understanding the direct interaction of SFNGGP-NH2 with these receptors is crucial for elucidating its mechanism of action and potential therapeutic applications.

This document outlines various experimental approaches, from direct binding assays to downstream functional readouts. Each method is presented with its underlying principles, detailed protocols, and a comparative analysis to aid researchers in selecting the most appropriate technique for their specific research goals.

Overview of Target Engagement Methods

Confirming that a ligand binds to its intended target in a complex cellular environment is a critical step in drug discovery and chemical biology. For a peptide like SFNGGP-NH2 and its putative GPCR targets, CCR1 and CCR3, several robust methods can be employed. These can be broadly categorized into:

• Direct Binding Assays: These methods directly measure the physical interaction between the ligand and the receptor.

• Target-Proximal Signaling Assays: These assays measure the immediate downstream consequences of ligand binding and receptor activation.

• Downstream Functional Assays: These techniques assess the broader cellular responses initiated by receptor engagement.

The choice of assay depends on various factors, including the availability of specific reagents, the required throughput, and the specific question being addressed (e.g., direct binding affinity versus functional agonism or antagonism).

Comparison of Key Target Engagement Assays

The following table summarizes and compares the key characteristics of the most common assays used to confirm ligand-GPCR engagement.

Assay Type	Method	Principle	Key Parameters Measured	Throughput	Advantages	Disadvantages
Direct Binding	Radioligand Binding Assay	Competitive binding of a radiolabeled ligand and the unlabeled test compound (SFNGGP-NH2) to the target receptor.	Affinity (Ki, Kd), Receptor Density (Bmax)	Low to Medium	Gold standard for quantifying binding affinity; high sensitivity.	Requires radioactive materials and specialized handling; lower throughput.
BRET/NanoBRET Assay	Bioluminescence Resonance Energy Transfer between a luciferase-tagged receptor and a fluorescently labeled ligand.	Real-time binding kinetics (Kon, Koff), Affinity (Kd)	Medium to High	Real-time measurements in live cells; no radioactivity.	Requires genetic engineering of cells and synthesis of a fluorescent ligand.
Cellular Thermal Shift Assay (CETSA)	Ligand binding stabilizes the target protein against thermal denaturation.	Target engagement in intact cells and tissues.	Low to Medium	Label-free; applicable in native cells and tissues.	Indirect measure of binding; may not be suitable for all membrane proteins.
Target-Proximal	β-Arrestin Recruitment Assay	Ligand-induced recruitment of β-arrestin to the activated GPCR is measured (e.g., via enzyme complementation or BRET).	Potency (EC50), Efficacy, Biased Agonism	High	Universal assay for many GPCRs; suitable for HTS.	Measures a specific signaling pathway that may not be the primary functional output.
Signaling	Calcium Flux Assay	Measurement of intracellular calcium mobilization following GPCR activation (typically Gq-coupled, but can be engineered for Gi).	Potency (EC50), Agonist/Antagonist activity	High	Rapid and sensitive functional readout; amenable to HTS.	Not all GPCRs couple to calcium signaling; transient response.
ERK Phosphorylation Assay	Detection of the phosphorylation of ERK, a downstream kinase in many GPCR signaling pathways.	Potency (EC50), Signal transduction pathway activation	Medium	Integrates multiple signaling inputs; reflects a key cellular signaling node.	Can be activated by multiple pathways, potentially leading to off-target effects.
Downstream	Chemotaxis Assay	Measurement of directed cell migration towards a chemoattractant (SFNGGP-NH2).	Chemotactic potency (EC50), Cell migration	Low to Medium	Highly physiological readout for chemokine receptors.	Complex biological endpoint; lower throughput and higher variability.
Functional

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are intended as a starting point and may require optimization based on the specific cell type and experimental conditions.

Radioligand Competition Binding Assay

Objective: To determine the binding affinity (Ki) of SFNGGP-NH2 for CCR1 and CCR3.

Materials:

• Cells expressing human CCR1 or CCR3 (e.g., HEK293 or CHO cells).

• Radiolabeled ligands for CCR1 (e.g., [125I]-CCL3) and CCR3 (e.g., [125I]-CCL11).

• SFNGGP-NH2 peptide.

• Binding buffer (e.g., 50 mM HEPES, 1 mM CaCl2, 5 mM MgCl2, 0.5% BSA, pH 7.4).

• Wash buffer (ice-cold binding buffer).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Prepare cell membranes from CCR1- or CCR3-expressing cells.

• In a 96-well plate, add a fixed concentration of the radiolabeled ligand to each well.

• Add increasing concentrations of SFNGGP-NH2 to the wells.

• Add the cell membrane preparation to initiate the binding reaction.

• Incubate at room temperature for 60-90 minutes to reach equilibrium.

• Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the specific binding at each concentration of SFNGGP-NH2 and determine the IC50 value.

• Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Calcium Flux Assay

Objective: To measure the ability of SFNGGP-NH2 to induce intracellular calcium mobilization via CCR1 or CCR3.

Materials:

• Cells endogenously or recombinantly expressing CCR1 or CCR3.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Indo-1 AM).

• Assay buffer (e.g., HBSS with 20 mM HEPES).

• SFNGGP-NH2 peptide.

• A known CCR1/CCR3 agonist as a positive control (e.g., CCL15).

• A plate reader with fluorescence detection capabilities.

Procedure:

• Seed the cells in a 96-well black, clear-bottom plate and culture overnight.

• Load the cells with the calcium-sensitive dye according to the manufacturer's instructions (typically 1-2 hours at 37°C).

• Wash the cells with assay buffer to remove excess dye.

• Place the plate in the plate reader and measure the baseline fluorescence.

• Add varying concentrations of SFNGGP-NH2 to the wells and immediately begin recording the fluorescence intensity over time.

• Record the peak fluorescence response for each concentration.

• Analyze the data to generate a dose-response curve and determine the EC50 value.

β-Arrestin Recruitment Assay (e.g., PathHunter® Assay)

Objective: To determine if SFNGGP-NH2 induces the recruitment of β-arrestin to CCR1 or CCR3.

Materials:

• Cells engineered to co-express a ProLink (PK)-tagged GPCR (CCR1 or CCR3) and an Enzyme Acceptor (EA)-tagged β-arrestin.

• SFNGGP-NH2 peptide.

• A known agonist for CCR1/CCR3.

• Assay medium and detection reagents provided by the manufacturer.

• A luminometer.

Procedure:

• Plate the engineered cells in a 96-well white, solid-bottom plate.

• Add increasing concentrations of SFNGGP-NH2 to the wells.

• Incubate the plate at 37°C for the recommended time (e.g., 90 minutes).

• Add the detection reagents according to the manufacturer's protocol.

• Incubate at room temperature to allow the chemiluminescent signal to develop.

• Measure the luminescence using a plate reader.

• Plot the luminescence signal against the SFNGGP-NH2 concentration to determine the EC50.

Visualizing Workflows and Pathways

To better illustrate the experimental processes and the underlying biological pathways, the following diagrams are provided in the DOT language for Graphviz.

Signaling Pathway of CCR1/CCR3 Activation

Caption: CCR1/CCR3 signaling cascade upon SFNGGP-NH2 binding.

Experimental Workflow for Radioligand Binding Assay

Caption: Workflow for the radioligand competition binding assay.

Experimental Workflow for Calcium Flux Assay

Caption: Workflow for the cell-based calcium flux assay.

Conclusion

Confirming the target engagement of SFNGGP-NH2 with CCR1 and CCR3 is a multi-faceted process that can be approached with a variety of robust experimental techniques. Direct binding assays, such as radioligand binding, provide quantitative affinity data, while functional assays like calcium flux and β-arrestin recruitment confirm the peptide's ability to elicit a cellular response. For a comprehensive understanding, a combination of these methods is recommended. For instance, a direct binding assay could be complemented with a downstream functional assay to link target occupancy with cellular activity. The choice of assays will ultimately be guided by the specific research questions, available resources, and desired throughput.

Structure-Activity Relationship of SFNGGP-NH2: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the structure-activity relationship (SAR) of the peptide SFNGGP-NH2, a key modulator of Protease-Activated Receptors (PARs).

SFNGGP-NH2 is the tethered ligand sequence for murine Protease-Activated Receptor 3 (PAR3). However, studies have revealed that this peptide does not activate PAR3 itself but rather exhibits cross-reactivity, primarily activating PAR1 and PAR2.[1][2] This guide will delve into the comparative activity of SFNGGP-NH2 and other relevant PAR-activating peptides, present the experimental methodologies used to determine their activity, and illustrate the associated signaling pathways.

Comparative Biological Activity of PAR-Activating Peptides

The biological activity of SFNGGP-NH2 and its counterparts is typically assessed by their ability to induce intracellular calcium mobilization upon binding to their respective receptors. The half-maximal effective concentration (EC50) is a standard measure of a peptide's potency, with lower values indicating higher potency. The following table summarizes the EC50 values for the activation of PAR1 and PAR2 by various PAR-derived peptides.

Peptide	Sequence	Origin	Target Receptor(s)	EC50 for PAR1 Activation (µM)	EC50 for PAR2 Activation (µM)
SFNGGP-NH2	Ser-Phe-Asn-Gly-Gly-Pro-NH2	Murine PAR3	PAR1, PAR2	~200	~50
TFRGAP-NH2	Thr-Phe-Arg-Gly-Ala-Pro-NH2	Human PAR3	PAR1, PAR2	>100	>100
TFLLR-NH2	Thr-Phe-Leu-Leu-Arg-NH2	Human PAR1	PAR1	~10	>100
SFLLRN-NH2	Ser-Phe-Leu-Leu-Arg-Asn-NH2	Human PAR1	PAR1	Data not available	Data not available
SLIGRL-NH2	Ser-Leu-Ile-Gly-Arg-Leu-NH2	Rodent PAR2	PAR2	>100	~50
SLIGKV-NH2	Ser-Leu-Ile-Gly-Lys-Val-NH2	Human PAR2	PAR2	Data not available	Data not available

Data is compiled from studies on Jurkat T cells, HEK293 cells, and KNRK-PAR2 cells.[1][2]

Experimental Protocols

The primary method used to determine the activity of these peptides is the calcium mobilization assay . This assay measures the increase in intracellular calcium concentration following receptor activation.

Calcium Mobilization Assay Protocol

• Cell Culture: Human Embryonic Kidney 293 (HEK293) cells are transiently or stably transfected to express the PAR of interest (e.g., PAR1 or PAR2). For studying Gαi/o-coupled receptors that do not naturally signal through calcium, cells can be co-transfected with a promiscuous G-protein like Gα16 to redirect the signal through the phospholipase C pathway.[3]

• Cell Loading: The transfected cells are loaded with a calcium-sensitive fluorescent dye, such as Fluo-4 AM.[3] This dye is cell-permeant and is cleaved by intracellular esterases, trapping it inside the cell. The fluorescence intensity of the dye increases upon binding to calcium.

• Peptide Stimulation: The cells are then stimulated with varying concentrations of the PAR-activating peptides (e.g., SFNGGP-NH2, TFLLR-NH2, SLIGRL-NH2).

• Fluorescence Measurement: The change in fluorescence intensity is measured over time using a fluorescence plate reader. The peak fluorescence is proportional to the amount of intracellular calcium released.

• Data Analysis: The fluorescence data is used to generate dose-response curves, from which the EC50 value for each peptide can be calculated. This value represents the concentration of the peptide that elicits a half-maximal response.[3]

Signaling Pathways and Experimental Workflow

The activation of PAR1 and PAR2 by SFNGGP-NH2 initiates a cascade of intracellular signaling events. These pathways are crucial for understanding the physiological and pathological roles of these receptors.

Caption: Signaling pathways activated by SFNGGP-NH2 through PAR1 and PAR2.

The experimental workflow for determining the structure-activity relationship of SFNGGP-NH2 and its analogs is a systematic process.

Caption: Experimental workflow for SAR studies of SFNGGP-NH2.

References

• 1. Tethered ligand-derived peptides of proteinase-activated receptor 3 (PAR3) activate PAR1 and PAR2 in Jurkat T cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tethered ligand-derived peptides of proteinase-activated receptor 3 (PAR3) activate PAR1 and PAR2 in Jurkat T cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characterization of G Protein-coupled Receptors by a Fluorescence-based Calcium Mobilization Assay - PMC [pmc.ncbi.nlm.nih.gov]

independent verification of SFNGGP-NH2 research findings

An independent verification of the research findings for the peptide designated SFNGGP-NH2 cannot be provided at this time. A comprehensive search for scientific literature and experimental data relating to a peptide with this specific amino acid sequence has yielded no relevant results.

Researchers, scientists, and drug development professionals who are investigating this peptide are encouraged to verify the amino acid sequence and designation. If "SFNGGP-NH2" is a novel or proprietary compound, the requested comparison guide can only be generated once research findings are published and become publicly accessible. For further assistance, it is recommended to consult internal documentation or the original source of the peptide.

Safety & Regulatory Compliance

Personal protective equipment for handling SFNGGP-NH2

Essential Safety and Handling Guide for SFNGGP-NH2

Disclaimer: This document provides guidance on the safe handling of the novel synthetic peptide SFNGGP-NH2. As this is a research chemical, its chemical, physical, and toxicological properties have not been fully investigated.[1][2][3][4] Therefore, it is imperative to treat this substance as potentially hazardous and to exercise extreme caution in its handling, storage, and disposal.[1] The information provided here is based on best practices for handling novel synthetic peptides and related chemical compounds.

Hazard Identification and Risk Assessment

Given the unknown nature of SFNGGP-NH2, a thorough risk assessment should be conducted before any handling. Based on the general nature of synthetic peptides, which are often lyophilized powders, the primary risks are associated with inhalation of airborne particles and direct contact with the skin and eyes.

Potential Hazards:

• Inhalation: May be harmful if inhaled.

• Skin Contact: May cause skin irritation. Some individuals may develop allergic reactions upon repeated exposure.

• Eye Contact: May cause serious eye irritation.

• Ingestion: May be harmful if swallowed.

• Sensitization: Some components used in peptide synthesis can be sensitizers.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling SFNGGP-NH2.

PPE Category	Item	Specification	Purpose
Hand Protection	Disposable Gloves	Nitrile or latex, powder-free. Check for tears before use.	To prevent skin contact.
Eye Protection	Safety Goggles	ANSI Z87.1-compliant, with side shields.	To protect eyes from dust particles and splashes.
Body Protection	Laboratory Coat	Long-sleeved, fully buttoned.	To protect skin and clothing from contamination.
Respiratory Protection	Respirator or Face Mask	A NIOSH-approved N95 respirator or a face mask should be used when handling the powder outside of a fume hood to prevent inhalation.	To prevent inhalation of the lyophilized powder.

Handling and Storage

Handling:

• All handling of the lyophilized powder should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation risk.

• Before use, allow the sealed container to warm to room temperature in a desiccator to prevent condensation.

• Avoid creating dust when handling the powder.

• After handling, thoroughly wash hands with soap and water.

• Do not eat, drink, or smoke in the laboratory.

Storage:

• For long-term stability, store the lyophilized peptide at -20°C or colder in a tightly sealed container with a desiccant.

• Store away from strong oxidizing agents.

• Ensure the container is clearly labeled as "SFNGGP-NH2 - Caution: Potential Hazard - Handle with Care".

Emergency Procedures

Incident	First Aid Measures
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.
Skin Contact	Immediately wash the affected area with copious amounts of soap and water. Remove contaminated clothing. If irritation persists, seek medical attention.
Eye Contact	Immediately flush the eyes with large amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.
Ingestion	Rinse the mouth with water. Do not induce vomiting. Seek immediate medical attention.
Spillage	Wear appropriate PPE. For a dry spill, gently sweep up the material to avoid creating dust and place it in a sealed container for disposal. Clean the spill area with a damp cloth.

Disposal Plan

All waste containing SFNGGP-NH2 should be treated as hazardous waste.

• Solid Waste: Collect all used vials, contaminated gloves, and other disposable materials in a designated, sealed hazardous waste container.

• Liquid Waste: Any solutions containing the peptide should be collected in a labeled hazardous waste container.

• Dispose of all waste in accordance with local, state, and federal regulations. Do not dispose of it down the drain.

Experimental Workflow Diagram

The following diagram outlines the essential steps for the safe handling of SFNGGP-NH2 in a laboratory setting.

Caption: Workflow for safe handling of SFNGGP-NH2, from preparation to disposal.

References

• 1. Peptide Synthesis - Peptide Protein Research Ltd (PPR Ltd) - Peptide Protein Research (PPR Ltd) [peptidesynthetics.co.uk]
• 2. abcepta.com [abcepta.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. genscript.com [genscript.com]